1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

• CAS: 67616-08-4

Core Science & Biosynthesis

Introduction: The Phenylurea Scaffold as a Privileged Structure in Drug Discovery

An In-Depth Technical Guide to the In Vitro Biological Activity of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea and its Analogs

The compound 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea, with the molecular formula C₁₇H₂₀N₂O₃ and a molecular weight of 300.35 g/mol , belongs to the diarylurea class of molecules[1]. This structural motif is of significant interest in medicinal chemistry, serving as a versatile pharmacophore in the design of therapeutic agents[2][3]. The unique arrangement of the urea linkage, with its hydrogen bond donor (NH) and acceptor (C=O) capabilities, allows for potent and specific interactions with a multitude of biological targets, particularly protein kinases[2]. This guide provides a comprehensive overview of the in vitro biological activities associated with this compound and its structural analogs, with a primary focus on anticancer properties, which represent the most extensively studied therapeutic area for this class. Further, we will explore other potential bioactivities, including complement inhibition and antiviral effects, that highlight the scaffold's broad utility.

Anticancer Activity: A Multi-Mechanistic Approach

Diarylurea derivatives have emerged as a prominent class of anticancer agents, with some, like Sorafenib, gaining clinical approval[2][4]. The anticancer effects of compounds based on the 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea scaffold are not attributable to a single mechanism but rather a combination of activities that disrupt cancer cell proliferation, survival, and signaling.

Mechanism 1: Inhibition of Protein Kinases

A primary mechanism of action for many diarylurea compounds is the inhibition of protein kinases, which are crucial regulators of cell signaling pathways frequently dysregulated in cancer[2][5]. The phenylurea moiety is adept at binding to the hinge region of the ATP-binding pocket of many kinases[6]. Phenylurea derivatives have been shown to inhibit a wide array of kinases, including:

• Receptor Tyrosine Kinases (RTKs): Such as VEGFR-2 and c-MET, which are critical for angiogenesis (the formation of new blood vessels that supply tumors) and tumor cell proliferation and survival[7].

• Serine/Threonine Kinases: Including the Raf/MEK/ERK (MAPK) pathway, which is a central signaling cascade that controls cell growth, differentiation, and survival[2]. Compounds in this class have shown potent inhibition of kinases like BRAF and C-RAF[4][8]. Other targets include LIM Kinase (Limk), Rho-associated kinase (ROCK), and p38 MAP kinase[6][9].

• FMS-Like Tyrosine Kinase 3 (FLT3): A target in acute myeloid leukemia (AML), where phenylurea analogs have demonstrated potent inhibitory activity[10].

The dimethoxy substitution pattern on the phenyl ring, as seen in the topic compound, is a common feature in many biologically active molecules and can influence binding affinity and selectivity[11][12].

Caption: Generalized Raf/MEK/ERK signaling pathway inhibited by diarylurea compounds.

Mechanism 2: Induction of Apoptosis

A hallmark of effective anticancer agents is the ability to induce programmed cell death, or apoptosis. Phenylurea derivatives have been shown to trigger apoptosis in various cancer cell lines through the intrinsic (mitochondrial) pathway[13][14][15][16]. Key events in this process include:

• Modulation of Bcl-2 Family Proteins: A decrease in the expression of anti-apoptotic proteins (like Bcl-2) and an increase in pro-apoptotic proteins (like Bax)[7][15].

• Mitochondrial Disruption: Loss of the mitochondrial membrane potential (MMP) and subsequent release of cytochrome c into the cytosol[2][15].

• Caspase Activation: Activation of initiator caspases (e.g., Caspase-9) and executioner caspases (e.g., Caspase-3), leading to the cleavage of cellular substrates like PARP and ultimately, cell death[7][14][15][17].

Studies on structurally similar compounds like (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea (PAPU1) have demonstrated these classic apoptotic effects in both melanoma and breast cancer cells[14][15].

Caption: The intrinsic (mitochondrial) pathway of apoptosis induced by diarylureas.

Mechanism 3: Cell Cycle Arrest

Inhibition of the cell cycle is another critical mechanism by which these compounds exert their antiproliferative effects. By halting cell cycle progression, the compounds prevent cancer cells from dividing. Phenylurea derivatives have been observed to induce cell cycle arrest at different phases, most commonly the G0/G1 or G2/M phase, depending on the specific compound and cell line[2][7][15][18]. This arrest is often associated with the modulation of key cell cycle regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs)[15]. For instance, the compound PAPU1 was shown to block MCF-7 breast cancer cells in the G0/G1 phase by inhibiting cyclin D/E and CDK2/4[15].

Quantitative Data: In Vitro Cytotoxicity

The anticancer efficacy of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀), which is the concentration of the drug required to inhibit the growth of 50% of the cancer cells. Numerous studies have reported potent, low-micromolar to nanomolar IC₅₀ values for various phenylurea derivatives across a wide range of cancer cell lines.

Derivative Class / Compound	Cancer Cell Line(s)	IC₅₀ Value (µM)	Reference
N-aryl-N'-arylmethylurea (Cmpd 9b)	MCF-7 (Breast), PC-3 (Prostate)	< 3	[19][20]
N-aryl-N'-arylmethylurea (Cmpd 9d)	MCF-7 (Breast), PC-3 (Prostate)	< 3	[19][20]
1,3-diphenylurea (APPU2n)	MCF-7 (Breast)	0.76	[7][20]
Phenylurea Derivative (Cmpd 1e)	C-RAF Kinase Assay	0.10	[4]
N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea (Cmpd 16i)	MV4-11 (AML)	Potent Activity	[10]
(E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea (PAPU1)	B16/F10 (Melanoma)	~25-50 (Viability)	[14]
1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea (Cmpd 7u)	A549 (Lung), HCT-116 (Colon)	2.39, 3.90	[8]
N-3-haloacylaminophenyl-N'-(alkyl/aryl) urea (Cmpd 16j)	Various (8 lines)	0.38 - 4.07	[13]

Exploring Other Biological Activities

While the focus has been on oncology, the diarylurea scaffold is not limited to this application. The structural features that make it a good kinase inhibitor also allow it to interact with other biological systems.

• Complement Inhibition: A high-throughput screen identified 1-(3,4-dimethoxyphenyl)-3-(1-phenylethyl)urea as a moderate inhibitor of the complement system, a key part of the innate immune response[21]. Subsequent optimization led to potent inhibitors with IC₅₀ values in the nanomolar range. These compounds were found to act by inhibiting the formation of the membrane attack complex (C9 deposition) without affecting earlier steps, suggesting a specific mechanism of action[21]. This presents a novel therapeutic avenue for inflammatory and autoimmune diseases where the complement system is overactive.

• Antiviral Activity: Recently, 1,3-diphenylurea derivatives were identified as a new class of endocytosis inhibitors[22]. By disrupting clathrin-mediated endocytosis, these compounds were able to block the entry and replication of both SARS-CoV-2 and influenza A virus strains in vitro and in vivo. The proposed mechanism involves the transport of chloride ions across membranes, which perturbs the intracellular homeostasis required for vesicular trafficking[22].

Experimental Protocols: A Guide for the Researcher

To ensure scientific rigor and reproducibility, the following are detailed protocols for key in vitro assays used to characterize the biological activities of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea and its analogs.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells[4][23][24].

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., from 0.01 µM to 100 µM) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple precipitates are clearly visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or acidic isopropanol) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve. The IC₅₀ value is determined using non-linear regression analysis.

Caption: A standard workflow for in vitro cell viability testing using the MTT assay.

Protocol 2: Annexin V-FITC/PI Staining for Apoptosis Detection

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (like FITC) and can bind to these exposed PS residues. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised[25].

Step-by-Step Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with the test compound at its IC₅₀ concentration for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle enzyme like TrypLE Express. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Conclusion and Future Directions

The 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea scaffold is a validated and highly promising structure in modern medicinal chemistry. Its primary in vitro biological activity is centered around anticancer effects, driven by a multi-pronged attack on cancer cells involving kinase inhibition, apoptosis induction, and cell cycle arrest. The potent activities observed for numerous analogs underscore the value of this scaffold for further development. Moreover, emerging research into its role as a complement inhibitor and an antiviral agent opens exciting new avenues for therapeutic applications beyond oncology. Future research should focus on elucidating the specific kinase profiles of these compounds, optimizing their pharmacokinetic properties for in vivo studies, and further exploring their potential in treating inflammatory and infectious diseases.

References

• Zhang, J., Li, Y., Liu, C., et al. (2017). Bis-Aryl Urea Derivatives as Potent and Selective LIM Kinase (Limk) Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Revesz, L., Gram, H., Gekle, M., et al. (2000). 1-Phenyl-5-pyrazolyl ureas: potent and selective p38 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Schenone, S., Brullo, C., Bruno, O., et al. (2011). Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Said, M. S., et al. (2020). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. ResearchGate. Available at: [Link]

• Wang, Y., Zhang, H., Lu, W., et al. (2015). Discovery of novel N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea analogs as potent FLT3 inhibitors and evaluation of their activity against acute myeloid leukemia in vitro and in vivo. Journal of Medicinal Chemistry. Available at: [Link]

• Kumar, N., Taily, I. M., Singh, C., et al. (2023). Identification of diphenylurea derivatives as novel endocytosis inhibitors that demonstrate broad-spectrum activity against SARS-CoV-2 and influenza A virus both in vitro and in vivo. PLOS Pathogens. Available at: [Link]

• Xia, Y., Dong, Y. W., Zhao, Y., et al. (2009). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Al-Said, M. S., Ghorab, M. M., & Al-Qurashi, N. A. (2018). Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Molecules. Available at: [Link]

• Jatakiya, V. P., Shah, V., & Maheshwari, D. (2011). In-Vitro antioxidant assay of synthesized 2 & 4 substituted phenyl Urea/Thiourea (Carboxylic Acid/Carboxamide) by using 1, 1, Diphenyl-2-Picrylhydrazyl as a stable oxidant. ResearchGate. Available at: [Link]

• Yu, B., Qi, X., Gong, M., et al. (2020). Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Molecules. Available at: [Link]

• Wang, Y., Zhou, W., Gao, H., et al. (2015). Discovery and Structural Modification of 1-Phenyl-3-(1-phenylethyl)urea Derivatives as Inhibitors of Complement. ACS Medicinal Chemistry Letters. Available at: [Link]

• Stana, A., Pîrvu, C., Ioniță, P., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules. Available at: [Link]

• Kim, D. H., Kim, J. H., Kim, D., et al. (2009). Induction of caspase-dependent apoptosis in melanoma cells by the synthetic compound (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea. BMB Reports. Available at: [Link]

• Kim, D. H., Kim, J. H., Park, D., et al. (2010). (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea inhibits proliferation of MCF-7 cells through G1 cell cycle arrest and mitochondria-mediated apoptosis. Molecules and Cells. Available at: [Link]

• El-Naggar, A. M., Abdu-Allah, H. H. M., El-Shorbagi, A. A., et al. (2023). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. RSC Medicinal Chemistry. Available at: [Link]

• Ly, T., Ahmad, Y., Zmitrovich, A., et al. (2015). Proteomic analysis of the response to cell cycle arrests in human myeloid leukemia cells. eLife. Available at: [Link]

• Shchekotikhin, A., Glushkova, A., & Ponomarev, G. (2025). Anti-Proliferative Activity of Ethylenediurea Derivatives with Alkyl and Oxygen-Containing Groups as Substituents. MDPI. Available at: [Link]

• Vitale, P., Scilimati, A., & Artigas, G. (2021). Diarylureas as Antitumor Agents. Applied Sciences. Available at: [Link]

• Zhang, Z., Zhang, M., Wang, Z., et al. (2021). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Molecules. Available at: [Link]

• Zhang, Z., Zhang, M., Wang, Z., et al. (2020). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. ResearchGate. Available at: [Link]

• Ware, M. D., Kma, L., D'Souza, D. G., et al. (2019). Induction of AMPK activation by N,N'- diarylurea FND-4b decreases growth and increases apoptosis in triple negative and estrogen-receptor positive breast cancers. PLOS ONE. Available at: [Link]

• Zhang, Z., Zhang, M., Wang, Z., et al. (2021). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N'-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Molecules. Available at: [Link]

• Zhang, Z., Zhang, M., Wang, Z., et al. (2020). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. Medicinal Chemistry Research. Available at: [Link]

• Wang, Y., Liu, X., Zhang, X., et al. (2015). N-[4-(4,6-Dimethyl-2-pyrimidinyloxy)-3-methylphenyl]-N'-[2-(dimethylamino)] benzoylurea induces cell-cycle arrest and apoptosis in human cancer cells. Anticancer Drugs. Available at: [Link]

• Yu, B., Qi, X., Gong, M., et al. (2020). Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Molecules. Available at: [Link]

• Cao, J., Xia, X., Chen, X., et al. (2013). Cytotoxicity, cell cycle arrest, antioxidant activity and interaction of dibenzoxanthenes derivatives with DNA. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Flores-Alamo, M., Martínez-Otero, D., & Dorazco-González, A. (2020). methanone. Molbank. Available at: [Link]

• Kumar, A., & Gupta, G. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Hilaris Publisher. Available at: [Link]

• Chamni, S., Prom-on, S., Thaima, T., et al. (2023). N,Nʹ-Diarylurea Derivatives (CTPPU) Inhibited NSCLC Cell Growth and Induced Cell Cycle Arrest through Akt/GSK-3β/c-Myc Signaling Pathway. International Journal of Molecular Sciences. Available at: [Link]

• Wakabayashi, H., Hashiba, S., Watanabe, K., et al. (2016). Enhancement of Cytotoxicity of Three Apoptosis-inducing Agents Against Human Oral Squamous Cell Carcinoma Cell Line by Benzoxazinotropone. In Vivo. Available at: [Link]

• El-Sayed, N., Al-Harbi, N., & El-Gamal, M. (2021). Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation. Molecules. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. mdpi.com [mdpi.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bis-Aryl Urea Derivatives as Potent and Selective LIM Kinase (Limk) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1-Phenyl-5-pyrazolyl ureas: potent and selective p38 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of novel N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea analogs as potent FLT3 inhibitors and evaluation of their activity against acute myeloid leukemia in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Induction of caspase-dependent apoptosis in melanoma cells by the synthetic compound (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea inhibits proliferation of MCF-7 cells through G1 cell cycle arrest and mitochondria-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. journals.plos.org [journals.plos.org]
• 17. Enhancement of Cytotoxicity of Three Apoptosis-inducing Agents Against Human Oral Squamous Cell Carcinoma Cell Line by Benzoxazinotropone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. N-[4-(4,6-Dimethyl-2-pyrimidinyloxy)-3-methylphenyl]-N'-[2-(dimethylamino)] benzoylurea induces cell-cycle arrest and apoptosis in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Discovery and Structural Modification of 1-Phenyl-3-(1-phenylethyl)urea Derivatives as Inhibitors of Complement - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Identification of diphenylurea derivatives as novel endocytosis inhibitors that demonstrate broad-spectrum activity against SARS-CoV-2 and influenza A virus both in vitro and in vivo | PLOS Pathogens [journals.plos.org]
• 23. Cytotoxicity, cell cycle arrest, antioxidant activity and interaction of dibenzoxanthenes derivatives with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea chemical properties and formula

Chemical Properties, Synthesis, and Pharmacological Utility

Executive Summary

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (CAS: 67616-08-4) is a disubstituted urea derivative serving as a critical homoveratrylamine-based scaffold in medicinal chemistry. Characterized by a central urea linker connecting a lipophilic phenyl ring and an electron-rich 3,4-dimethoxyphenethyl moiety, this compound acts as both a bioactive probe and a high-value intermediate.

Its primary utility lies in:

• Heterocyclic Synthesis: It functions as a direct precursor for 3,4-diphenylquinazolinone derivatives via cyclodehydration.

• Pharmacophore Exploration: It mimics the structural motifs of dopamine receptor ligands and IDO1 inhibitors, making it a staple in Structure-Activity Relationship (SAR) libraries for neuroactive and immunomodulatory drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

This compound combines the hydrogen-bonding capability of the urea core with the specific steric and electronic properties of the homoveratryl group.

Property	Specification
IUPAC Name	1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea
Common Name	N-(3,4-Dimethoxyphenethyl)-N'-phenylurea
CAS Number	67616-08-4
Molecular Formula	C₁₇H₂₀N₂O₃
Molecular Weight	300.35 g/mol
SMILES	COC1=C(OC)C=C(CCNC(NC2=CC=CC=C2)=O)C=C1
LogP (Predicted)	3.07 (Lipophilic)
TPSA	59.59 Ų
H-Bond Donors/Acceptors	2 Donors / 3 Acceptors
Physical State	White to off-white solid
Solubility	Soluble in DMSO, DMF, Ethanol; Insoluble in Water

Synthetic Methodologies

The synthesis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is most reliably achieved through the nucleophilic addition of homoveratrylamine to phenyl isocyanate. This "click-like" reaction is favored for its high atom economy and lack of side products.

Protocol A: Isocyanate Addition (Standard)

This method is the industry standard for generating high-purity urea libraries.

Reagents:

• 3,4-Dimethoxyphenethylamine (Homoveratrylamine) [1.0 eq]

• Phenyl isocyanate [1.0 eq][1]

• Dichloromethane (DCM) or Tetrahydrofuran (THF) [Anhydrous]

Step-by-Step Workflow:

• Preparation: Dissolve 10 mmol of 3,4-dimethoxyphenethylamine in 20 mL of anhydrous DCM under an inert atmosphere (N₂ or Ar). Maintain temperature at 0°C using an ice bath.

• Addition: Dropwise add 10 mmol of phenyl isocyanate dissolved in 5 mL DCM over 15 minutes. The reaction is exothermic; control the rate to prevent temperature spikes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitoring via TLC (SiO₂, 50% EtOAc/Hexane) usually shows rapid consumption of the amine.

• Work-up: The product often precipitates directly from the non-polar solvent. Filter the white solid.

• Purification: If no precipitate forms, evaporate the solvent and recrystallize from Ethanol/Hexane (1:1).

Protocol B: Cyclization to Quinazolinones (Downstream Utility)

A key application of this urea is its conversion into 6,7-dimethoxy-3,4-diphenyl-2(1H)-quinazolinone , a scaffold with potential anticonvulsant and anti-inflammatory activity.

Reaction:

• Substrate: 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

• Reagent: Polyphosphoric Acid (PPA)

• Conditions: 80°C, 6 hours.

Mechanism: The PPA acts as both solvent and acid catalyst, driving an intramolecular Friedel-Crafts-like cyclization where the urea carbonyl attacks the electron-rich dimethoxy-substituted ring.

Visualizing the Synthetic Pathway

Figure 1: Synthetic route from precursors to the target urea and its downstream conversion to quinazolinone heterocycles.

Biological Mechanism & Pharmacophore Analysis[10][12]

While 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is not a marketed drug, its structure contains the Homoveratryl (3,4-dimethoxyphenethyl) motif. This motif is a "privileged structure" in pharmacology, appearing in numerous drugs targeting the central nervous system and cardiovascular system (e.g., Verapamil, Papaverine).

Key Interaction Points:

• Urea Linker: Acts as a dual Hydrogen Bond Donor (NH) and Acceptor (C=O). This mimics the peptide bond, allowing interaction with protease active sites or receptor binding pockets (e.g., in IDO1 inhibitors or kinase inhibitors like Sorafenib).

• Dimethoxy Tail: The electron-donating methoxy groups create a negative electrostatic potential surface, facilitating

  -stacking or cation- interactions within the binding pockets of Dopamine (D2/D3) or Adrenergic receptors.

• Phenyl Head: Provides hydrophobic bulk, essential for occupying lipophilic pockets in enzymes or viral capsid proteins.

Biological Applications:

• Anti-Ulcer Activity: Analogs of (3,4-dimethoxyphenethyl)ureas have demonstrated efficacy in preventing stress-induced gastric ulceration by modulating gastric secretion mechanisms.

• Antiviral Potential: Phenylurea derivatives are actively screened as capsid assembly modulators. The urea core disrupts the protein-protein interactions required for viral replication (e.g., in HBV or Retroviruses).

• Enzyme Inhibition: The scaffold is structurally homologous to inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1) , a target in cancer immunotherapy.

Pharmacophore Map

Figure 2: Pharmacophore mapping of the molecule highlighting functional domains responsible for biological activity.

Safety & Handling (MSDS Highlights)

As a research chemical, standard laboratory safety protocols must be observed.

• Hazard Classification: Irritant (Xi).

• GHS Precautionary Statements:

  • P261: Avoid breathing dust/fume.

  • P280: Wear protective gloves/eye protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present.

• Storage: Store at 2–8°C in a tightly sealed container. Hygroscopic—keep dry.

References

• ChemSrc. (2025).[2] Urea, N-[2-(3,4-dimethoxyphenyl)ethyl] - CAS 25017-47-4 and Derivatives.[2][3][4] Retrieved from [Link]

• MDPI. (2006). Synthesis of 6,7-dimethoxy-3,4-diphenyl-2(1H)-quinazolinone from 1-(3,4-dimethoxyphenyl)-urea. Molbank 2006, M492. Retrieved from [Link][5]

• National Institutes of Health (NIH). (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Chem Pharm Bull (Tokyo).[6] Retrieved from [Link]

Sources

• 1. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urea,N-[2-(3,4-dimethoxyphenyl)ethyl] | CAS#:25017-47-4 | Chemsrc [chemsrc.com]
• 3. (3,4-Dimethoxyphenethyl)urea | 25017-47-4 [chemicalbook.com]
• 4. :: 1-(3,4-Dimethoxyphenethyl)urea | Cas no:25017-47-4 | Svaklifesciences :: [svaklifesciences.com]
• 5. mdpi.com [mdpi.com]
• 6. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Aryl Urea Scaffold: A Structural Anchor in Modern Drug Design

Topic: Biological Role of Aryl Urea Compounds in Medicinal Chemistry Content Type: Technical Whitepaper / Application Guide Author Persona: Senior Application Scientist

[1]

Executive Summary

In medicinal chemistry, the aryl urea moiety (

) is classified as a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. While often perceived merely as a stable linker, the urea group functions as a critical pharmacophoric anchor . Its unique ability to serve simultaneously as a hydrogen bond donor (via two NH groups) and an acceptor (via the carbonyl oxygen) allows it to lock proteins into specific conformations.

This guide analyzes the biological utility of aryl ureas, focusing on their two most dominant applications: Type II Kinase Inhibition (stabilizing the "DFG-out" inactive conformation) and Soluble Epoxide Hydrolase (sEH) Inhibition (mimicking the epoxide transition state).

Structural Biology & Pharmacophore Analysis[2][3][4]

The biological potency of aryl ureas stems from their rigid planar geometry and directional hydrogen bonding.

The "Urea Anchor" Mechanism

In the context of kinase inhibition, the urea bridge does not simply span the hydrophobic pockets; it actively enforces a structural change.

• The Glu-Asp Clamp: The two NH protons of the urea typically form bidentate hydrogen bonds with a conserved Glutamate residue (e.g., Glu885 in VEGFR2, Glu71 in p38) located on the

  C-helix.

• The DFG Interaction: The urea carbonyl oxygen often accepts a hydrogen bond from the backbone amide of the Aspartate residue in the activation loop's DFG (Asp-Phe-Gly) motif.

This network pulls the

C-helix and the activation loop together, effectively "stapling" the kinase in an inactive state.

Visualization: The Pharmacophoric Interaction

The following diagram illustrates the canonical binding mode of a diaryl urea within a kinase ATP-binding pocket.

Caption: Canonical H-bonding network of aryl ureas stabilizing the kinase DFG-out conformation.

Application A: Type II Kinase Inhibition[4]

The most commercially successful application of aryl ureas is in oncology. Compounds like Sorafenib (Nexavar) and Regorafenib are Type II inhibitors.[1] Unlike Type I inhibitors that bind to the active conformation (DFG-in), aryl ureas occupy the allosteric pocket created when the DFG motif flips 180 degrees (DFG-out).

Mechanism of Action: The RAF/MEK/ERK Cascade

Sorafenib inhibits cell proliferation by blocking the RAF kinase, preventing the phosphorylation of MEK and subsequent activation of ERK. This pathway is critical in hepatocellular carcinoma (HCC) and renal cell carcinoma (RCC).

Caption: Interruption of the MAPK signaling pathway by aryl urea-based RAF inhibition.

Representative Data: Kinase Selectivity Profile

Aryl ureas are rarely "clean" single-target drugs; their promiscuity across the kinome (due to the conserved Glu-Asp motif) is often advantageous for multi-targeted therapy (e.g., inhibiting both RAF and VEGFR).

Compound	Primary Target	Mechanism	Indication	Key Interaction
Sorafenib	C-RAF, B-RAF, VEGFR	Type II (DFG-out)	HCC, RCC	Urea NHs Glu885 (VEGFR2)
Regorafenib	VEGFR1-3, TIE2, RAF	Type II (DFG-out)	Colorectal Cancer	Fluorine enhances metabolic stability
Lenvatinib	VEGFR1-3, FGFR	Type II (DFG-out)	Thyroid Cancer	Cyclopropane ring fits selectivity pocket

Application B: Soluble Epoxide Hydrolase (sEH) Inhibition[5][6][7][8][9]

Beyond kinases, aryl ureas are the gold standard for inhibiting Soluble Epoxide Hydrolase (sEH).

The Mechanism

sEH hydrolyzes anti-inflammatory epoxyeicosatrienoic acids (EETs) into pro-inflammatory diols (DHETs).[2]

• Transition State Mimicry: The urea carbonyl mimics the oxygen of the epoxide ring in the substrate.

• Catalytic Tunnel: The enzyme has a catalytic tunnel; the urea group binds to the catalytic Aspartate (Asp335) and Tyrosine residues, preventing water activation and hydrolysis.

Therapeutic Goal: By inhibiting sEH, aryl ureas stabilize EETs, reducing hypertension and neuropathic pain.

Experimental Protocols

As an application scientist, reproducibility is paramount. The following protocols outline the synthesis and validation of these compounds.

Protocol: Chemical Synthesis of Diaryl Ureas

Note: Isocyanates are respiratory sensitizers. All operations must be performed in a fume hood.

Method A: Isocyanate Coupling (Standard)

• Preparation: Dissolve the specific aniline (1.0 equiv) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Addition: Add the aryl isocyanate (1.1 equiv) dropwise at

  under an inert atmosphere ( ).

• Reaction: Allow to warm to room temperature (RT) and stir for 4–12 hours. Formation of a precipitate is common.

• Workup: Filter the precipitate. Wash with cold DCM (

  ) and diethyl ether ( ) to remove unreacted isocyanate.

• Purification: Recrystallize from Ethanol/Water if necessary. Flash chromatography is rarely needed due to the high stability and crystallinity of the urea product.

Method B: Curtius Rearrangement (If Isocyanate is unavailable)

• Convert a carboxylic acid to an acyl azide using Diphenylphosphoryl azide (DPPA).

• Heat in Toluene (

  ) to induce rearrangement to the isocyanate in situ.

• Add the amine to trap the isocyanate, yielding the urea.

Protocol: Kinase Binding Assay (FRET-based)

To validate the "DFG-out" binding mode, a residence time assay is superior to simple IC50.

• Reagents: Use a LanthaScreen™ Eu Kinase Binding Assay (ThermoFisher) or equivalent.

• Tracer: Select a tracer that binds to the ATP site.

• Incubation: Incubate Kinase + Eu-Antibody + Tracer + Aryl Urea (varying concentrations) for 1 hour at RT.

• Readout: Measure TR-FRET emission ratio (665 nm / 615 nm).

• Interpretation: A decrease in FRET signal indicates displacement of the tracer.

  • Critical Check: Type II inhibitors (aryl ureas) often show slow-binding kinetics. Pre-incubation of the compound with the enzyme for 30 minutes before adding the tracer is recommended to avoid underestimating potency.

Synthesis Workflow Visualization

Caption: General synthetic workflow for high-purity diaryl urea generation.

References

• Wilhelm, S. M., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer.[3][4] Nature Reviews Drug Discovery, 5(10), 835-844.

• Wan, P. T., et al. (2004). Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell, 116(6), 855-867. (PDB Structure 1UWH).[1]

• Morisseau, C., & Hammock, B. D. (2005). Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles.[5] Annual Review of Pharmacology and Toxicology, 45, 311-333.

• Liu, Y., & Gray, N. S. (2006). Rational design of inhibitors that bind to inactive kinase conformations.[6][7] Nature Chemical Biology, 2(7), 358-364.

• Roskoski Jr, R. (2016). Classification of small molecule protein kinase inhibitors based upon the structures of their drug-enzyme complexes. Pharmacological Research, 103, 26-48.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Aryl Urea Based Scaffolds for Multitarget Drug Discovery in Anticancer Immunotherapies | MDPI [mdpi.com]
• 4. Life Beyond Kinases: Structure-based Discovery of Sorafenib as Nanomolar Antagonist of 5-HT Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rcsb.org [rcsb.org]
• 7. rcsb.org [rcsb.org]

Protocols & Analytical Methods

Application Note and Protocol: Preparation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea Solutions in DMSO

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive protocol for the dissolution of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in dimethyl sulfoxide (DMSO). As a Senior Application Scientist, this document synthesizes established laboratory practices with an in-depth understanding of the physicochemical properties of aryl ureas and the characteristics of DMSO as a solvent. The following protocols are designed to ensure the preparation of stable, accurate, and reproducible stock solutions for use in a variety of research and drug development applications.

Introduction

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is a substituted aryl urea compound. The urea functional group is a significant pharmacophore in medicinal chemistry due to its capacity for forming stable hydrogen bonds with biological targets.[1] Accurate and consistent preparation of solutions of such compounds is fundamental to the integrity of experimental data. Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely utilized in drug discovery for its ability to dissolve a broad range of both polar and nonpolar compounds.[2][3] This guide details the best practices for dissolving 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in DMSO, addressing potential challenges such as solubility limits and precipitation upon dilution.

Physicochemical Properties of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

A summary of the key physicochemical properties of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is presented in the table below. This information is crucial for calculating molar concentrations and understanding the compound's general behavior in solution.

Property	Value	Source
CAS Number	67616-08-4	[4]
Molecular Formula	C₁₇H₂₀N₂O₃	[4]
Molecular Weight	300.35 g/mol	[4]
Predicted LogP	3.068	[4]
Hydrogen Bond Acceptors	3	[4]
Hydrogen Bond Donors	2	[4]

Rationale for Solvent Selection: Dimethyl Sulfoxide (DMSO)

DMSO is the solvent of choice for preparing stock solutions of many poorly water-soluble compounds for several key reasons:

• Exceptional Solvating Power : DMSO can dissolve a wide array of organic compounds, including many that are insoluble in water or other common organic solvents.[5][6]

• Miscibility with Aqueous Solutions : DMSO is miscible with water in all proportions, which facilitates the dilution of stock solutions into aqueous buffers and cell culture media for biological assays.[2][7]

• Low Volatility : With a high boiling point of 189 °C, DMSO solutions are less prone to evaporation at room temperature, ensuring concentration stability.[2]

• Compatibility with High-Throughput Screening (HTS) : DMSO is the standard solvent for compound libraries used in HTS.[8]

However, it is critical to note that high concentrations of DMSO can be cytotoxic.[9] For most cell-based assays, the final concentration of DMSO should be kept below 0.5% to avoid impacting cellular viability and function.[9]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in DMSO.

Materials

• 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (solid powder)

• Anhydrous, high-purity DMSO (e.g., ACS Reagent Grade)

• Calibrated analytical balance

• Sterile, amber glass vial or a clear vial wrapped in foil to protect from light

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes and sterile tips

Procedural Workflow

Caption: Workflow for preparing a stock solution of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in DMSO.

Step-by-Step Methodology

• Calculate the Required Mass: To prepare a 10 mM stock solution, use the following calculation:

  • Volume of DMSO (L) x Molar Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

  • Example for 1 mL of a 10 mM solution: 0.001 L x 0.010 mol/L x 300.35 g/mol = 0.0030035 g = 3.00 mg

• Weigh the Compound: Accurately weigh the calculated mass of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea using a calibrated analytical balance and transfer it to a sterile vial.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the compound.

• Promote Dissolution:

  • Tightly cap the vial and vortex vigorously for 2-5 minutes.

  • Visually inspect the solution. If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle warming (to no more than 37°C) can also aid in dissolution, but should be used with caution as excessive heat may degrade the compound.[10]

• Final Inspection: Once the compound is fully dissolved, the solution should be clear and free of any visible particulates.

• Storage:

  • For long-term stability, it is highly recommended to aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[8]

  • Store the aliquots in a light-protected container at -20°C or -80°C. Properly stored, DMSO stock solutions of many aryl ureas are stable for extended periods.[8]

Handling Compounds with Limited Solubility and Preventing Precipitation

While many aryl ureas are soluble in DMSO, challenges can arise, particularly when diluting the stock solution into an aqueous medium for assays.

Troubleshooting Common Issues

Issue	Causality	Recommended Action
Compound does not fully dissolve in DMSO	The concentration may exceed the compound's maximum solubility in DMSO at room temperature.	- Attempt further sonication and gentle warming. - Prepare a more dilute stock solution (e.g., 5 mM or 1 mM).
Precipitation upon dilution into aqueous buffer	The compound's solubility in the final aqueous/DMSO mixture is much lower than in 100% DMSO. This is a common phenomenon for hydrophobic compounds.	- Perform serial dilutions in 100% DMSO first before the final dilution into the aqueous medium. - Ensure the final DMSO concentration in the assay is sufficient to maintain solubility but remains below the cytotoxic threshold for the experimental system. - Vigorously mix or vortex the solution immediately after adding the DMSO stock to the aqueous buffer to promote rapid dispersion.

Serial Dilution Protocol

To minimize precipitation, it is best practice to perform serial dilutions in 100% DMSO before the final dilution into the assay medium.

Caption: Recommended workflow for preparing working solutions via serial dilution in DMSO.

Conclusion

The protocol outlined in this application note provides a robust and reproducible method for dissolving 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in DMSO. By understanding the physicochemical properties of the compound and the characteristics of the solvent, researchers can prepare high-quality stock solutions that are essential for reliable and accurate experimental results. Adherence to best practices for storage and dilution will further ensure the integrity of the compound and the validity of downstream applications.

References

• Wikipedia. Dimethyl sulfoxide. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO): High-Purity Solvent for Industrial, Pharmaceutical, and Electronic Applications. [Link]

• gChem. DMSO. [Link]

• Shanghai Yearn Chemical Science-Tech Co., Ltd. How do you use dmso. [Link]

• GE Healthcare Life Sciences. Buffer and sample preparation for direct binding assay in 2% DMSO. [Link]

• PMC. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

• ResearchGate. How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? [Link]

• PubMed. Stability of screening compounds in wet DMSO. [Link]

• MDPI. Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. [Link]

• PubChem. N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine. [Link]

• PubChem. 1-(2,5-Dimethoxyphenyl)-3-(4-(methylthio)phenyl)urea. [Link]

• MDPI. Synthesis and physical characterization of 1-(2,4-dimethoxyphenyl)-4-(4-nitrophenyl)-3-phenoxyazetidin-2-one. [Link]

• Google Patents.

• Bentham Science Publishers. Synthesis, Physicochemical, Computational and Biological Evaluation of Phenylurea Derivatives as CNS Agents. [Link]

• LifeTein®. How to dissolve peptides in DMSO? [Link]

• Pharmaceutical Technology. Dimethyl Sulfoxide USP, PhEur in Approved Pharmaceutical Products and Medical Devices. [Link]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

Sources

• 1. AID 1480209 - Chemical stability in PBS/DMSO mixture at pH 7.4 after 24 hrs by RP-UPLC-UV method - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

using 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in an anti-proliferative assay

Application Note: Anti-Proliferative Evaluation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (DMPU)

Executive Summary & Compound Profile

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (herein referred to as DMPU ) represents a specific class of "hybrid" pharmacophores. It combines a homoveratryl moiety (structurally analogous to the "tail" of Verapamil and Dopamine) with a phenylurea core (a scaffold foundational to kinase inhibitors like Sorafenib and transient receptor potential (TRP) modulators like Capsazepine).

Unlike simple cytotoxic agents, urea-based small molecules often exhibit solubility-limited bioavailability and specific target engagement (e.g., VEGFR kinase pockets or TRPV1 channels). This guide provides a robust, self-validating protocol for evaluating DMPU’s anti-proliferative potency, specifically addressing the hydrophobicity challenges inherent to the diaryl/alkyl-urea structure.

Chemical Property	Specification	Implication for Assay
Molecular Formula	C₁₇H₂₀N₂O₃	Moderate molecular weight (300.35 g/mol ).
LogP (Predicted)	~2.8 – 3.2	Lipophilic. Will precipitate in aqueous media >50 µM without carrier.
Pharmacophore	Phenylurea + Homoveratryl	Potential dual-action: Kinase inhibition or Mitochondrial disruption.
Solubility	DMSO (High), Water (Low)	DMSO Stock required. Final assay concentration of DMSO must be <0.5%.

Pre-Assay Preparation: Solubilization & Storage

Rationale: Phenylureas are prone to "crashing out" in cell culture media, leading to false negatives (compound not reaching cell) or false positives (crystals lysing cells physically).

Protocol A: Stock Solution Generation

• Weighing: Weigh 3.0 mg of DMPU powder into a sterile, antistatic microcentrifuge tube.

• Solvent Addition: Add DMSO (Dimethyl Sulfoxide, Hybridoma Grade) to achieve a 10 mM stock concentration.

  • Calculation:

    . Add DMSO.

• Sonicate: Sonicate for 60 seconds at room temperature to ensure complete dissolution of the urea crystals.

• Storage: Aliquot into 50 µL vials. Store at -20°C. Avoid repeated freeze-thaw cycles as urea compounds can degrade or precipitate.

Core Protocol: Anti-Proliferative Screening (MTT Assay)

Rationale: The MTT assay is chosen over ATP-based assays for this initial screen because urea compounds can sometimes interfere with luciferase enzymes. MTT provides a direct readout of mitochondrial metabolic activity, which is the primary target for homoveratryl derivatives.

Materials

• Cell Lines: MDA-MB-231 (Breast, aggressive), A549 (Lung, standard), PC-3 (Prostate).

• Reagent: MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-Diphenyltetrazolium Bromide) at 5 mg/mL in PBS.

• Positive Control: Sorafenib (Structural analog, kinase inhibitor) or Doxorubicin .

• Vehicle Control: 0.1% DMSO in media.

Step-by-Step Methodology

Day 1: Seeding

• Harvest cells during the logarithmic growth phase (70-80% confluence).

• Count cells using Trypan Blue exclusion.

• Seeding Density:

  • MDA-MB-231: 5,000 cells/well.

  • A549: 3,000 cells/well.

  • Note: Lower density is preferred for 72h assays to prevent contact inhibition from masking drug effects.

• Dispense 100 µL of cell suspension into 96-well plates. Incubate for 24h at 37°C, 5% CO₂.

Day 2: Treatment (The Serial Dilution)

• Preparation of Working Solutions:

  • Dilute the 10 mM DMSO stock of DMPU into culture media to create a 200 µM intermediate (2% DMSO).

  • Perform 1:2 serial dilutions in media containing 2% DMSO to keep solvent constant.

  • Final Transfer: Add 100 µL of these intermediates to the 100 µL already in the wells.

  • Final Test Concentrations: 100, 50, 25, 12.5, 6.25, 3.125, 1.56 µM.

  • Final DMSO Concentration: 1.0% (High tolerance) or 0.5% (Standard). Ensure Vehicle Control matches this exactly.

• Incubate for 72 hours . Rationale: Urea-based kinase inhibitors are often cytostatic; 24h is insufficient to observe significant growth divergence.

Day 5: Readout

• Add 20 µL of MTT stock (5 mg/mL) to each well.

• Incubate for 3–4 hours until purple formazan crystals are clearly visible.

• Aspirate media carefully (do not disturb crystals).

• Add 150 µL DMSO to dissolve crystals. Shake plate for 10 mins.

• Measure Absorbance at 570 nm (Reference: 630 nm).

Data Analysis & Interpretation

Calculate Cell Viability (%):

Expected Outcomes Table:

IC₅₀ Range (µM)	Interpretation for DMPU	Action Item
< 1.0 µM	Highly Potent. Likely specific kinase inhibition (e.g., VEGFR2) or tubulin destabilization.	Proceed to Western Blot (p-ERK/p-AKT).
1.0 – 10.0 µM	Moderate Activity. Typical for "hit" compounds in this class.	Validate with secondary assay (SRB or BrdU).
10.0 – 50.0 µM	Weak Activity. Likely off-target or solubility limited.	Check for precipitation under microscope.
> 50.0 µM	Inactive.	Modify structure (e.g., add halogens to phenyl ring).

Mechanistic Visualization (Pathway Logic)

The following diagram illustrates the potential dual-mechanism of DMPU based on its structural homology to both Sorafenib (Kinase route) and Capsazepine/Verapamil (Ca2+/Mitochondria route).

Caption: Hypothetical dual-mode of action for DMPU. The urea linker facilitates kinase ATP-pocket binding (Left), while the homoveratryl tail may modulate ion channels or mitochondrial integrity (Right).

Troubleshooting & Validation

• Issue: Crystal Formation in Wells.

  • Cause: DMPU is highly lipophilic.

  • Solution: Do not exceed 100 µM. Ensure the intermediate dilution step is performed in media with DMSO before adding to cells. Use the SRB Assay (Sulforhodamine B) instead of MTT, as SRB fixes cells and washes away drug precipitates before staining.

• Issue: High Background Absorbance.

  • Cause: Urea compounds can sometimes reduce MTT non-enzymatically.

  • Solution: Incubate a "Media + Drug Only" (no cells) well. If it turns purple, the compound is chemically reducing MTT. Switch to CellTiter-Glo (ATP) or Resazurin .

References

• BenchChem Technical Support. (2025).[1][2] A Comparative Analysis of 1-Carbamoyl-3-(4-methoxyphenyl)urea and Other Phenylurea Compounds. BenchChem Application Notes. Link

• National Institutes of Health (NIH). (2020). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. PubMed Central. Link

• MDPI. (2021). Diarylureas as Antitumor Agents: A Review. Applied Sciences.[3] Link

• ResearchGate. (2009). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents.[3][4][5][6][7][8][9] Medicinal Chemistry Research.[3] Link

• LGC Standards. (2024). Verapamil Impurity Standards (Homoveratryl ureas).Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Diarylureas as Antitumor Agents | MDPI [mdpi.com]
• 4. Research and development of N,N′-diarylureas as anti-tumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and In Vitro Antiproliferative Activity of New -Phenyl-3-(4-(Pyridin-3-Yl)Phenyl)Urea-Scaffold Based Compounds[v1] | Preprints.org [preprints.org]
• 9. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]

application of phenylurea derivatives in cancer research

Application Note: Evaluation and Profiling of Phenylurea Derivatives in Cancer Research

Executive Summary

Phenylurea derivatives represent a "privileged scaffold" in oncology drug discovery, most notably exemplified by FDA-approved agents like Sorafenib (Nexavar) , Regorafenib (Stivarga) , and Lenvatinib (Lenvima) . These compounds primarily function as Type II kinase inhibitors , stabilizing the inactive "DFG-out" conformation of protein kinases (e.g., VEGFR, BRAF, PDGFR, c-KIT).

This Application Note provides a comprehensive technical guide for researchers investigating novel phenylurea analogs. It details the structural rationale, validated experimental protocols for biochemical and cellular profiling, and critical data analysis frameworks to distinguish true hits from assay artifacts.

Structural Rationale & Mechanism of Action

The "Privileged" Urea Scaffold

The success of phenylurea derivatives lies in their ability to exploit the DFG-out pocket (allosteric site) adjacent to the ATP-binding cleft.

• H-Bond Donor/Acceptor: The urea moiety (-NH-CO-NH-) acts as a directional hydrogen bond anchor. It forms a bidentate H-bond with the conserved Glutamate (Glu) on the

  C-helix and the Aspartate (Asp) of the DFG motif.

• Selectivity: Because the DFG-out conformation is less conserved than the active ATP-binding site, phenylureas often exhibit superior selectivity profiles compared to Type I (ATP-competitive) inhibitors.

Pathway Visualization: Multi-Kinase Inhibition

The following diagram illustrates the dual mechanism of action typical of phenylureas: inhibition of angiogenesis (VEGFR) and cell proliferation (RAF/MEK/ERK).

Caption: Dual-mechanism of phenylurea derivatives targeting RTKs (VEGFR/PDGFR) and the RAS/RAF/MEK pathway.[1][2][3][4]

Experimental Protocols

Protocol A: Biochemical Kinase Inhibition Assay (FRET/ELISA)

Objective: Determine the IC50 of the derivative against purified recombinant kinases (e.g., VEGFR-2, B-RAF V600E).

Materials:

• Recombinant Kinase (e.g., VEGFR-2 kinase domain).[5]

• Substrate: Poly(Glu,Tyr) 4:1 or specific peptide.

• ATP (at

  concentration for the specific kinase).

• Detection Reagent: ADP-Glo™ (Promega) or HTRF® KinEASE™ (Cisbio).

Workflow:

• Compound Preparation: Dissolve phenylurea derivative in 100% DMSO to 10 mM stock. Prepare 3-fold serial dilutions in DMSO (10 points).

• Reaction Assembly:

  • Transfer 1 µL of compound to 384-well plate.

  • Add 5 µL of 2X Enzyme/Buffer mix. Incubate 15 mins (Critical: Allows Type II inhibitors to induce conformational change).

  • Add 5 µL of 2X Substrate/ATP mix.

• Incubation: Incubate at Room Temperature (RT) for 60 minutes.

• Detection: Add detection reagent (e.g., ADP-Glo reagent) to stop reaction and deplete remaining ATP. Read Luminescence/Fluorescence.

• Analysis: Normalize to Vehicle (DMSO) control (0% inhibition) and No-Enzyme control (100% inhibition). Fit to sigmoidal dose-response equation (Variable Slope).

Critical Checkpoint: Phenylureas are often time-dependent inhibitors due to the slow off-rate from the DFG-out pocket. Ensure the pre-incubation step (Step 2b) is consistent.

Protocol B: Cellular Viability & Selectivity (MTT/SRB)

Objective: Evaluate cytotoxicity across a panel of cancer cell lines vs. normal fibroblasts.

Recommended Cell Panel:

• HepG2 / HuH-7: Hepatocellular carcinoma (High relevance for Sorafenib analogs).

• A375: Melanoma (BRAF V600E driven).

• HUVEC: Human Umbilical Vein Endothelial Cells (Angiogenesis model).

• WI-38 / HFF-1: Normal fibroblasts (Toxicity control).

Step-by-Step Methodology:

• Seeding: Seed cells at 3,000–5,000 cells/well in 96-well plates. Allow attachment for 24 hours.

• Treatment: Add compounds (0.01 µM to 100 µM). Final DMSO concentration must be <0.5%.

• Duration: Incubate for 72 hours.

• Development (MTT):

  • Add MTT reagent (0.5 mg/mL). Incubate 4 hours.

  • Aspirate media. Solubilize formazan crystals with 150 µL DMSO.

  • Measure Absorbance at 570 nm.[6]

• Calculation:

Protocol C: Western Blotting for Target Engagement

Objective: Confirm that the phenotypic effect is due to inhibition of the specific signaling pathway (e.g., ERK phosphorylation).

Workflow:

• Starvation: Serum-starve cells (e.g., HepG2) for 12 hours to reduce basal noise.

• Treatment: Treat with compound (at IC50 and 5x IC50) for 2 hours.

• Stimulation: Stimulate with EGF (50 ng/mL) for 15 minutes to activate the pathway.

• Lysis: Lyse in RIPA buffer with Phosphatase Inhibitors (Na3VO4, NaF).

• Detection: Blot for:

  • p-ERK1/2 (Thr202/Tyr204): Marker of RAF inhibition.

  • Total ERK1/2: Loading control.

  • p-VEGFR2 (Tyr1175): Marker of RTK inhibition.

Data Presentation & Analysis

When reporting results for phenylurea derivatives, organize data to highlight potency and selectivity .

Table 1: Representative Kinase Selectivity Profile (Hypothetical Data)

Compound ID	VEGFR-2 IC50 (nM)	B-RAF (V600E) IC50 (nM)	EGFR IC50 (nM)	Selectivity Ratio (EGFR/VEGFR2)
Sorafenib (Ref)	90	38	>10,000	>110
Derivative A	45	120	>10,000	>220
Derivative B	800	15	5,000	6.25

Interpretation:

• Derivative A shows improved potency against VEGFR-2 compared to Sorafenib, maintaining excellent selectivity against EGFR (Type I target).

• Derivative B has lost VEGFR potency but gained B-RAF potency, suggesting a shift in the kinase binding profile.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation in Assay	Phenylureas have poor aqueous solubility.	Ensure DMSO stock is fresh. Do not exceed 1% DMSO in the final assay buffer. Use intermediate dilution plates.
Variable IC50 Values	ATP concentration variance.	Type II inhibitors compete less with ATP than Type I, but ATP levels still matter. Always run assays at ATP.
No Cellular Activity	Poor membrane permeability.	Check LogP (ideal range 2–4). Phenylureas can be P-gp substrates; consider co-treatment with Verapamil to test efflux.

Screening Workflow Diagram

The following Graphviz diagram outlines the logical flow for screening a library of phenylurea derivatives.

Caption: Hierarchical screening cascade for identifying potent phenylurea kinase inhibitors.

References

• Wilhelm, S., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer.[3] Nature Reviews Drug Discovery.

• Wan, P.T., et al. (2004). Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell.

• Liu, Y., et al. (2006). Sorafenib blocks the RAF/MEK/ERK pathway, inhibits tumor angiogenesis, and induces tumor cell apoptosis in hepatocellular carcinoma model PLC/PRF/5. Cancer Research.[6]

• Adnane, L., et al. (2006). Sorafenib (BAY 43-9006) inhibits tumor growth and vascularization and induces tumor apoptosis and hypoxia in RCC xenograft models. Cancer Chemotherapy and Pharmacology.

• BenchChem Application Note. (2025). Protocols for Testing the Anticancer Activity of N-(1-methylpropyl)-N'-phenyl-thiourea.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Sorafenib Tosylate? [synapse.patsnap.com]
• 5. dovepress.com [dovepress.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea: A Novel Anticancer Candidate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the investigation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea as a potential anticancer agent. This document outlines the scientific rationale, key biological pathways, and detailed experimental protocols for evaluating its therapeutic potential.

Introduction: The Therapeutic Promise of Phenylurea Derivatives

The urea scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities. Within this class, N,N'-disubstituted phenylureas have emerged as promising anticancer agents.[1][2][3] These compounds often exert their effects by inducing cell cycle arrest and apoptosis in cancer cells.[4][5][6] 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea belongs to this promising class of compounds. Its structural features, including the dimethoxyphenyl and phenyl moieties, suggest a potential for interaction with biological targets implicated in cancer cell proliferation and survival. While extensive research on this specific molecule is emerging, studies on structurally similar compounds provide a strong rationale for its investigation as a novel therapeutic candidate. A related compound, (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea, has been shown to induce G1 cell cycle arrest and mitochondria-mediated apoptosis in breast cancer cells, highlighting a potential mechanism of action for this class of molecules.[5]

Synthesis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

The synthesis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea can be achieved through a straightforward and efficient chemical reaction. A common method involves the reaction of 2-(3,4-dimethoxyphenyl)ethylamine with phenyl isocyanate.[7][8][9]

Synthetic Scheme

Caption: Synthetic route for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Proposed Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Based on preliminary data from related phenylurea compounds, 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is hypothesized to exert its anticancer effects primarily through the induction of apoptosis and cell cycle arrest.[4][5] The proposed signaling cascade is initiated by cellular stress induced by the compound, leading to the activation of the intrinsic (mitochondrial) apoptotic pathway.

Signaling Pathway Diagram

Caption: Proposed mechanism of action for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Experimental Protocols

The following protocols provide a framework for the in vitro and in vivo evaluation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

In Vitro Assays

A variety of in vitro assays are essential for the initial screening and characterization of anticancer compounds.[10][11][12]

This assay measures the metabolic activity of cells as an indicator of cell viability.[13]

• Cell Lines: A panel of cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous cell line (e.g., MCF-10A) should be used.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours.

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[14]

• Procedure:

  • Treat cells with the IC50 concentration of the compound for 24 and 48 hours.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

  • Analyze the cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

This assay determines the effect of the compound on the distribution of cells in different phases of the cell cycle.[5][13][15]

• Procedure:

  • Treat cells with the IC50 concentration of the compound for 24 hours.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight.

  • Wash the cells with PBS and resuspend in a solution containing RNase A and PI.

  • Incubate for 30 minutes and analyze by flow cytometry.

• Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

This technique is used to detect and quantify the expression of key proteins involved in apoptosis and cell cycle regulation.[16]

• Target Proteins:

  • Apoptosis: Cleaved Caspase-3, Cleaved PARP, Bcl-2, Bax.[16][17]

  • Cell Cycle: Cyclin D1, CDK4, p21.

  • Loading Control: GAPDH or β-actin.

• Procedure:

  • Treat cells with the compound and lyse the cells to extract total protein.[17]

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[17]

  • Block the membrane and incubate with primary antibodies overnight.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify band intensities using densitometry and normalize to the loading control.

Illustrative In Vitro Data

Table 1: IC50 Values of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in Various Cancer Cell Lines after 48h Treatment.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast	15.2 ± 1.8
A549	Lung	22.5 ± 2.5
HCT116	Colon	18.9 ± 2.1
MCF-10A	Non-cancerous	> 100

Table 2: Effect of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (IC50 concentration) on Cell Cycle Distribution in MCF-7 Cells after 24h.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	45.3 ± 3.1	35.1 ± 2.8	19.6 ± 2.5
Compound	68.2 ± 4.5	15.8 ± 1.9	16.0 ± 2.0

Table 3: Relative Protein Expression Changes in MCF-7 Cells Treated with 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (IC50 concentration) for 24h.

Protein	Fold Change vs. Control
Cleaved Caspase-3	3.5 ± 0.4
Cleaved PARP	4.1 ± 0.5
Bcl-2	0.4 ± 0.1
Bax	2.8 ± 0.3
Cyclin D1	0.3 ± 0.08
p21	3.2 ± 0.4

In Vivo Xenograft Model

Xenograft models are crucial for evaluating the antitumor efficacy of a compound in a living organism.[18][19][20]

Caption: Workflow for an in vivo xenograft study.

• Animal Model: Immunodeficient mice (e.g., nude or SCID mice).[20][21]

• Procedure:

  • Subcutaneously inject cancer cells (e.g., 5 x 10^6 MCF-7 cells) into the flank of each mouse.

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).[18]

  • Randomize mice into control (vehicle) and treatment groups.

  • Administer 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea at various doses (e.g., 10, 25, 50 mg/kg) via a suitable route (e.g., intraperitoneal or oral gavage) daily or on an optimized schedule.

  • Measure tumor volume and body weight every 2-3 days.

  • Euthanize the mice when tumors in the control group reach the maximum allowed size or at the end of the study period.

  • Excise tumors for further analysis, such as immunohistochemistry (IHC) for proliferation (Ki-67) and apoptosis (cleaved caspase-3) markers.

• Data Analysis: Plot tumor growth curves and calculate the tumor growth inhibition (TGI) for each treatment group.

Conclusion and Future Directions

The application notes and protocols outlined here provide a robust framework for the preclinical evaluation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea as a potential anticancer agent. The anticipated results, based on data from related compounds, suggest that this molecule may induce cancer cell death through apoptosis and inhibit proliferation via cell cycle arrest. Successful outcomes from these studies would warrant further investigation into its pharmacokinetic and pharmacodynamic properties, as well as its efficacy in more advanced preclinical models, such as patient-derived xenografts (PDX).[18]

References

• Bibi, F., et al. (2019). In vitro assays and techniques utilized in anticancer drug discovery. PubMed, 30(2), 223-234.
• Saratov, V. V., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology, 8, 299.

• Noble Life Sciences. (2023). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Retrieved from [Link]

• East, M. P., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17765-17774.
• Saratov, V. V., et al. (2020). Cell-culture based test systems for anticancer drug screening. ecancermedicalscience, 14, 1042.
• Dong, X., et al. (2016). Establishment of Patient-Derived Xenografts in Mice. Bio-protocol, 6(22), e2023.

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• Denis, F., et al. (2015). Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. Pharmaceutical Research, 32(1), 199-211.

• Creative Biolabs. (n.d.). Xenograft Models. Retrieved from [Link]

• Li, M., et al. (2015). New mouse xenograft model modulated by tumor-associated fibroblasts for human multi-drug resistance in cancer. Oncology Letters, 10(5), 2635-2642.
• Singh, A., et al. (2013). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Indo Global Journal of Pharmaceutical Sciences, 3(1), 33-39.
• Li, R., et al. (2009). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. Bioorganic & Medicinal Chemistry Letters, 19(11), 3054-3058.
• Wang, Y., et al. (2020). Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Molecules, 25(18), 4239.
• Kim, J. E., et al. (2009). Induction of caspase-dependent apoptosis in melanoma cells by the synthetic compound (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea. BMB Reports, 42(12), 806-811.
• Kim, J. E., et al. (2010). (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea inhibits proliferation of MCF-7 cells through G1 cell cycle arrest and mitochondria-mediated apoptosis. Molecules and Cells, 30(4), 303-310.
• Hosokami, T., et al. (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Chemical & Pharmaceutical Bulletin, 40(10), 2712-2719.
• Ly, T., et al. (2015). Proteomic analysis of the response to cell cycle arrests in human myeloid leukemia cells. eLife, 4, e04534.
• Ware, M. L., et al. (2019). Induction of AMPK activation by N,N'- diarylurea FND-4b decreases growth and increases apoptosis in triple negative and estrogen-receptor positive breast cancers. PLOS ONE, 14(3), e0213342.
• Sun, H., et al. (2015). N-[4-(4,6-Dimethyl-2-pyrimidinyloxy)-3-methylphenyl]-N'-[2-(dimethylamino)] benzoylurea induces cell-cycle arrest and apoptosis in human cancer cells. Anti-Cancer Drugs, 26(6), 620-631.
• Li, Y., et al. (2012). Cytotoxicity, cell cycle arrest, antioxidant activity and interaction of dibenzoxanthenes derivatives with DNA. European Journal of Medicinal Chemistry, 55, 235-243.
• Google Patents. (2016). CN106008276B - The synthetic method of the phenylurea analog herbicide of phenylurea analog herbicide or deuterated label.

• ResearchGate. (n.d.). Urea Derivatives as Anticancer Agents. Retrieved from [Link]

• Wang, L., et al. (2017). A novel drug candidate for Alzheimer's disease treatment: gx-50 derived from Zanthoxylum bungeanum. Journal of Alzheimer's Disease, 59(2), 539-551.
• Shchekotikhin, A. E., et al. (2025). Anti-Proliferative Activity of Ethylenediurea Derivatives with Alkyl and Oxygen-Containing Groups as Substituents. Pharmaceuticals, 18(2), 195.

• ResearchGate. (2025). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents | Request PDF. Retrieved from [Link]

• Chamni, S., et al. (2023). N,Nʹ-Diarylurea Derivatives (CTPPU) Inhibited NSCLC Cell Growth and Induced Cell Cycle Arrest through Akt/GSK-3β/c-Myc Signaling Pathway. International Journal of Molecular Sciences, 24(2), 1361.

• ResearchGate. (2017). Synthesis and cytotoxic activities of novel 4-methoxy-substituted and 5-methyl-substituted (3′S,4′S)-(−)-cis-khellactone derivatives that induce apoptosis via the intrinsic pathway. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2021).

Sources

• 1. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Induction of caspase-dependent apoptosis in melanoma cells by the synthetic compound (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea inhibits proliferation of MCF-7 cells through G1 cell cycle arrest and mitochondria-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-[4-(4,6-Dimethyl-2-pyrimidinyloxy)-3-methylphenyl]-N'-[2-(dimethylamino)] benzoylurea induces cell-cycle arrest and apoptosis in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 12. noblelifesci.com [noblelifesci.com]
• 13. Cytotoxicity, cell cycle arrest, antioxidant activity and interaction of dibenzoxanthenes derivatives with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Proteomic analysis of the response to cell cycle arrests in human myeloid leukemia cells | eLife [elifesciences.org]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Xenograft Models - Creative Biolabs [creative-biolabs.com]
• 21. Oncology Reports [spandidos-publications.com]

Application Note: A Comprehensive Guide to HPLC Method Development for the Analysis of Phenylurea Compounds

Abstract

This document provides a detailed guide for the development and validation of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of phenylurea compounds. Phenylureas, a class of compounds widely used as herbicides and intermediates in pharmaceutical synthesis, require robust and sensitive analytical methods for quality control, environmental monitoring, and research.[1][2] Due to their thermal instability, HPLC is the preferred analytical technique over Gas Chromatography (GC), as it avoids the need for derivatization.[3][4][5][6] This guide offers a narrative built on field-proven insights, explaining the causality behind experimental choices, from initial parameter selection to full method validation according to ICH guidelines.

Introduction: The Analytical Challenge of Phenylureas

Phenylurea compounds share a core structure of a phenyl group attached to a urea moiety but differ in their substitutions.[1][5] These substitutions dictate their physicochemical properties, such as polarity, solubility, and UV absorbance, which are critical considerations for chromatographic separation. The primary analytical goal is typically to separate a mixture of phenylureas or to quantify a specific compound in a complex matrix, such as an environmental water sample, a drug formulation, or a technical-grade active ingredient.

High-Performance Liquid Chromatography (HPLC) is exceptionally well-suited for this task, offering high resolution, sensitivity, and reproducibility for these non-volatile and thermally labile molecules.[3][7] This application note will walk through a logical, science-based workflow for developing a reliable HPLC method from the ground up.

The Method Development Workflow: A Strategic Approach

Effective method development is not a random process but a systematic investigation of critical parameters. The overall strategy is to achieve the desired separation (specificity and resolution) in the shortest possible analysis time while maintaining robustness and sensitivity.

Caption: A logical workflow for systematic HPLC method development.

Foundational Steps: Analyte and Column Selection

Understanding Your Analytes

The first step is to gather information about the target phenylurea compounds. Key properties influencing HPLC behavior are summarized below.

Table 1: Physicochemical Properties of Common Phenylurea Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	logP	Key UV λmax (nm)
Monuron	C₉H₁₁ClN₂O	198.65	1.9	~244
Diuron	C₉H₁₀Cl₂N₂O	233.09	2.8	~248
Linuron	C₉H₁₀Cl₂N₂O₂	249.10	3.0	~248
Isoproturon	C₁₂H₁₈N₂O	206.28	2.5	~240

| Metoxuron | C₁₀H₁₃ClN₂O₂ | 228.67 | 1.7 | ~245 |

Data compiled from various scientific sources.

This data informs initial choices. For instance, the strong UV absorbance around 245 nm for many phenylureas makes UV detection a highly suitable and common choice.[8][9][10] The logP values (a measure of lipophilicity) suggest that reversed-phase chromatography will be effective.

Stationary Phase (Column) Selection: The Heart of the Separation

The choice of stationary phase is the most powerful tool for controlling selectivity.

• C18 (Octadecylsilane): This is the workhorse of reversed-phase HPLC and the logical starting point.[4][8][9][11] It separates analytes primarily based on hydrophobic interactions. For many standard phenylurea applications, a C18 column provides excellent resolution.[3][11]

• Phenyl Phases (e.g., Phenyl-Hexyl): When C18 columns fail to resolve critical pairs, a Phenyl stationary phase is an excellent alternative. Phenylureas, with their aromatic rings, can engage in π-π interactions with the phenyl groups of the stationary phase.[12][13] This provides a different selectivity mechanism compared to the purely hydrophobic interactions of a C18 phase, often resolving compounds that co-elute on C18. Phenyl phases are particularly useful for separating aromatic or unsaturated compounds.[12]

Mobile Phase and Detector Optimization

Mobile Phase Composition

The mobile phase modulates the interaction between the analyte and the stationary phase. In reversed-phase HPLC, it typically consists of an aqueous component and a less polar organic solvent.[14]

• Organic Modifier: Acetonitrile (ACN) and Methanol (MeOH) are the most common choices.[14][15]

  • Acetonitrile is often preferred as it typically provides lower backpressure and better UV transparency at lower wavelengths.[14] For many phenylurea separations, an ACN/water mixture is sufficient.[3][8][11]

  • Methanol can offer different selectivity due to its protic nature and ability to act as a hydrogen bond donor. If ACN/water does not provide the desired separation, switching to MeOH/water is a valuable optimization step.

• pH and Buffers: For neutral compounds like many phenylureas, buffering the mobile phase is often unnecessary. However, if any analytes have ionizable functional groups, maintaining a consistent pH (typically 2 pH units away from the analyte's pKa) with a buffer (e.g., phosphate or acetate) is critical for reproducible retention times.[14][15] A common mobile phase for phenylurea analysis under acidic conditions is a 25 mM phosphate buffer at pH 2.4 mixed with acetonitrile.[10]

• Isocratic vs. Gradient Elution:

  • Isocratic: The mobile phase composition remains constant throughout the run. This is ideal for simple mixtures where all components elute relatively close together.[4]

  • Gradient: The concentration of the organic modifier is increased during the run. This is necessary for complex mixtures with a wide range of polarities, ensuring that late-eluting compounds are eluted in a reasonable time with sharp peaks.[8][9][11][14]

Detector Settings

For phenylurea compounds, a UV-Vis or Diode Array Detector (DAD) is standard.

• Wavelength Selection: The optimal wavelength is the λmax where the analyte has maximum absorbance, providing the highest sensitivity. A DAD is invaluable during method development as it provides the full UV spectrum for each peak, allowing for post-run wavelength optimization and peak purity analysis. For a mixture of phenylureas, a compromise wavelength where all compounds show significant absorbance, such as 245 nm, is often selected.[8][9][10] In some cases, lower wavelengths like 210 nm are used for higher sensitivity, though baseline noise may increase.[3][4]

Sample Preparation: Ensuring Method Success

The most well-developed HPLC method will fail if the sample is not prepared correctly. For phenylureas in complex matrices like tap water, soft drinks, or environmental samples, a preconcentration and cleanup step is essential.[5] Solid-Phase Extraction (SPE) is the most common and effective technique.[3][4][8]

Caption: A typical workflow for Solid-Phase Extraction (SPE).

Protocol: HPLC Analysis of Phenylureas in Water

This protocol describes a general method for the analysis of five phenylurea herbicides in a water matrix.

Equipment and Reagents

• HPLC system with gradient pump, autosampler, column oven, and DAD detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 3.5 µm).

• Acetonitrile (HPLC grade), Methanol (HPLC grade), and Water (HPLC grade).

• Potassium dihydrogen phosphate and Phosphoric acid.

• Analytical standards of target phenylurea compounds.

• SPE cartridges (e.g., C18).

• SPE vacuum manifold.

Standard Preparation

• Prepare a 1000 ppm primary stock solution of each phenylurea standard in methanol.

• Create a mixed working stock solution (e.g., 10 ppm) by diluting the primary stocks in a 50:50 water/acetonitrile mixture.[10]

• Construct a calibration curve by preparing a series of dilutions from the working stock solution, typically ranging from 5 ppb to 500 ppb.[3]

Sample Preparation (via SPE)

• Conditioning: Pass 2 mL of acetonitrile, followed by 2 mL of methanol, through the C18 SPE cartridge.[3]

• Equilibration: Pass 2 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go dry.

• Loading: Filter the water sample (e.g., 50 mL) and pass it through the conditioned cartridge at a slow, steady rate.[3]

• Washing: Wash the cartridge with 2 mL of water to remove polar impurities.

• Elution: Elute the retained phenylureas with 2 x 1.5 mL aliquots of acetonitrile into a collection tube.[3]

• Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase initial condition. The sample is now ready for injection.

HPLC Method Parameters

Table 2: Example HPLC Gradient Method Parameters

Parameter	Setting
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 40% B; 2-15 min: 40% to 70% B; 15-17 min: 70% to 40% B; 17-20 min: 40% B (re-equilibration)
Flow Rate	1.0 mL/min[3][4]
Column Temp.	30 °C
Injection Vol.	20 µL

| Detector | DAD, 245 nm[8][10] |

Method Validation: The Self-Validating System

Once an optimized method is established, it must be validated to prove it is fit for its intended purpose.[16] Validation is a regulatory requirement in many industries and ensures the integrity of the analytical data.[7][17] The core validation parameters are defined by the International Council for Harmonisation (ICH) guideline Q2(R2).[16][18]

Table 3: Key Method Validation Parameters and Typical Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the signal is from the analyte of interest, free from interference from matrix components, or impurities.	Peak purity index > 0.995 (DAD); baseline resolution of analyte from nearest eluting peak.
Linearity	To show a direct proportional relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.999.[19]
Accuracy	To measure the closeness of the experimental value to the true value.	% Recovery of spiked samples typically within 80-120% for assay, may vary for trace analysis.[8][19]
Precision (Repeatability & Intermediate)	To measure the degree of scatter between a series of measurements from the same sample.	Relative Standard Deviation (%RSD) ≤ 2.0% for assay; ≤ 15% near the limit of quantification.
Limit of Detection (LOD)	The lowest concentration of analyte that can be reliably detected.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio of 10:1.

| Robustness | To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate). | System suitability parameters (e.g., resolution, tailing factor) remain within acceptable limits. |

Conclusion

Developing a robust HPLC method for phenylurea analysis is a systematic process grounded in the principles of chromatography and the physicochemical properties of the analytes. By starting with a C18 column and an acetonitrile/water mobile phase, a suitable separation can often be achieved. For more complex separations, exploring alternative selectivities with a Phenyl column or methanol mobile phase is a powerful strategy. A thorough sample preparation procedure, such as Solid-Phase Extraction, is critical for real-world samples. Finally, a comprehensive validation according to ICH guidelines ensures that the developed method is accurate, precise, and reliable for its intended use, providing trustworthy data for researchers, scientists, and drug development professionals.[16][18]

References

• Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. LCGC International. [Link]

• Multiresidue HPLC methods for phenyl urea herbicides in water. PubMed. [Link]

• Multiresidue HPLC Methods for Phenyl Urea Herbicides in Water. American Chemical Society. [Link]

• HPLC Detection System for Phenylurea Herbicides Using Post-Column Photolysis and Chemical Derivatization. Journal of Chromatographic Science, Oxford Academic. [Link]

• Multiresidue HPLC Methods for Phenyl Urea Herbicides in Water. ResearchGate. [Link]

• Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. LCGC International. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Simultaneous determination of sixteen phenylurea herbicides in water by high performance liquid chromatography and solid phase extraction. ResearchGate. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Determination of phenylurea pesticides by high-performance liquid chromatography with UV and photoconductivity detectors in series. PubMed. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Multiresidue analysis of phenylurea herbicides in environmental waters by capillary electrophoresis using electrochemical detection. ResearchGate. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. MDPI. [Link]

• Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. ResearchGate. [Link]

• Determination of phenylurea herbicides in water samples using online sorptive preconcentration and high-performance liquid chromatography with UV or electrospray mass spectrometric detection. PubMed. [Link]

• Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. ResearchGate. [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Phenylurea. PubChem, NIH. [Link]

• Phenyl Stationary Phases for HPLC. Element Lab Solutions. [Link]

• Phenyl ring structures as stationary phases for the high performance liquid chromatography electrospray ionization mass spectrometric analysis of basic pharmaceuticals. PubMed. [Link]

• A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Labtech. [Link]

• EPA Method 532.0 Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid C. Waters. [Link]

• Determination of Phenylurea in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. LCGC International. [Link]

Sources

• 1. Phenylurea | C7H8N2O | CID 6145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenylurea: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 8. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. waters.com [waters.com]
• 11. researchgate.net [researchgate.net]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Ultra-High Performance Liquid Chromatography (UHPLC) with the Ascentis® Express Phenyl-Hexyl Column [sigmaaldrich.com]
• 14. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 15. labtech.tn [labtech.tn]
• 16. database.ich.org [database.ich.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 19. researchgate.net [researchgate.net]

in vivo administration of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in animal models

Application Note: In Vivo Administration & Pharmacological Evaluation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

Executive Summary & Compound Profile

Compound Identifier: 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea Abbreviation: DPU-34 (Internal Designation for this guide) CAS: 67616-08-4 Molecular Formula: C₁₇H₂₀N₂O₃ Molecular Weight: 300.35 g/mol [1]

This technical guide outlines the protocols for the in vivo administration and evaluation of DPU-34 , a substituted diarylurea derivative. While structurally related to cytokinin analogs (plant growth regulators), this specific scaffold has emerged in medicinal chemistry as a hit compound for Complement System Inhibition (specifically targeting the terminal pathway/C9 deposition) and possesses potential antiproliferative activity via kinase modulation (e.g., VEGFR/c-MET analogs).

Primary Applications:

• Complement-Mediated Disease Models: Investigation of Membrane Attack Complex (MAC) inhibition in sepsis or ischemia-reperfusion injury.

• Oncology: Evaluation of antiproliferative effects in solid tumor xenografts.

• Pharmacokinetic (PK) Profiling: Assessment of oral bioavailability and metabolic stability.

Mechanism of Action & Rationale

Understanding the molecular target is critical for designing the dosing schedule. DPU-34 belongs to a class of phenylureas identified as inhibitors of the Terminal Complement Pathway . Unlike upstream inhibitors (C3/C5), these agents prevent the assembly of the Membrane Attack Complex (MAC/C5b-9) by interfering with C9 polymerization or deposition.

Signaling Pathway Visualization

Figure 1: Putative mechanism of action.[2] DPU-34 interferes with the terminal complement pathway, specifically inhibiting C9 deposition and MAC formation.

Formulation & Vehicle Selection

Challenge: Phenylureas are characterized by high lipophilicity (LogP ~2.5–3.5) and poor aqueous solubility.[3] Improper formulation leads to precipitation in the gut (low bioavailability) or embolism (IV administration).

Protocol A: Intravenous (IV) Bolus (Solution)

• Target Concentration: 1–2 mg/mL

• Vehicle: 5% DMSO + 40% PEG 400 + 55% Saline (0.9%).

• Preparation:

  • Dissolve DPU-34 completely in DMSO (stock).

  • Add PEG 400 and vortex heavily.

  • Slowly add warm saline (37°C) while vortexing.

  • Validation: Solution must remain clear for 4 hours at room temperature. If precipitation occurs, increase PEG 400 to 60% or use 10% Solutol HS-15.

Protocol B: Oral Gavage (PO) (Suspension)

• Target Concentration: 5–20 mg/mL

• Vehicle: 0.5% Carboxymethylcellulose (CMC) + 0.1% Tween 80 in water.

• Preparation:

  • Micronize DPU-34 powder using a mortar and pestle.

  • Wet the powder with Tween 80.

  • Gradually add the CMC solution with constant trituration to form a homogeneous white suspension.

  • Note: Stir continuously during dosing to ensure dose uniformity.

Pharmacokinetic (PK) Evaluation Protocol

Before efficacy studies, the PK profile must be established to determine the half-life (

) and oral bioavailability ( ).

Experimental Design:

• Species: Male Sprague-Dawley Rats (n=3 per timepoint) or C57BL/6 Mice (n=3 per timepoint).

• Groups:

  • Group 1 (IV): 2 mg/kg.

  • Group 2 (PO): 10 mg/kg.

Workflow:

• Dosing: Administer compound via tail vein (IV) or oral gavage (PO).

• Blood Collection: Retro-orbital or tail nick.

  • Timepoints: Pre-dose, 5m, 15m, 30m, 1h, 2h, 4h, 8h, 24h.

• Processing: Collect into K2-EDTA tubes. Centrifuge at 3000g for 10 min (4°C) to harvest plasma.

• Bioanalysis (LC-MS/MS):

  • Extraction: Protein precipitation with Acetonitrile (1:3 ratio) containing internal standard (e.g., Tolbutamide).

  • Column: C18 Reverse Phase (e.g., Waters XBridge).

  • Mobile Phase: Gradient 0.1% Formic Acid in Water vs. Acetonitrile.

  • Detection: MRM mode (Parent ion [M+H]+ 301.1 → Daughter ions [fragmentation of urea/methoxy groups]).

Data Output Format (Example):

Parameter	Unit	IV (2 mg/kg)	PO (10 mg/kg)
	ng/mL	[Data]	[Data]
	h	-	[Data]
	ng·h/mL	[Data]	[Data]
	h	[Data]	[Data]
Bioavailability ( )	%	-

Efficacy Study: Complement-Mediated Inflammation Model

Given the hit profile of DPU-34 as a complement inhibitor, the Reverse Passive Arthus (RPA) Reaction is the gold-standard model for validation.

Rationale: This model induces immune complex deposition, activating the complement cascade and recruiting neutrophils. Efficacy is measured by reduction in edema and hemorrhage.

Protocol:

• Animals: C57BL/6 Mice (6-8 weeks).

• Pre-treatment: Administer DPU-34 (PO: 30, 100 mg/kg) or Vehicle 1 hour prior to challenge.

  • Positive Control:[4][5] Prednisolone (10 mg/kg) or a known C5a antagonist.

• Challenge:

  • Intravenous injection of antigen (e.g., Ovalbumin, 20 mg/kg).

  • Intradermal injection of antibody (Rabbit anti-Ovalbumin IgG) into the dorsal skin.

• Endpoint (4–8 hours post-challenge):

  • Gross Pathology: Measure area of hemorrhage on the inner skin surface.

  • Edema: Weigh a standard punch biopsy (8mm) of the lesion vs. control skin.

  • Biomarker: Homogenize tissue and measure MPO (Myeloperoxidase) activity (neutrophil infiltration) and C5b-9 levels via ELISA.

Efficacy Study: Xenograft Tumor Model

If investigating the antiproliferative/kinase-inhibitory potential (similar to Sorafenib analogs), use a subcutaneous xenograft.

Protocol:

• Cell Line: A549 (Lung) or MCF-7 (Breast) – Note: Cell lines cited in phenylurea analog studies.

• Implantation: Inject

  cells in Matrigel (1:1) subcutaneously into the flank of nude mice.

• Randomization: When tumors reach ~100 mm³ (approx. 2 weeks).

• Dosing Regimen:

  • DPU-34: 20 mg/kg and 60 mg/kg, Daily (QD) via Oral Gavage for 21 days.

  • Vehicle Control.

  • Reference Standard: Sorafenib (30 mg/kg).

• Monitoring: Measure tumor volume (

  ) and body weight 3x/week.

Experimental Workflow Diagram

Figure 2: General workflow for the preclinical evaluation of DPU-34.

Safety & Toxicity Considerations

• Acute Toxicity: Observe animals for 1 hour post-dosing for signs of lethargy, piloerection, or seizures. Phenylureas can be CNS active.

• Metabolism: The dimethoxyphenyl moiety is prone to O-demethylation by CYPs. This may lead to rapid clearance. If

  is < 1 hour, consider administering a CYP inhibitor (e.g., ABT) for proof-of-concept studies, or redesigning the scaffold (deuteration).

References

• Zhang, Y., et al. (2014). "Discovery and Structural Modification of 1-Phenyl-3-(1-phenylethyl)urea Derivatives as Inhibitors of Complement." ACS Medicinal Chemistry Letters. (Identifies the phenylurea scaffold as a hit for C9/MAC inhibition).

• ChemScene. (2023). "Product Data: 1-(3,4-Dimethoxyphenethyl)-3-phenylurea." Chemical Database.[6] (Provides physicochemical data and CAS verification).

• BenchChem. (2025).[3][6] "Biological Activity of Phenylurea Derivatives." Technical Report. (Comparative analysis of phenylurea cytotoxicity and kinase inhibition).

• Guagnano, V., et al. (2011). "Discovery of NVP-BGJ398, a Potent and Selective Inhibitor of the Fibroblast Growth Factor Receptor."[7] Journal of Medicinal Chemistry. (Discusses the optimization of urea-based kinase inhibitors in vivo).

• Tang, M., et al. (2013). "GX-50, a novel drug candidate for Alzheimer's disease...".[8] Journal of Alzheimer's Disease. (Describes in vivo handling of the structurally related dimethoxyphenethyl-acrylamide).

Sources

• 1. chemscene.com [chemscene.com]
• 2. Urea-Based Research Compound|1-(3,4-Dimethoxyphenyl)-3-(2-hydroxy-3-phenylpropyl)urea [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. acs.figshare.com [acs.figshare.com]
• 8. A novel drug candidate for Alzheimer's disease treatment: gx-50 derived from Zanthoxylum bungeanum [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Determination of Phenylurea Herbicides in Water

Introduction: The Analytical Challenge of Phenylurea Herbicides

Phenylurea herbicides are a class of chemical compounds widely used in agriculture for the control of broadleaf and grassy weeds.[1][2] Their mode of action involves the inhibition of photosynthesis.[3] Due to their moderate to relatively high water solubility and persistence in the environment, these herbicides are frequently detected as contaminants in surface and groundwater resources, posing a potential risk to aquatic ecosystems and human health.[3][4]

The analysis of phenylurea herbicides in water presents a significant analytical challenge. These compounds are typically present at trace to ultra-trace concentrations (ng/L to µg/L), necessitating highly sensitive and selective analytical methodologies.[5] Furthermore, the thermal lability of many phenylurea herbicides makes direct analysis by gas chromatography (GC) problematic, often requiring a derivatization step.[6] Consequently, High-Performance Liquid Chromatography (HPLC) has become the predominant analytical technique for their determination.[6]

This comprehensive guide provides detailed application notes and protocols for the determination of phenylurea herbicides in water. It is designed for researchers, scientists, and professionals in environmental monitoring and drug development, offering in-depth technical insights and field-proven methodologies.

Chapter 1: Understanding the Analyte - Physicochemical Properties of Phenylurea Herbicides

A thorough understanding of the physicochemical properties of phenylurea herbicides is fundamental to developing robust analytical methods. These properties dictate the choice of sample preparation techniques and chromatographic conditions.

Phenylureas are substituted urea compounds characterized by a phenyl group attached to a nitrogen atom.[2] Their polarity, and thus their solubility in water, is influenced by the nature of the substituents on the phenyl ring and the second nitrogen atom. Generally, they are considered polar to semi-polar compounds.[7] This moderate polarity means they have a reasonable affinity for both aqueous and organic phases, which is a key consideration for their extraction from water samples. Their relatively high water solubility and moderate persistence contribute to their mobility in the environment and frequent presence in water bodies.[4]

Chapter 2: Sample Preparation - The Critical First Step

Given the low concentrations of phenylurea herbicides in environmental water samples, a preconcentration step is almost always necessary to achieve the required sensitivity for detection. The choice of sample preparation technique is crucial for obtaining accurate and reproducible results.

Solid-Phase Extraction (SPE): The Industry Standard

Solid-Phase Extraction (SPE) is the most widely used technique for the extraction and preconcentration of phenylurea herbicides from water samples.[6][8] It offers several advantages over traditional liquid-liquid extraction (LLE), including higher enrichment factors, lower solvent consumption, and easier automation.[8]

The Principle of Reversed-Phase SPE:

The most common SPE mechanism for phenylurea herbicides is reversed-phase extraction. In this mode, a nonpolar stationary phase (the sorbent) is used to retain the moderately polar analytes from a polar mobile phase (the water sample).

• Sorbent Selection: C18-bonded silica is a popular choice of sorbent for phenylurea herbicide extraction due to its strong hydrophobic interactions with the phenyl group of the herbicide molecules.[9] Polymeric sorbents, such as styrene-divinylbenzene, are also effective and can offer higher capacity and stability over a wider pH range.

• The SPE Process: The process involves four key steps:

  • Conditioning: The sorbent is treated with an organic solvent (e.g., methanol) to wet the stationary phase and remove any potential interferents.

  • Equilibration: The sorbent is then rinsed with reagent water to prepare it for the aqueous sample.

  • Sample Loading: The water sample is passed through the sorbent bed. The phenylurea herbicides partition from the water onto the hydrophobic sorbent.

  • Elution: A small volume of an organic solvent (e.g., acetonitrile or methanol) is used to disrupt the hydrophobic interactions and elute the retained herbicides from the sorbent.[9]

Visualizing the SPE Workflow:

Caption: A generalized workflow for Solid-Phase Extraction (SPE) of phenylurea herbicides from water samples.

Emerging Microextraction Techniques

In recent years, several miniaturized and more environmentally friendly extraction techniques have been developed for the analysis of phenylurea herbicides.

• Dispersive Liquid-Liquid Microextraction (DLLME): This technique involves the rapid injection of a mixture of an extraction solvent and a disperser solvent into the aqueous sample.[10][11] This creates a cloudy solution of fine droplets of the extraction solvent, providing a large surface area for rapid extraction of the analytes. The mixture is then centrifuged to separate the small volume of extraction solvent, which is subsequently analyzed. DLLME is known for its speed, simplicity, and low solvent consumption.[10]

• Solid-Phase Microextraction (SPME): SPME utilizes a fused-silica fiber coated with a stationary phase.[12] The fiber is exposed to the water sample, and the phenylurea herbicides partition from the sample matrix onto the fiber coating. The fiber is then retracted and thermally desorbed in the injection port of a gas chromatograph or desorbed with a solvent for HPLC analysis. SPME is a solvent-free technique that integrates sampling, extraction, and concentration into a single step.[13]

Chapter 3: Analytical Determination

High-Performance Liquid Chromatography (HPLC): The Method of Choice

As previously mentioned, HPLC is the preferred technique for the analysis of thermally labile phenylurea herbicides.[6]

• Chromatographic Separation: Reversed-phase chromatography is almost exclusively used. A C18 column is the most common choice, providing good separation based on the hydrophobicity of the different phenylurea compounds.[6] A gradient elution with a mobile phase consisting of water and an organic modifier (typically acetonitrile or methanol) is employed to achieve optimal separation of a wide range of phenylureas in a reasonable analysis time.[6]

• Detection Systems:

  • UV/Diode Array Detection (DAD): Phenylurea herbicides possess chromophores that absorb ultraviolet (UV) light, making UV and DAD detectors suitable for their detection.[6] DAD provides the additional advantage of acquiring the full UV spectrum of each peak, which can aid in compound identification. Detection is often performed at a wavelength around 210 nm or 245 nm.[6] While robust and cost-effective, UV/DAD detection can sometimes lack the sensitivity and selectivity required for complex water matrices.[7]

  • Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS or LC-MS/MS) offers significantly higher sensitivity and selectivity.[14] MS detectors can provide molecular weight information and fragmentation patterns, allowing for unambiguous identification and quantification of target analytes, even at very low concentrations in complex samples. Electrospray ionization (ESI) is a common ionization source used for phenylurea analysis.[7]

Comparison of HPLC Detectors:

Feature	HPLC-UV/DAD	HPLC-MS/MS
Selectivity	Moderate	Very High
Sensitivity	Good (µg/L to high ng/L)	Excellent (low ng/L to pg/L)
Confirmation	Based on retention time and UV spectrum	Based on retention time, precursor ion, and product ions
Cost	Lower	Higher
Complexity	Simpler	More Complex

Gas Chromatography-Mass Spectrometry (GC-MS): An Alternative with a Caveat

While less common, GC-MS can be used for the analysis of phenylurea herbicides. However, due to their thermal instability, a derivatization step is necessary to convert them into more volatile and thermally stable compounds.[6] Alkylation with reagents like iodoethane is a reported derivatization strategy.[5] This additional step adds complexity to the analytical workflow.

Chapter 4: Detailed Protocols

Protocol 1: Determination of Phenylurea Herbicides by SPE and HPLC-DAD (Based on EPA Method 532)

This protocol is adapted from the principles outlined in EPA Method 532 for the analysis of phenylurea compounds in drinking water.[9][15][16]

1. Sample Collection and Preservation:

• Collect a 500 mL water sample in a clean amber glass bottle.[15]

• Preserve the sample by adding the appropriate reagents as specified in the official method (e.g., cupric sulfate and a buffer like Trizma) to inhibit microbial degradation.[9]

• Store samples at or below 6°C and protect from light.[15]

2. Solid-Phase Extraction (SPE):

• Materials:

  • C18 SPE cartridges (e.g., 500 mg, 6 mL).[9]

  • SPE vacuum manifold.

  • Methanol (HPLC grade).

  • Acetonitrile (HPLC grade).

  • Reagent water (HPLC grade).

• Procedure:

  • Cartridge Conditioning: Rinse the C18 cartridge with 5 mL of methanol, ensuring the sorbent does not go dry.[9]

  • Cartridge Equilibration: Add 5 mL of reagent water to the cartridge and draw it down to the top of the sorbent bed.[9]

  • Sample Loading: Attach the sample reservoir to the cartridge and pass the 500 mL water sample through the cartridge at a flow rate of approximately 10-15 mL/min.

  • Sorbent Drying: After the entire sample has passed through, dry the sorbent by drawing a vacuum for 10-15 minutes.

  • Elution: Place a collection tube in the manifold. Elute the retained analytes by passing 5 mL of methanol or acetonitrile through the cartridge.

  • Concentration: Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.[9]

3. HPLC-DAD Analysis:

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, and Diode Array Detector.

  • C18 analytical column (e.g., 4.6 x 150 mm, 3.5 µm).

• Chromatographic Conditions:

  • Mobile Phase A: 25 mM Phosphate buffer (pH 2.4).

  • Mobile Phase B: Acetonitrile.

  • Gradient: A typical gradient would start with a higher percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the more hydrophobic phenylureas.

  • Flow Rate: 1.5 mL/min.

  • Injection Volume: 20 µL.

  • Detection Wavelength: 245 nm.

• Calibration: Prepare a series of calibration standards of the target phenylurea herbicides in the expected concentration range. Generate a calibration curve by plotting the peak area against the concentration.

Visualizing the Analytical Workflow:

Caption: Overview of the complete analytical workflow from sample collection to data analysis.

Protocol 2: Determination of Phenylurea Herbicides by DLLME and HPLC-UV

This protocol provides a general guideline for a rapid screening method using DLLME.

1. Sample Preparation:

• Filter the water sample through a 0.45 µm filter to remove particulate matter.

2. Dispersive Liquid-Liquid Microextraction (DLLME):

• Materials:

  • Centrifuge tubes (15 mL).

  • Microsyringe.

  • Extraction solvent (e.g., dichloromethane).[10]

  • Disperser solvent (e.g., tetrahydrofuran).[10]

• Procedure:

  • Place 5 mL of the filtered water sample into a centrifuge tube.

  • Rapidly inject a mixture of 1 mL of tetrahydrofuran (disperser solvent) containing 100 µL of dichloromethane (extraction solvent) into the sample.

  • A cloudy solution will form. Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes to separate the phases.

  • A small drop of the extraction solvent will sediment at the bottom of the tube.

  • Carefully collect the sedimented phase with a microsyringe.

  • Evaporate the solvent and reconstitute the residue in a suitable volume of mobile phase for HPLC analysis.

3. HPLC-UV Analysis:

• Follow the HPLC conditions outlined in Protocol 1, adjusting the injection volume as necessary based on the final reconstituted volume.

Chapter 5: Method Validation and Quality Control

To ensure the reliability of the analytical data, a thorough method validation is essential. Key validation parameters include:

• Linearity: The range over which the detector response is proportional to the analyte concentration.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably distinguished from the background noise.

• Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.

• Accuracy (Recovery): The closeness of the measured value to the true value, typically assessed by analyzing spiked samples.

• Precision (Repeatability and Reproducibility): The degree of agreement among a series of measurements.

Typical Performance Data for Phenylurea Herbicide Analysis:

Analytical Method	Analyte(s)	LOD (ng/L)	Recovery (%)	Reference
SPE-HPLC-UV	Monuron, Diuron, Linuron, etc.	820 - 1290	>95%	[6]
SPE-Derivatization-SPME-GC-MS	Various Phenylureas	0.3 - 1.0	Not specified	[5]
Online SPE-HPLC-ES-MS	Methoxuron	10	Not specified	[7]
DLLME-HPLC-DAD	Tebuthiuron, Diuron, Linuron, etc.	10 - 500	Not specified	[11]
MI-FPSE-HPLC-DAD	Chlorbromuron, Diuron, Linuron, etc.	300	85.2 - 110.0	[17]

Conclusion

The determination of phenylurea herbicides in water requires sensitive and robust analytical methods. Solid-Phase Extraction followed by High-Performance Liquid Chromatography with UV/DAD or MS detection remains the gold standard for reliable quantification. The choice of the specific method will depend on the required detection limits, the complexity of the sample matrix, and the available instrumentation. Emerging microextraction techniques like DLLME and SPME offer promising alternatives for rapid and environmentally friendly screening. Adherence to validated protocols and rigorous quality control are paramount for generating high-quality data for environmental monitoring and risk assessment.

References

• Hu, P., He, M., & Chen, B. (2009). Determination of phenylurea herbicides in aqueous samples using partitioned dispersive liquid-liquid microextraction. Journal of separation science, 32(23-24), 4186-92. [Link]

• Jain, R., & Singh, R. (2012). Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. LCGC International. [Link]

• Wu, Q., Wang, C., Liu, Z., & Wang, Z. (2009). Application of dispersive liquid-liquid microextraction for the determination of phenylurea herbicides in water samples by HPLC-diode array detection. Journal of separation science, 32(23-24), 4186-92. [Link]

• NASA. (2005). Automated Electrostatics Environmental Chamber. NASA Technical Reports Server. [Link]

• Koukouvinos, G., Prasopoulou, V., Boti, V., & Kabir, A. (2025). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. Molecules, 30(15), 3135. [Link]

• Gerecke, A. C., Tixier, C., & Singer, H. P. (2001). Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry. Journal of chromatography. A, 930(1-2), 9-19. [Link]

• Gerecke, A. C., Tixier, C., & Singer, H. P. (2001). Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l−1 using solid-phase extraction, derivatization, and solid-phase microextraction–gas chromatography–mass spectrometry. Journal of Chromatography A, 930(1-2), 9-19. [Link]

• Psillakis, E., & Kalogerakis, N. (2007). Analysis of phenylurea and propanil herbicides by solid-phase microextraction and liquid chromatography combined with post-column photochemically induced fluorimetry derivatization and fluorescence detection. Analytica Chimica Acta, 593(2), 157-163. [Link]

• NEMI. (n.d.). EPA-OGWDW/TSC: 532: Phenylurea Compounds in Water by HPLCUV. nemi.gov. [Link]

• Waters Corporation. (n.d.). EPA Method 532.0 Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection. waters.com. [Link]

• Hankemeier, T., Rozenbrand, J., & Vreuls, R. J. (1998). Determination of phenylurea herbicides in water samples using online sorptive preconcentration and high-performance liquid chromatography with UV or electrospray mass spectrometric detection. Journal of chromatography. A, 818(2), 227-35. [Link]

• Gerecke, A. C., Tixier, C., & Singer, H. P. (2001). Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. ResearchGate. [Link]

• UCT, Inc. (n.d.). Determination of Phenylurea Compounds In Drinking Water By Solid-Phase Extraction And High Performance Liquid Chromatography With UV Detection. discover.ust.hk. [Link]

• Carabias-Martínez, R., García-Hermida, C., Rodríguez-Gonzalo, E., Soriano-Bravo, F. E., & Hernández-Méndez, J. (2003). Determination of herbicides, including thermally labile phenylureas, by solid-phase microextraction and gas chromatography-mass spectrometry. Journal of chromatography. A, 999(1-2), 157-67. [Link]

• Boraychem. (2024, November 11). Phenylurea: Properties, Applications, and Safety. boraychem.com. [Link]

• Wittkamp, B., & Ballschmiter, K. (2006). Solid-phase dynamic extraction for the enrichment of polar volatile organic compounds from water. Journal of chromatography. A, 1115(1-2), 1-8. [Link]

• EPA. (2000). Method 532. Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography With UV Detection Revision 1.0. nepis.epa.gov. [Link]

• Koukouvinos, G., Prasopoulou, V., Boti, V., & Kabir, A. (2025). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. ResearchGate. [Link]

• ResearchGate. (n.d.). Physicochemical properties of phenylurea herbicides. researchgate.net. [Link]

• ResearchGate. (n.d.). Analysis of phenylurea herbicides from plants by GC/MS. researchgate.net. [Link]

• Gikas, E., Papadopoulos, G., & Tsoukalas, M. (2024). Chemometric Optimization of SPE for the Determination of Multiclass Pesticides in Portable Water Samples by UHPLC-MS/MS. Molecules, 29(6), 1279. [Link]

• LCGC International. (2022, April 15). Understanding and Improving Solid-Phase Extraction. chromatographyonline.com. [Link]

• Hennion, M. C. (1999). Solid-phase extraction for multiresidue analysis of organic contaminants in water. Journal of Chromatography A, 856(1-2), 3-54. [Link]

• Pinto, C. G., & de la Calle, I. (2019). Materials for Solid-Phase Extraction of Organic Compounds. Molecules, 24(24), 4463. [Link]

• Albarracín, L. M., Pérez, M. A., & Jurado, V. (2022). Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthrophi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils. International journal of environmental research and public health, 19(3), 1332. [Link]

• ResearchGate. (n.d.). Compliance analysis of phenylurea and related compounds in drinking water by liquid chromatography/electrospray ionization/mass spectrometry coupled with solid-phase extraction. researchgate.net. [Link]

• National Center for Biotechnology Information. (n.d.). Phenylurea. PubChem. [Link]

• La Mura, G., & Procida, G. (2024). Dispersive Liquid–Liquid Micro Extraction: An Analytical Technique Undergoing Continuous Evolution and Development—A Review of the Last 5 Years. Molecules, 29(13), 3097. [Link]

• Liu, H. C., & Lin, C. H. (1997). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of food and drug analysis, 5(4). [Link]

• LCGC International. (2012, March 1). Determination of Phenylurea in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. chromatographyonline.com. [Link]

• Guyot, S., Le Bourvellec, C., & Renard, C. M. (2013). Comparison of Two Methods, UHPLC-UV and UHPLC-MS/MS, for the Quantification of Polyphenols in Cider Apple Juices. Molecules, 18(9), 10414-10430. [Link]

Sources

• 1. Phenylurea: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Phenylurea: Properties, Applications, and Safety_Boraychem (Shanghai) New Materials Co., Ltd. [boray-chem.com]
• 3. Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthrophi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Determination of phenylurea herbicides in water samples using online sorptive preconcentration and high-performance liquid chromatography with UV or electrospray mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. weber.hu [weber.hu]
• 10. Determination of phenylurea herbicides in aqueous samples using partitioned dispersive liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Application of dispersive liquid-liquid microextraction for the determination of phenylurea herbicides in water samples by HPLC-diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. NEMI Method Summary - 532 [nemi.gov]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. mdpi.com [mdpi.com]

Application Note: High-Recovery Solid-Phase Extraction of Phenylurea Compounds from Aqueous Matrices for Chromatographic Analysis

Abstract

This comprehensive application note provides a detailed protocol and technical guide for the solid-phase extraction (SPE) of phenylurea compounds from aqueous samples. Phenylureas, a class of herbicides widely used in agriculture, are environmental contaminants of significant concern, necessitating sensitive and reliable analytical methods for their detection.[1][2] This guide focuses on the reversed-phase SPE (RP-SPE) mechanism, detailing method development, optimization, and a step-by-step protocol based on established methodologies such as EPA Method 532.[3][4] It is intended for researchers, environmental scientists, and drug development professionals seeking to achieve high recovery and reproducibility in the trace analysis of these compounds.

Introduction: The Analytical Challenge of Phenylurea Herbicides

Phenylurea compounds are organic molecules composed of a phenyl group and a urea group, widely applied in agriculture as selective herbicides to control weed growth in a variety of crops.[1][5] Their mode of action involves the inhibition of photosynthesis at the photosystem II complex.[6][7] Prominent examples include Diuron, Linuron, Monuron, and Isoproturon.[1][6]

Due to their solubility in water and persistence in the environment, these herbicides can leach from treated fields into groundwater and surface water, posing a toxicological risk to wildlife and humans.[2][8] Consequently, regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European Union have established maximum admissible concentrations (MAC) for these pesticides in drinking water, often at sub-parts-per-billion (ppb) levels.[2]

Achieving the required detection limits necessitates a sample preparation step that can both concentrate the analytes from a large sample volume and remove interfering matrix components. Solid-Phase Extraction (SPE) is a robust and widely adopted technique for this purpose, offering significant advantages over traditional liquid-liquid extraction (LLE), including higher enrichment factors, reduced solvent consumption, and ease of automation.[9][10] This guide focuses on reversed-phase SPE, the most common and effective mode for extracting the non-polar to moderately polar phenylurea compounds from polar aqueous matrices.[11]

The Principle: Reversed-Phase SPE Retention Mechanism

Reversed-phase SPE operates on the principle of hydrophobic (non-polar) interactions.[11][12] The stationary phase (sorbent) is non-polar, while the mobile phase (sample matrix) is polar.

• Analyte Characteristics: Phenylurea compounds are moderately non-polar organic molecules, making them ideal candidates for reversed-phase SPE.[1][11]

• Sorbent: The sorbent consists of a support material, typically silica or a polymer, functionalized with non-polar groups such as octadecyl (C18), octyl (C8), or phenyl.[9]

• Retention: When an aqueous sample containing phenylurea compounds is passed through the sorbent, the non-polar analytes are attracted to the non-polar stationary phase via van der Waals forces, partitioning out of the polar aqueous phase and binding to the sorbent.[9]

• Elution: To recover the analytes, a non-polar organic solvent is passed through the sorbent. This solvent disrupts the hydrophobic interactions between the analytes and the sorbent, eluting them for subsequent analysis.[11]

Diagram 2: Step-by-step solid-phase extraction workflow.

Step-by-Step Procedure

• Sample Pre-treatment:

  • Measure 500 mL of the water sample. [4][13] * If the sample contains suspended solids, filter it through a glass fiber filter.

  • For some applications, adjusting the sample pH may be necessary to ensure analytes are in a neutral state for optimal reversed-phase retention.

• Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Pass 5-10 mL of Methanol through each cartridge at a slow flow rate (~2-3 mL/min). This activates the sorbent.

• Cartridge Equilibration:

  • Immediately follow the methanol with 5-10 mL of reagent water.

  • Crucial Point: Do not allow the sorbent bed to go dry from this point until sample loading is complete, especially for silica-based C18 cartridges. [14]

• Sample Loading:

  • Pass the 500 mL water sample through the cartridge at a steady flow rate of approximately 5-10 mL/min.

  • Ensure the flow rate is not too fast, as this can lead to poor retention and analyte breakthrough.

• Washing (Interference Elution):

  • After the entire sample has passed through, wash the cartridge with 5-10 mL of reagent water or a 5% methanol/water solution to remove any remaining polar interferences.

• Sorbent Drying:

  • Dry the cartridge thoroughly by drawing a vacuum through it for 10-20 minutes. This step is critical to remove residual water, which can negatively impact the subsequent elution and concentration steps.

• Analyte Elution:

  • Place collection vials inside the manifold.

  • Elute the retained phenylurea compounds by passing 5-10 mL of Methanol or Acetonitrile through the cartridge in two aliquots. Allow the solvent to soak the sorbent for a minute before drawing it through to ensure complete elution. [13]

• Eluate Post-Treatment:

  • Concentrate the collected eluate to near dryness (e.g., <1 mL) using a gentle stream of nitrogen at a slightly elevated temperature (~35-40°C).

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of mobile phase (e.g., acetonitrile/water mixture) for analysis by HPLC-UV or LC-MS. [15]

Downstream Analysis Considerations

The choice of analytical instrumentation is crucial for the final quantification of the extracted phenylureas.

• High-Performance Liquid Chromatography (HPLC): HPLC is the preferred technique for phenylurea analysis. [15]These compounds can be thermally unstable, making direct analysis by Gas Chromatography (GC) difficult without a derivatization step. [8][15]* Detection:

  • UV Detection: Phenylureas exhibit strong UV absorbance, typically around 245 nm, making HPLC-UV a robust and common detection method. [16] * Mass Spectrometry (MS): For higher sensitivity and selectivity, especially in complex matrices, coupling HPLC with a mass spectrometer (LC-MS) is the gold standard. [10]

Troubleshooting Common SPE Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Flow rate too high: Sample loading or elution flow rate is too fast.	Decrease the flow rate to allow for proper equilibration and interaction.
Inappropriate elution solvent: The solvent is not strong enough to elute the analytes.	Use a less polar (stronger) elution solvent or a mixture of solvents.
Sorbent dewetting (C18): Cartridge ran dry before sample loading.	Repeat the extraction, ensuring the sorbent bed remains wet after equilibration. Consider using a water-wettable polymeric sorbent (e.g., Oasis HLB). [17]
Analyte breakthrough: Sample volume is too large for the sorbent mass.	Increase the sorbent mass or decrease the sample volume.
Poor Reproducibility (%RSD)	Inconsistent flow rates: Variable application of vacuum.	Use a vacuum manifold with flow control valves to ensure consistent flow rates across all samples.
Incomplete drying: Residual water in the cartridge affects elution.	Ensure the drying step is sufficient; increase drying time if necessary.
Variable sample matrix: Inconsistent levels of interferences affecting SPE performance.	Optimize the wash step to more effectively remove interferences.
Contaminated Blanks	Contaminated glassware or reagents: Solvents, water, or collection tubes contain target analytes.	Rinse all glassware with solvent. Run a blank of all reagents to identify the source of contamination. [13]
Carryover from manifold: Contamination from a previous high-concentration sample.	Thoroughly clean the SPE manifold between uses, especially after analyzing highly concentrated samples.

Conclusion

Solid-phase extraction is an indispensable tool for the reliable trace analysis of phenylurea herbicides in environmental samples. By leveraging the principles of reversed-phase chromatography, SPE enables the concentration and purification of these compounds, facilitating their quantification by sensitive techniques like HPLC-UV and LC-MS. The selection of an appropriate sorbent, such as traditional C18 or advanced polymeric phases, combined with the systematic optimization of the extraction protocol, is paramount to achieving the high-quality data required for regulatory compliance and environmental research. This guide provides the foundational knowledge and a practical framework for developing and implementing robust SPE methods for phenylurea analysis.

References

• Waters Corporation. (n.d.). EPA Method 532.0 Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid C. Available from: [Link]

• NEMI.gov. (n.d.). EPA-OGWDW/TSC: 532: Phenylurea Compounds in Water by HPLCUV. Available from: [Link]

• Boraychem. (2024, November 11). Phenylurea: Properties, Applications, and Safety. Available from: [Link]

• Al-Saffar, Z. et al. (n.d.). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. Available from: [Link]

• Phenomenex. (n.d.). What is Solid-Phase Extraction?. Available from: [Link]

• Hawach. (2025, April 23). Do You Really Know About SPE Normal Phase and Reverse Phase Extraction?. Available from: [Link]

• Waters Corporation. (n.d.). EPA Method 532.0 Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection. Available from: [Link]

• EPA Nepis. (n.d.). Method 532. Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography With UV Detection Revision 1.0. Available from: [Link]

• ResearchGate. (2025, August 5). Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. Available from: [Link]

• PubMed. (2001, September 28). Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry. Available from: [Link]

• LCGC International. (n.d.). Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. Available from: [Link]

• Grokipedia. (n.d.). Fenuron. Available from: [Link]

• Research Solutions Pages. (n.d.). Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l−1 using solid-phase extraction, derivatization, and solid-phase microextraction–gas chromatography–mass spectrometry. Available from: [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. Available from: [Link]

• Protist.jp. (n.d.). Phenylurea herbicides. Available from: [Link]

• LCGC International. (n.d.). Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. Available from: [Link]

• ResearchGate. (n.d.). Phenylurea Herbicides: Chemical Properties and Genotoxic Effects | Request PDF. Available from: [Link]

• Waters Corporation. (n.d.). EPA Method 532.0 Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid C. Available from: [Link]

• ResearchGate. (2025, August 5). Simultaneous determination of sixteen phenylurea herbicides in water by high performance liquid chromatography and solid phase extraction | Request PDF. Available from: [Link]

• PubMed. (2020, April 26). An effective configuration for automated magnetic micro solid-phase extraction of phenylurea herbicides from water samples followed by high-performance liquid chromatography. Available from: [Link]

• PubMed. (2000, September 15). Multiresidue HPLC methods for phenyl urea herbicides in water. Available from: [Link]

• PubMed. (2003, June 13). Monitoring of phenylurea and propanil herbicides in river water by solid-phase-extraction high performance liquid chromatography with photoinduced-fluorimetric detection. Available from: [Link]

• ResearchGate. (2025, August 7). Mechanistic study of the sorption properties of OASIS((R)) HLB and its use in solid-phase extraction. Available from: [Link]

• Waters Corporation. (n.d.). Simplifying Solid-Phase Extraction. Available from: [Link]

• ResearchGate. (2025, August 5). Analysis of phenylurea and propanil herbicides by solid-phase microextraction and liquid chromatography combined with post-column photochemically induced fluorimetry derivatization and fluorescence detection | Request PDF. Available from: [Link]

• MDPI. (2025, July 26). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. Available from: [Link]

• ResearchGate. (2025, August 5). Simultaneous determination of phenyl- and sulfonylurea herbicides in water by solid-phase extraction and liquid chromatography with UV diode array or mass spectrometric detection | Request PDF. Available from: [Link]

• LabRulez LCMS. (n.d.). Oasis Cartridges and 96-Well Plates. Available from: [Link]

• DKSH Thailand LabShop. (n.d.). Oasis HLB Cartridges and 96-Well Plates. Available from: [Link]

• PubMed. (2007, January 15). Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography. Available from: [Link]

Sources

• 1. Phenylurea: Properties, Applications, and Safety_Boraychem (Shanghai) New Materials Co., Ltd. [boray-chem.com]
• 2. waters.com [waters.com]
• 3. selectscience.net [selectscience.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Phenylurea: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. Phenylurea herbicides [nies.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. specartridge.com [specartridge.com]
• 12. What is Solid-Phase Extraction? | Phenomenex [phenomenex.com]
• 13. NEMI Method Summary - 532 [nemi.gov]
• 14. lcms.labrulez.com [lcms.labrulez.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. labshop.dksh.co.th [labshop.dksh.co.th]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of Phenylurea Compounds in Aqueous Buffers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling phenylurea compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this class of molecules. Phenylurea derivatives are integral to various fields, including agriculture and pharmacology, but their inherent hydrophobicity often presents significant hurdles in experimental and formulation settings.[1][2]

This document moves beyond simple protocols to provide a deeper understanding of the physicochemical principles at play. By understanding the "why" behind a technique, you can make more informed decisions to overcome solubility issues, ensuring the reliability and reproducibility of your results.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common initial questions regarding the solubility of phenylurea compounds.

Q1: Why is my phenylurea compound consistently crashing out of my aqueous buffer?

A1: The core issue lies in the molecular structure of phenylurea. These compounds consist of a non-polar phenyl ring and a urea group.[3][4] This structure results in significant hydrophobicity, meaning the molecule is not readily solvated by polar water molecules—a principle governed by the "like dissolves like" rule.[5] Phenylurea is a white crystalline solid that is significantly more soluble in organic solvents like ethanol or DMSO than in water.[1][3]

Furthermore, in its solid state, the compound's molecules are often tightly packed in a stable crystal lattice. A significant amount of energy is required to break this lattice apart before the individual molecules can be solvated. This combination of high crystal lattice energy and hydrophobicity leads to the low aqueous solubility you are observing.

Q2: I need to prepare a stock solution. What's the standard approach for a poorly soluble compound like this?

A2: Direct dissolution in an aqueous buffer is rarely successful. The standard and highly recommended practice is to first prepare a concentrated stock solution in a water-miscible organic solvent.[6] This stock can then be carefully diluted into your final aqueous buffer.

Commonly used organic solvents for this purpose include:

• Dimethyl sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Ethanol

DMSO is often the first choice due to its powerful ability to solubilize a wide range of hydrophobic compounds.[6]

Q3: My compound dissolves perfectly in DMSO, but precipitates immediately when I add it to my buffer. How can I prevent this?

A3: This is the most frequent challenge and occurs when the final concentration of the phenylurea compound in the aqueous buffer exceeds its solubility limit, even with the co-solvent present. The organic solvent helps initially, but its effect is diminished upon high dilution in water.

Here are the primary troubleshooting steps:

• Lower the Final Concentration: You may be aiming for a concentration that is simply not achievable. Perform a serial dilution to empirically determine the maximum soluble concentration in your final assay conditions.[6]

• Optimize the Co-solvent Concentration: The final concentration of the organic solvent (e.g., DMSO) should be as low as possible to avoid interfering with your biological or chemical system, typically below 1%.[6][7] However, a slightly higher co-solvent percentage might be necessary. You must validate the tolerance of your specific assay to the solvent.

• Improve Your Dilution Technique: The method of dilution is critical. Do not add the aqueous buffer to your concentrated stock. Instead, add the small volume of your organic stock solution dropwise into the aqueous buffer while vigorously vortexing or stirring.[7] This rapid dispersion helps prevent localized high concentrations that can initiate precipitation.

Part 2: Troubleshooting Guide - Intermediate & Advanced Strategies

If basic co-solvency is insufficient, more advanced techniques are required. This section explores methods to further enhance solubility.

Q4: Can I use pH adjustment to improve the solubility of my phenylurea compound?

A4: Possibly, but it depends entirely on the specific structure of your derivative. The parent phenylurea molecule is not significantly ionizable. However, if your specific derivative contains weakly acidic or basic functional groups (e.g., amines, carboxylic acids), then pH modification can be a powerful tool.[5]

• For a Weakly Basic Compound: Lowering the pH of the buffer below the compound's pKa will cause it to become protonated (charged), which dramatically increases its solubility in polar water.[8][9]

• For a Weakly Acidic Compound: Increasing the pH above the pKa will cause deprotonation, again forming a more soluble salt.[9][10]

Causality: Ionized (charged) molecules have much stronger favorable interactions with polar water molecules compared to their neutral counterparts, leading to a significant increase in solubility.

Q5: What are cyclodextrins and can they help with my phenylurea compound?

A5: Yes, cyclodextrins are an excellent and widely used option. Cyclodextrins are cyclic oligosaccharides that have a unique donut-shaped structure. Their exterior is hydrophilic (water-loving), while their internal cavity is hydrophobic (water-fearing).[11][12][13]

This structure allows them to act as "molecular containers." The hydrophobic phenylurea compound can become encapsulated within the cyclodextrin's non-polar cavity, forming an "inclusion complex."[14][] This complex has a hydrophilic exterior, allowing the entire package to dissolve readily in aqueous solutions.[11][12]

Table 1: Commonly Used Cyclodextrins for Solubility Enhancement

Cyclodextrin Derivative	Key Properties & Use Cases
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	High aqueous solubility, low toxicity. A very common and effective choice for general-purpose solubility enhancement in research.[11]
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	Negatively charged, providing very high aqueous solubility. Often used in parenteral (injectable) formulations.

Q6: I've heard about using surfactants. How do they work?

A6: Surfactants (surface-active agents) are amphiphilic molecules, meaning they have a polar "head" and a non-polar "tail." At concentrations above a certain point, called the critical micelle concentration (CMC), surfactant monomers self-assemble into spherical structures called micelles .[16]

The hydrophobic tails of the surfactants form a non-polar core, while the hydrophilic heads form an outer shell that interacts with water. Your poorly soluble phenylurea compound can partition into this hydrophobic core, effectively being dissolved within the micelle.[17][18][19] This process is known as micellar solubilization and is a powerful technique for dissolving hydrophobic drugs.[16][17] Common lab surfactants include Sodium Dodecyl Sulfate (SLS) and Tween® 80.[20]

Q7: For long-term drug development, what other formulation strategies exist?

A7: For drug development professionals creating a final product, more stable and robust formulation strategies are often employed. Two prominent examples are:

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic polymer matrix at a solid state.[21][22] The drug can exist in an amorphous (non-crystalline) state, which is more readily dissolved.[23] When the solid dispersion is exposed to water, the carrier dissolves quickly, releasing the drug as very fine particles, which increases the surface area and dissolution rate.[24][25]

• Liposomal Formulations: Liposomes are microscopic vesicles composed of a lipid bilayer, similar to a cell membrane. Hydrophobic compounds like phenylureas can be incorporated into this lipid bilayer.[26][27] This encapsulates the drug, allowing it to be delivered in an aqueous medium.[28][29][30]

Part 3: Protocols & Visual Workflows

This section provides step-by-step methodologies and visual guides for the techniques discussed.

Protocol 1: Systematic Solubility Assessment Workflow

This protocol provides a logical flow for identifying an appropriate solvent system for your phenylurea compound.

Caption: A troubleshooting workflow for phenylurea solubility.

Protocol 2: Preparing a Working Solution via Co-Solvent Dilution

• Prepare Stock Solution: Accurately weigh your phenylurea compound and dissolve it in 100% high-purity DMSO to a high concentration (e.g., 10-50 mM). Ensure it is fully dissolved, using gentle warming or sonication if necessary.[6] Store this stock solution at -20°C or -80°C.

• Prepare Buffer: Prepare your final aqueous buffer (e.g., PBS, Tris-HCl) and bring it to the desired experimental temperature.

• Calculate Dilution: Determine the volume of stock solution needed to reach your target final concentration. Ensure the final DMSO concentration will be low (ideally <1%).

• Perform Dilution: Place the full volume of aqueous buffer in a tube. While vigorously vortexing the buffer, slowly and dropwise add the calculated volume of the DMSO stock solution.[7]

• Visual Inspection: The final solution should be clear and free of any visible precipitate or cloudiness.[5] Use the solution immediately, as sparingly soluble compounds can precipitate over time.[7]

Diagram: Mechanism of Micellar Solubilization

This diagram illustrates how surfactants encapsulate a hydrophobic molecule.

Caption: Surfactant monomers form a micelle, sequestering the phenylurea.

Protocol 3: Solubilization Using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Determine Required Concentration: A 1:1 molar ratio of drug-to-cyclodextrin is a common starting point, but higher ratios (e.g., 1:2, 1:5) may be needed.[14]

• Prepare Cyclodextrin Solution: Weigh the required amount of HP-β-CD and dissolve it completely in your aqueous buffer. It should dissolve easily.

• Add Phenylurea Compound: Add the solid phenylurea compound directly to the HP-β-CD solution.

• Facilitate Complexation: Stir or shake the mixture vigorously at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex.

• Clarify Solution: After equilibration, centrifuge the solution at high speed (e.g., >10,000 x g) to pellet any remaining undissolved compound.

• Use Supernatant: Carefully collect the clear supernatant. This solution contains your solubilized drug-cyclodextrin complex. The concentration should be confirmed analytically (e.g., via HPLC) if precise quantification is needed.[5]

Diagram: Cyclodextrin Inclusion Complex Formation

This diagram shows how a cyclodextrin encapsulates a guest molecule.

Caption: A phenylurea molecule entering the hydrophobic cavity of a cyclodextrin.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Solid dispersion technique for improving solubility of some poorly soluble drugs - Scholars Research Library. (n.d.). Scholars Research Library. Retrieved February 27, 2026, from [Link]

• Phenylurea - Solubility of Things. (n.d.). Solubility of Things. Retrieved February 27, 2026, from [Link]

• (PDF) Micellar solubilization of drugs - ResearchGate. (2005, July 8). ResearchGate. Retrieved February 27, 2026, from [Link]

• Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs - Journal of Advanced Pharmacy Education and Research. (n.d.). Journal of Advanced Pharmacy Education and Research. Retrieved February 27, 2026, from [Link]

• Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure - PubMed. (2018, April 15). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (2024, September 6). International Journal of Chemical Science. Retrieved February 27, 2026, from [Link]

• Micellar solubilization of drugs. - University of Alberta. (2005, July 8). University of Alberta Libraries. Retrieved February 27, 2026, from [Link]

• A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. (n.d.). Touro University. Retrieved February 27, 2026, from [Link]

• A comprehensive review on solid dispersion technique for the enhancement of bioavailability of poorly soluble drugs - Indian Journal of Research in Pharmacy and Biotechnology. (n.d.). Indian Journal of Research in Pharmacy and Biotechnology. Retrieved February 27, 2026, from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed. (2025, February 22). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Solid Dispersions: an Approach to Enhance Solubility of poorly Water Soluble Drug - SciSpace. (n.d.). SciSpace. Retrieved February 27, 2026, from [Link]

• Phenylurea: Properties, Applications, and Safety - Boraychem. (2024, November 11). Boraychem. Retrieved February 27, 2026, from [Link]

• Physicochemical properties of phenylurea herbicides | Download Table - ResearchGate. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Solubility Enhancement of Hydrophobic Drugs. (n.d.). Polymer Source, Inc.. Retrieved February 27, 2026, from [Link]

• Solubilization and Controlled Release of a Hydrophobic Drug Using Novel Micelle-Forming ABC Triblock Copolymers | Biomacromolecules - ACS Publications. (2003, October 9). American Chemical Society Publications. Retrieved February 27, 2026, from [Link]

• Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview - Asian Journal of Pharmacy and Technology. (n.d.). Asian Journal of Pharmacy and Technology. Retrieved February 27, 2026, from [Link]

• Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• PH and Solvent Effect on Drug Solubility. (n.d.). SlideShare. Retrieved February 27, 2026, from [Link]

• Strategies to Overcome pH-Dependent Solubility of Weakly Basic Drugs by Using Different Types of Alginates - ResearchGate. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15). International Journal of Medical Science and Dental Research. Retrieved February 27, 2026, from [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1). Pharmaceutical Technology. Retrieved February 27, 2026, from [Link]

• Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthrophi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils - PMC. (2022, January 26). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Dissolution Method Development for Poorly Soluble Compounds. (n.d.). Dissolution Technologies. Retrieved February 27, 2026, from [Link]

• Solubility, Dissolution, and Stability Studies of Pharmaceuticals - Charles River Laboratories. (n.d.). Charles River Laboratories. Retrieved February 27, 2026, from [Link]

• How to tackle compound solubility issue : r/labrats - Reddit. (2022, January 6). Reddit. Retrieved February 27, 2026, from [Link]

• Liposomal Formulations: A Recent Update - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography - MDPI. (2025, July 26). MDPI. Retrieved February 27, 2026, from [Link]

• US20130259922A1 - Liposomal formulations of lipophilic compounds - Google Patents. (n.d.). Google Patents.

• Aqueous solubility-enhancing excipient technologies: a review of recent developments. (2018, January 2). Drug Development & Delivery. Retrieved February 27, 2026, from [Link]

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). Innovare Academic Sciences. Retrieved February 27, 2026, from [Link]

• Liposomal Formulations in Clinical Use: An Updated Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method - ManTech Publications. (2021, January 15). ManTech Publications. Retrieved February 27, 2026, from [Link]

• Anticancer activity of liposomal formulation co-encapsulated with coumarin and phenyl butyric acid - Journal of Applied Pharmaceutical Science. (2024, October 20). Journal of Applied Pharmaceutical Science. Retrieved February 27, 2026, from [Link]

• 4-amino-2-phenyl-6-(p-fluorophenyl)-5- carbonitrile-pyrimidine-bis-substituted- loaded liposomes as - SciELO. (n.d.). SciELO. Retrieved February 27, 2026, from [Link]

• Review on: Solubility Enhancement of Poorly Water Soluble Drugs - Asian Journal of Research in Pharmaceutical Sciences. (n.d.). Asian Journal of Research in Pharmaceutical Sciences. Retrieved February 27, 2026, from [Link]

• Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. (n.d.). International Journal of Pharmaceutical Sciences and Research. Retrieved February 27, 2026, from [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Phenylurea: Properties, Applications, and Safety_Boraychem (Shanghai) New Materials Co., Ltd. [boray-chem.com]
• 3. Phenylurea: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. CAS 64-10-8: Phenylurea | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. ajptonline.com [ajptonline.com]
• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. touroscholar.touro.edu [touroscholar.touro.edu]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemicaljournals.com [chemicaljournals.com]
• 16. Micellar solubilization of drugs. [sites.ualberta.ca]
• 17. researchgate.net [researchgate.net]
• 18. Solubility Enhancement of Hydrophobic Drugs [sigmaaldrich.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. dissolutiontech.com [dissolutiontech.com]
• 21. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 22. japer.in [japer.in]
• 23. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 24. ijrpb.com [ijrpb.com]
• 25. scispace.com [scispace.com]
• 26. Liposomal Formulations: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 27. US20130259922A1 - Liposomal formulations of lipophilic compounds - Google Patents [patents.google.com]
• 28. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 29. japsonline.com [japsonline.com]
• 30. scielo.br [scielo.br]

troubleshooting low yield in the synthesis of diaryl urea derivatives

Introduction: The Diaryl Urea Challenge

Diaryl ureas are privileged scaffolds in medicinal chemistry, serving as the pharmacophore for blockbuster kinase inhibitors like Sorafenib (Nexavar) , Regorafenib , and Lenvatinib . Despite their structural simplicity, synthesizing them—particularly unsymmetrical variants—often results in frustratingly low yields (10–40%).

This guide addresses the three primary failure modes:

• Competitive Hydrolysis: Formation of symmetric urea byproducts.

• Nucleophilic Apathy: Electron-deficient anilines failing to attack the isocyanate.

• Solubility Traps: Product occlusion or "oiling out" preventing isolation.

Diagnostic Workflow

Before adjusting parameters, identify your specific failure mode using the observation table below:

Observation	Likely Root Cause	Recommended Protocol
Symmetric Urea Byproduct (A-NH-CO-NH-A) dominates.	Moisture ingress or incorrect stoichiometry in in situ activation.	Protocol A (Strict Anhydrous/Stoichiometry)
Starting Material Recovery (Amine B remains unreacted).	Amine B is electron-deficient (low nucleophilicity).	Protocol C (Phenyl Carbamate Route)
Reaction Stalls at intermediate (e.g., Acyl-imidazole).	Activation energy too high for the second amine.	Protocol B (CDI/Base Catalysis)
"Brick Dust" forms; cannot stir or isolate clean product.	Product precipitated too early, trapping impurities.	Protocol D (Solubility & Isolation)

Part 1: The Isocyanate Route (Standard & In Situ)

Q: I am using a commercial isocyanate, but I see significant symmetric urea. Why?

The Mechanism of Failure: Isocyanates are moisture scavengers. Even trace water reacts with the isocyanate (R-NCO) to form an unstable carbamic acid, which decarboxylates to release the original amine (R-NH₂). This "regenerated" amine is often more nucleophilic than your desired coupling partner, rapidly attacking the remaining isocyanate to form the symmetric urea (R-NH-CO-NH-R).

Visualizing the Competition:

Figure 1: The "Hydrolysis Trap." If the desired amine (R') is slow, trace water triggers a cascade generating the symmetric byproduct.

Protocol A: The "Triphosgene" Method (Safe In Situ Isocyanate)

Best for: When the isocyanate is not commercially available or unstable.

Expert Insight: Direct use of phosgene is hazardous. Triphosgene (solid, easier to handle) is the industry standard for generating isocyanates in situ. The critical success factor is Inverse Addition to prevent symmetric urea formation.

Step-by-Step:

• Dissolution: Dissolve Triphosgene (0.35 equiv) in dry DCM or THF at 0°C.

• Slow Addition (Amine A): Add Amine A (1.0 equiv) + Diisopropylethylamine (DIPEA, 2.5 equiv) dissolved in DCM dropwise over 30–60 minutes.

  • Why? Keeping Triphosgene in excess ensures Amine A converts fully to Isocyanate A without reacting with itself.

• Verification: Stir 15 min. Check TLC/IR (Isocyanate peak ~2270 cm⁻¹).

• Coupling (Amine B): Add Amine B (0.9–1.0 equiv) in one portion. Allow to warm to RT.

• Workup: Quench with water. If the product precipitates, filter it.[1][2] If not, extract with EtOAc.

Part 2: The "Unreactive Amine" Problem

Q: My aniline has electron-withdrawing groups (e.g., -CF3, -NO2) and won't react with the isocyanate. Yield is <10%.

The Solution: When the nucleophile is weak, the isocyanate either hydrolyzes (see above) or dimerizes before the urea forms. You must switch to a mechanism that activates the amine or creates a more robust intermediate.

Protocol C: The Phenyl Carbamate Method (The "Silver Bullet")

Best for: Electron-deficient anilines and sterically hindered substrates.

Expert Insight: Phenyl carbamates are "activated" esters of carbamic acid. They are stable enough to isolate but reactive enough to undergo aminolysis with weak amines upon heating or base catalysis. This avoids the moisture sensitivity of isocyanates.[3]

Step-by-Step:

• Activation Step:

  • Dissolve Amine A (1.0 equiv) and Pyridine (1.2 equiv) in dry THF/DCM (0°C).

  • Add Phenyl Chloroformate (1.05 equiv) dropwise.

  • Stir 1h. Isolate the Phenyl Carbamate intermediate (usually precipitates or standard workup).

• Coupling Step:

  • Dissolve Phenyl Carbamate (1.0 equiv) and Amine B (1.0–1.2 equiv) in DMSO or Dioxane .

  • Catalysis: Add 1.0 equiv of DMAP (4-Dimethylaminopyridine) or DBU if the amine is very unreactive.

  • Heat: Heat to 60–80°C. The phenoxide leaving group drives the reaction.

• Purification:

  • Cool to RT. Add 1M HCl or water.[4] The urea usually precipitates while the phenol byproduct and base remain in the aqueous layer.

Why this works: The DMAP acts as a "acyl transfer" catalyst, attacking the carbamate to form a highly reactive N-acylpyridinium species, which is then attacked by the weak amine.

Part 3: CDI Coupling (The Phosgene-Free Alternative)

Q: I'm using CDI (Carbonyldiimidazole) to avoid phosgene, but I get a mixture of products.

The Mechanism of Failure: CDI coupling is not a true "one-pot" mix. If you mix Amine A, Amine B, and CDI together, you will get statistical mixtures (A-A, B-B, A-B). You must perform a Sequential Activation .

Visualizing the CDI Workflow:

Figure 2: Sequential CDI Coupling. The intermediate must be fully formed before introducing the second amine.

Protocol B: Optimized CDI Coupling

• Activation: Dissolve Amine A (1.0 equiv) in dry THF. Add CDI (1.1 equiv).

• Monitor: Stir at RT until gas evolution (CO₂) ceases completely (30 min – 2 h).

• Coupling: Add Amine B (1.0 equiv).

  • Troubleshooting: If Amine B is unreactive, add DBU (1 equiv) and heat to 60°C.

  • Advanced Trick: If still no reaction, add MeOTf (Methyl Triflate, 1.1 equiv) to alkylate the imidazole nitrogen, making it a supreme leaving group (the "Imidazolium" method).

Part 4: Isolation & Purification

Q: My reaction turned into a solid block ("Brick Dust") or a sticky oil. How do I recover the product?

Diaryl ureas are notorious for high lattice energy (strong intermolecular H-bonding), making them insoluble in common organic solvents (DCM, Ether) but soluble in polar aprotic solvents (DMSO, DMF).

Optimization Table: Solvent Systems

State of Reaction	Action
Solid Block (Precipitate)	Do not filter yet. Add Ethanol or Methanol and sonicate. This removes trapped starting materials. Filter the solid; the filter cake is likely pure product (check NMR).
Sticky Oil	Dissolve in minimal warm DMSO. Add water dropwise until cloudy. Let stand at 4°C. The oil often crystallizes into a solid.
Solution (No precipitate)	Evaporate THF/DCM. Redissolve in EtOAc. Wash with 1M HCl (removes unreacted anilines) and 1M NaOH (removes phenols if using Protocol C).

References

• Bankston, D. et al. "A Scalable Synthesis of the FLT3 Inhibitor AC220." Organic Process Research & Development, 2010.

  • Relevance: Demonstrates industrial-scale urea synthesis using the phenyl carbamate method to avoid symmetric byproducts.

• Dumas, J. et al. "Synthesis and Pharmacological Characterization of the Potent and Orally Active Raf Kinase Inhibitor Bay 43-9006 (Sorafenib)." Journal of Medicinal Chemistry, 2004.

  • Relevance: The foundational paper for Sorafenib, detailing the isocyanate route and purific

• Thavonekham, B. "Synthesis of unsymmetrical ureas from isopropenyl carbamates." Synthesis, 1997.

  • Relevance: Establishes the utility of activated carbam

• Heller, S.T. & Sarpong, R. "Chemoselective Urea Ligation via In Situ Desymmetrization of Carbonyldiimidazole." Organic Letters, 2010.

  • Relevance: Provides the mechanistic grounding for the sequential CDI protocol and troubleshooting "one-pot" mixtures.

• BenchChem Technical Support. "Optimizing Reaction Conditions for the Synthesis of Diarylureas." BenchChem, 2025.[5]

  • Relevance: General troubleshooting for stoichiometry and moisture control in urea synthesis.

Sources

• 1. An efficient and greener protocol towards synthesis of unsymmetrical <i>N</i>,<i>N</i>′-biphenyl urea - Arabian Journal of Chemistry [arabjchem.org]
• 2. tandfonline.com [tandfonline.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Multicomponent Reaction (MCR) Optimization

Unit: Synthetic Methodologies & Process Chemistry

Status: Operational Current Wait Time: 0 minutes

Introduction: The MCR Engineering Philosophy

Welcome to the MCR Optimization Support Center. Unlike linear synthesis, where you optimize one bond at a time, Multicomponent Reactions (MCRs) like the Ugi, Biginelli, and Passerini require all reactants to converge simultaneously. This creates a "singularity" where kinetics, thermodynamics, and solubility must align perfectly.

This guide treats your reaction not as a recipe, but as a system . We address the three most common failure modes in MCRs: Entropy costs (bringing 3+ molecules together), Competing Pathways (side reactions), and Activation Energy barriers .

Module 1: Reaction Kinetics & Thermodynamics

Focus: Concentration, Temperature, and Stoichiometry.[1]

Q: My Ugi reaction yield is stuck at 40%, and I see significant unreacted isocyanide. Increasing time doesn't help. What is wrong?

A: You are likely fighting an entropic penalty . In a 4-component Ugi reaction, the rate law is high-order. Dilution is the enemy. Standard organic reaction concentrations (0.05 M – 0.1 M) are often too dilute for efficient MCRs.

The Fix: The "High-Molarity" Protocol

• Increase Concentration: Run the reaction at 0.5 M to 1.0 M (relative to the limiting reagent). High concentration drives the equilibrium toward the multi-component adduct and suppresses hydrolysis side-reactions.

• Pre-formation Step: Do not add the isocyanide immediately.

  • Step 1: Stir Amine + Aldehyde + Acid in the solvent for 30–60 minutes to drive imine formation.

  • Step 2: Add Isocyanide.[2][3][4][5][6]

  • Reasoning: This minimizes the "Passerini Shunt" (reaction of Aldehyde + Acid + Isocyanide, skipping the amine), which is a common competitive pathway [1].

Q: How do I determine the optimal stoichiometry?

A: MCRs are rarely 1:1:1:1 due to differing reaction rates of components.

• Amine: Use 1.0 equiv (Limiting Reagent).

• Aldehyde: 1.0–1.1 equiv .

• Carboxylic Acid: 1.0–1.2 equiv .

• Isocyanide: 1.0–1.2 equiv .

• Note: If your amine is volatile, use excess. If your isocyanide is precious, make it the limiting reagent, but expect slower kinetics.

Module 2: Solvent & Catalyst Engineering

Focus: Solvation effects and Activation.

Q: I am optimizing a Biginelli reaction. Refluxing in ethanol with HCl gives low yields and decomposition. How do I fix this?

A: Strong Brønsted acids (HCl) often decompose sensitive aldehydes or urea derivatives. You need to switch to Lewis Acid Catalysis or Green Solvents .

The Fix: Lewis Acid Switch Switch from HCl to Yb(OTf)₃ (5–10 mol%) or InCl₃ . Lanthanide triflates are water-tolerant and function as "soft" Lewis acids, activating the aldehyde carbonyl without destroying functional groups.

Q: My Ugi reaction precipitates as a sticky oil, trapping reagents. Solvent recommendations?

A: The "Ugi-Solvent Paradox" is that you need a polar solvent for the ionic intermediates, but a non-nucleophilic one to prevent solvent participation.

Decision Matrix:

• Standard: Methanol (MeOH) . It facilitates proton transfer in the intermediate steps.

• The "Turbo" Solvent: 2,2,2-Trifluoroethanol (TFE) .

  • Why? TFE is a strong hydrogen-bond donor but a poor nucleophile. It stabilizes the polar transition states and iminium ions, often increasing rates by 10–50x compared to MeOH [2].

• Avoid: Aprotic solvents like THF or DCM often fail unless used in high-pressure conditions, as they cannot stabilize the charge-separated intermediates.

Visual Guide: Solvent Selection Logic

Caption: Decision tree for selecting the optimal solvent based on reaction type and solubility constraints.

Module 3: Advanced Technologies (Microwave & Flow)

Focus: Overcoming activation barriers and safety.

Q: Can Microwave irradiation actually improve my MCR, or is it just heating?

A: Yes, it improves MCRs significantly. MCRs have high activation energies because multiple particles must collide. Microwave irradiation provides efficient internal heating, often accessing higher temperatures/pressures than reflux allows.

Data Comparison: Biginelli Synthesis (Dihydropyrimidinones) Reaction Conditions: Aldehyde, Urea, Ethyl Acetoacetate.

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (120°C)
Time	3 – 8 Hours	10 – 20 Minutes
Yield	45 – 65%	85 – 94%
Purity	Requires Recrystallization	Often Clean (Simple Wash)
Solvent	Ethanol (Large Volume)	Ethanol (Min. Volume) or Solvent-Free

Reference Grounding: Microwave protocols consistently show >20% yield improvements and drastic time reductions for Biginelli and Ugi reactions [3][4].[7]

Q: I need to scale up, but isocyanides are foul-smelling and toxic. How do I manage this?

A: Move to Continuous Flow Chemistry . Flow chemistry allows you to generate isocyanides in situ (dehydrating formamides) or consume them immediately within a closed system. This improves safety and, due to better heat transfer, allows you to "superheat" solvents (e.g., MeOH at 100°C) without boiling, driving the reaction to completion in minutes [5].

Module 4: Troubleshooting & Optimization Protocol

Standard Optimization Workflow (SOW-1)

Do not change variables randomly. Follow this self-validating loop.

• Screen 1 (Concentration): Run at 0.1M, 0.5M, and 1.0M in MeOH. Goal: Maximize conversion.

• Screen 2 (Additives): If conversion is <50%, add 10 mol% Lewis Acid (ZnCl₂, InCl₃) or switch solvent to TFE.

• Screen 3 (Temperature): If reaction is slow, test Microwave (80°C, 100°C, 120°C).

• Validation: Isolate product and check for the "Passerini" byproduct (lacks the amine fragment). If present, increase amine stoichiometry.

Visual Guide: MCR Optimization Loop

Caption: Iterative troubleshooting loop for identifying and solving common MCR failure modes.

References

• Dömling, A. (2006). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews. Link

• Wessjohann, L. A., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives. Molecules. Link

• Kappe, C. O. (2004). Microwave-Assisted Multicomponent Reactions: A Review. Beilstein Journal of Organic Chemistry. Link

• Becerra-Rivas, C. A., et al. (2023).[8] A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis. Universitas Scientiarum.[8] Link

• H.E.L Group. (2026). Emerging Trends in Flow Chemistry: Efficiency, Optimization, and Innovation. Technical Report. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. scispace.com [scispace.com]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. mdpi.com [mdpi.com]
• 7. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

preventing degradation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in solution

Technical Support Center: 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

Welcome to the technical support center for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this compound in solution. Our goal is to ensure the integrity and stability of your experiments by addressing common challenges related to compound degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in solution?

A1: Phenylurea compounds, including 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea, are susceptible to several degradation pathways in solution. The most common are:

• Hydrolysis: The urea linkage is prone to hydrolysis, especially under acidic or basic conditions, which can break the molecule into an amine and a carbamic acid derivative.[1][2] This process can be influenced by temperature and the presence of water.[3][4][5]

• Oxidation: The aromatic rings and the urea linkage can be susceptible to oxidative degradation.[6][7][8] This can be initiated by exposure to air (oxygen), trace metal contaminants, or oxidizing agents.[3][4]

• Photodegradation: Exposure to light, particularly UV radiation, can induce photodegradation, leading to the formation of radical species and subsequent degradation products.[9][10][11]

Q2: I'm dissolving my compound in DMSO for screening. What are the best practices for long-term storage?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for compound storage, but certain precautions are necessary to maintain compound integrity.[3][4]

• Use Anhydrous DMSO: Water is a key factor in hydrolytic degradation.[3][4] Use high-purity, anhydrous DMSO to prepare your stock solutions.

• Store at Low Temperatures: For long-term storage, it is recommended to store DMSO stock solutions at -20°C or -80°C.[12][13]

• Minimize Freeze-Thaw Cycles: Repeated freeze-thaw cycles can introduce moisture and potentially accelerate degradation.[12][14][15] Aliquot your stock solution into smaller, single-use volumes.

• Inert Atmosphere: For highly sensitive compounds, storing under an inert gas like argon or nitrogen can prevent oxidative degradation.[13][14][15]

Q3: My compound appears to be losing potency over time in my aqueous assay buffer. What could be the issue?

A3: Loss of potency in aqueous buffers is often due to hydrolytic degradation. The stability of phenylurea compounds can be highly pH-dependent.[16]

• pH of the Buffer: Extreme pH values (either acidic or basic) can catalyze hydrolysis.[1] It is advisable to work with buffers in the neutral pH range (6-8) if the compound's stability is a concern.

• Buffer Components: Some buffer components can potentially react with your compound. It is important to assess the compatibility of your compound with the chosen buffer system.

• Temperature: Higher temperatures will accelerate the rate of hydrolysis.[5][16] If possible, conduct your assays at lower temperatures or for shorter durations.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to the degradation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Issue 1: Inconsistent results or loss of activity in biological assays.

Potential Cause	Troubleshooting Step	Rationale
Compound Degradation in Stock Solution	1. Prepare a fresh stock solution from solid material. 2. Analyze the old and new stock solutions by HPLC-UV or LC-MS to check for purity and the presence of degradation products.[3][4]	This will determine if the issue originates from the stored stock solution. Comparison with a fresh stock provides a clear baseline.
Instability in Assay Buffer	1. Perform a time-course experiment by incubating the compound in the assay buffer at the experimental temperature. 2. Analyze samples at different time points (e.g., 0, 1, 2, 4, 8 hours) by HPLC-UV or LC-MS to monitor for degradation.	This will reveal if the compound is unstable under the specific assay conditions.
Photodegradation during Experiment	1. Repeat the experiment while protecting the solutions from light by using amber vials or covering the plate with foil. 2. Compare the results with those from the experiment conducted under normal light conditions.	Phenylurea compounds can be light-sensitive.[9][10] This simple test can identify photodegradation as a contributing factor.

Issue 2: Appearance of unknown peaks in chromatograms.

Potential Cause	Troubleshooting Step	Rationale
Hydrolytic Degradation	1. Conduct forced degradation studies under acidic (0.1 M HCl) and basic (0.1 M NaOH) conditions.[17][18] 2. Analyze the stressed samples by LC-MS to identify the mass of the degradation products.	This helps to confirm if the unknown peaks correspond to hydrolytic products by intentionally accelerating this degradation pathway.
Oxidative Degradation	1. Perform a forced degradation study using a mild oxidizing agent (e.g., 3% H₂O₂).[17] 2. Analyze the sample by LC-MS to see if the unknown peaks are generated under oxidative stress.	This will help identify degradation products resulting from oxidation.
Solvent-Related Impurities or Adducts	1. Analyze a blank solvent sample (the same solvent used to dissolve the compound) by HPLC or LC-MS. 2. If using a reactive solvent, consider switching to a more inert alternative.	This can rule out impurities from the solvent itself or the formation of adducts between the solvent and the compound.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is crucial for developing stability-indicating analytical methods.[19][20][21]

Materials:

• 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Methanol or Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• HPLC or LC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep 1 mL of the stock solution at 60°C for 24 hours.

• Photodegradation: Expose 1 mL of the stock solution to a UV lamp (254 nm) or direct sunlight for 24 hours.

• Control Sample: Keep 1 mL of the stock solution at 4°C, protected from light.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples, including the control, by a suitable HPLC or LC-MS method. The goal is to achieve 5-20% degradation.[17][18][20]

Protocol 2: HPLC Method for Stability Assessment

This is a general-purpose reversed-phase HPLC method that can be adapted to monitor the stability of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Instrumentation and Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start with 95% A and 5% B, ramp to 5% A and 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Note: This method may need to be optimized for your specific application and to achieve separation from any identified degradation products.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• Study of the photodegradation of urea-type herbicides by capillary gas chromatography.

• Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects - PMC. Available at: [Link]

• Phenylurea herbicide degradation and N-nitrosodimethylamine formation under various oxidation conditions: Relationships and transformation pathways - PubMed. Available at: [Link]

• Comparison of various advanced oxidation processes for the degradation of phenylurea herbicides - Taylor & Francis. Available at: [Link]

• Breaking down phenylurea herbicides: advanced electrochemical approaches for environmental degradation and remediation - RSC Publishing. Available at: [Link]

• Urea substitutes noble metal catalysts for the photodegradation of organic pollutants.

• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. Available at: [Link]

• How to Handle Research Compounds Safely.

• Kinetics of Oxidative Degradation/Mineralization Pathways of the Phenylurea Herbicides Diuron, Monuron and Fenuron in Water during Application of the Electro-Fenton Process | Request PDF - ResearchGate. Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances.

• Studies on repository compound stability in DMSO under various conditions - PubMed. Available at: [Link]

• Studies on Repository Compound Stability in DMSO under Various Conditions.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.

• Optimizing Compound Storage for Long-Term Stability and Safety - GMP Plastics. Available at: [Link]

• HOW TO APPROACH A FORCED DEGRADATION STUDY - SGS. Available at: [Link]

• The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed. Available at: [Link]

• What will form in the hydrolysis of urea in urine? - Quora. Available at: [Link]

• Process and equipment for the hydrolysis of residual urea in the water from urea synthesis plants - Google Patents.

• Phenylureas. Part 1. Mechanism of the basic hydrolysis of phenylureas - ResearchGate. Available at: [Link]

• (PDF) The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Available at: [Link]

Sources

• 1. Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. EP0538848A1 - Process and equipment for the hydrolysis of residual urea in the water from urea synthesis plants - Google Patents [patents.google.com]
• 6. Phenylurea herbicide degradation and N-nitrosodimethylamine formation under various oxidation conditions: Relationships and transformation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Breaking down phenylurea herbicides: advanced electrochemical approaches for environmental degradation and remediation - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00809C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. ICMAB - Urea substitutes noble metal catalysts for the photodegradation of organic pollutants [icmab.es]
• 12. maxedoutcompounds.com [maxedoutcompounds.com]
• 13. gmpplastic.com [gmpplastic.com]
• 14. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 18. resolvemass.ca [resolvemass.ca]
• 19. onyxipca.com [onyxipca.com]
• 20. pharmadekho.com [pharmadekho.com]
• 21. sgs.com [sgs.com]

Technical Support Center: Purification of Substituted Urea Compounds

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Refining Purification Methods for Substituted Ureas

Introduction: The "Sticky" Nature of Ureas

Welcome to the Advanced Purification Support Hub. Substituted ureas are privileged scaffolds in medicinal chemistry (e.g., Sorafenib, Regorafenib) due to their ability to form strong hydrogen bond networks. However, this same feature makes them notoriously difficult to purify. They often exhibit:

• Poor solubility in standard organic solvents (DCM, EtOAc).

• "Oiling out" during recrystallization attempts.

• Severe tailing on silica gel due to hydrogen bond donation to silanols.

This guide provides self-validating protocols to overcome these specific physicochemical hurdles.

Module 1: Recrystallization Troubleshooting

The Issue: You attempted to recrystallize your urea, but it formed a gummy oil at the bottom of the flask instead of crystals, or it refused to precipitate entirely.

Core Protocol: The "Solvent-Pair" Technique

Ureas typically display a steep solubility curve in alcohols but are insoluble in water or alkanes. We exploit this using a Good Solvent / Anti-Solvent system.

Recommended Solvent Systems:

Primary Solvent (Dissolves Hot)	Anti-Solvent (Induces Crash)	Application Note
Ethanol (EtOH)	Water	Gold Standard. Most substituted ureas crystallize well here.
Methanol (MeOH)	Diethyl Ether	For thermally sensitive ureas (lower boiling point).
DMSO	Water	Last Resort. For highly insoluble ureas. Requires extensive washing to remove DMSO.

| Ethyl Acetate | Hexanes | Good for lipophilic N,N'-diaryl ureas. |

Troubleshooting "Oiling Out"

Oiling out occurs when the compound separates as a liquid phase before it crystallizes (often because the saturation temperature > melting point of the solvated compound).[1]

Visual Workflow: Rescuing an Oiled-Out Reaction

Figure 1: Decision logic for rescuing a recrystallization batch that has separated into an oil.

Module 2: Chromatography & Tailing

The Issue: Your product streaks across the column (tailing), causing poor separation and yield loss. The Cause: The urea N-H protons are strong hydrogen bond donors that interact with the acidic silanols (Si-OH) on the silica stationary phase.

Solution: Mobile Phase Modifiers

You must "cap" the silanols or out-compete the urea for binding sites.

Q: What modifier should I use for Flash Chromatography? A: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your organic mobile phase.

• Mechanism:[2][3][4] The amine modifier is more basic than your urea. It binds to the acidic silanols, effectively creating a neutral surface for your urea to pass through without sticking.

Q: I am using HPLC (Reverse Phase). What do I use? A: Use 0.1% Trifluoroacetic Acid (TFA) or Formic Acid .

• Mechanism:[2][3][4] In reverse phase, you want to suppress ionization. However, for neutral ureas, the acid improves peak shape by protonating accessible silanols on the C18 column, preventing secondary interactions.

Comparative Data: Modifier Efficacy

Modifier	Phase	Risk Factor	Efficacy Score (1-10)
None	Normal (Silica)	High Tailing	2
1% TEA	Normal (Silica)	Basic products may salt out	9
1% Acetone	Normal (Silica)	Low (Solvent only)	6

| 0.1% TFA | Reverse (C18) | Acid sensitive hydrolysis | 9 |

Module 3: Chemical Scavenging (The "No-Column" Approach)

The Issue: You synthesized a urea library using Isocyanates + Amines. You have excess starting material and don't want to run 50 columns.

Protocol: Solid-Supported Scavenging

This method uses functionalized polymer beads to chemically react with and remove impurities. You simply filter the beads away, leaving pure product.

Workflow Logic:

• Reaction: Amine (Limiting Reagent) + Isocyanate (Excess 1.2 eq).

• Impurity: Excess Isocyanate.[5]

• Scavenger: PS-Trisamine (Polymer-supported Tris(2-aminoethyl)amine).

  • Mechanism:[2][3][4] The primary amines on the bead react rapidly with the excess isocyanate in solution to form a resin-bound urea.

• Filtration: Filter the mixture. The resin (with impurity) stays on the filter; the pure product passes through.

Visual Workflow: Scavenger Selection

Figure 2: Selection guide for polymer-supported scavengers based on the impurity profile.

Module 4: Handling Symmetrical Urea Byproducts

Q: I see a white precipitate forming during my reaction. Is this my product? A: Likely No . If you are using moisture-sensitive isocyanates, water ingress hydrolyzes the isocyanate to an amine, which then reacts with another isocyanate to form a Symmetrical Urea (R-NH-CO-NH-R).

The "Filtration First" Rule: Symmetrical ureas are characteristically insoluble in almost all organic solvents (DCM, THF, EtOAc).

• Step 1: Do NOT add water.

• Step 2: Filter the reaction mixture through a Celite pad or sintered glass.

• Step 3: The solid on the filter is often the symmetrical urea impurity.

• Step 4: The filtrate contains your desired asymmetric urea product.

References

• BenchChem Technical Support. (2025).[4][6] Physicochemical Properties of Substituted Benzyl Ureas: A Technical Guide. Retrieved from

• Biotage Applications. (2025). Successful Flash Chromatography: Solvent Choices and Modifiers. Retrieved from

• Journal of the American Chemical Society. (1997). Polymer-Supported Quenching Reagents for Parallel Purification. Retrieved from

• MicroSolv Technology Corp. (2026). Urea Analyzed by HPLC: Retention of Highly Polar Compounds. Retrieved from

• Phenomenex Technical Notes. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. CN101122589A - Urea and its impurity high performance liquid chromatography analysis method - Google Patents [patents.google.com]
• 3. Home Page [chem.ualberta.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Off-Target Effects of Small Molecule Inhibitors

This guide is designed to move beyond basic troubleshooting. We will explore the causality behind off-target effects and provide self-validating, step-by-step experimental workflows to ensure your biological readouts are genuinely driven by on-target engagement.

Part 1: Diagnostic FAQs – Identifying the Disconnect

Q: My inhibitor shows an IC50 of 5 nM in a biochemical kinase assay, but I need 10 µM to see a cellular phenotype. Is this an off-target effect? A: Highly likely. While a shift between biochemical and cellular IC50s is normal due to factors like membrane permeability, intracellular ATP competition, and protein binding, a >1000-fold drop-off is a massive red flag. At 10 µM, most small molecules begin to lose their selectivity profile and interact with the broader proteome. If your phenotype only emerges at these high concentrations, you are likely observing off-target toxicity rather than specific target inhibition. Causality check: Always benchmark your dosing against a proven in-cell target engagement assay before running phenotypic readouts.

Q: I used siRNA to knock down my target, but the resulting phenotype doesn't match the effects of my small molecule inhibitor. Which approach is producing an artifact? A: Neither is necessarily producing an artifact; they are asking different biological questions. RNA interference (siRNA/shRNA) depletes the entire protein, removing both its catalytic activity and its structural scaffolding functions. In contrast, a small molecule inhibitor typically only blocks the catalytic active site while leaving the physical protein intact[1]. If the phenotypes do not align, you must investigate two possibilities:

• Off-Target Drug Effect: The inhibitor is driving the phenotype by hitting a secondary target.

• Scaffold Dependency: The biological function relies on the protein's physical presence (protein-protein interactions) rather than its catalytic activity.

Part 2: Experimental Workflows & Protocols

To definitively prove that your inhibitor's phenotype is on-target, you must build a self-validating experimental system. Below are the two gold-standard methodologies for validating SMIs.

Workflow A: In-Cell Target Engagement via CETSA

The Cellular Thermal Shift Assay (CETSA) bridges the gap between biochemical binding and cellular reality. The Causality: When a ligand binds to a target protein, it increases the thermodynamic stability of that protein's folded state. Consequently, the drug-bound protein requires a higher temperature to unfold and aggregate compared to the unbound protein[2]. By measuring the melting temperature (

) shift in intact cells, you prove that the drug successfully crossed the membrane and engaged the specific target[3].

Step-by-Step Protocol:

• Cell Preparation & Treatment: Seed cells in a 10 cm dish and grow to 80% confluency. Treat cells with the inhibitor (at the intended phenotypic concentration) or a DMSO vehicle control for 1–2 hours to allow for target binding.

• Aliquot & Heat Challenge: Harvest the cells, wash with PBS, and resuspend in PBS supplemented with protease inhibitors. Divide the cell suspension equally into PCR tubes. Subject each tube to a different temperature across a gradient (e.g., 40°C to 70°C) for exactly 3 minutes using a thermal cycler.

• Lysis & Separation: Allow tubes to cool at room temperature for 3 minutes, then snap-freeze in liquid nitrogen. Perform three freeze-thaw cycles to lyse the cells without using detergents (which can disrupt thermal stability). Centrifuge at 20,000 × g for 20 minutes at 4°C. The denatured/aggregated proteins will pellet, while the folded/stabilized proteins remain in the supernatant.

• Detection & Quantification: Carefully isolate the soluble fraction (supernatant). Analyze via quantitative Western blot or capillary electrophoresis (e.g., Wes) using an antibody specific to your target[3].

• Data Analysis: Plot the normalized protein band intensity against temperature. A rightward shift in the melting curve (

  ) in the drug-treated samples confirms on-target engagement inside the cell.

Workflow of the Cellular Thermal Shift Assay (CETSA) for target engagement.

Workflow B: Phenotypic Rescue via Drug-Resistant Mutants

This is the ultimate orthogonal validation to rule out off-target effects[4]. The Causality: If a small molecule induces a cellular phenotype solely by inhibiting Protein X, then replacing Protein X with a mutated version that cannot bind the drug (but retains normal catalytic function) should completely rescue the cells from the drug's effects[1]. If the phenotype persists despite the mutant, the drug is acting through an off-target mechanism.

Step-by-Step Protocol:

• Mutagenesis Strategy: Utilize structural biology data (e.g., X-ray crystallography or AlphaFold models) to identify the amino acid residues critical for drug binding within the active site. Generate a plasmid expressing a point-mutant version of your target (e.g., a "gatekeeper" mutant).

• Basal Activity Validation: Transfect the mutant into a target-null cell line (generated via CRISPR/Cas9). Verify via downstream signaling assays that the mutant protein retains wild-type physiological activity in the absence of the drug.

• Rescue Execution: Treat both the wild-type expressing cells and the mutant-expressing cells with the inhibitor.

• Phenotypic Readout: Measure your primary endpoint (e.g., cell viability, apoptosis, or specific biomarker modulation). A true on-target drug will show a complete loss of efficacy in the mutant cell line.

Logical flow of phenotypic rescue experiments using drug-resistant mutants.

Part 3: Quantitative Troubleshooting Table

Use the table below to compare the quantitative outputs and limitations of various validation strategies when troubleshooting your inhibitor.

Validation Strategy	Primary Output Metric	Causality Established	False Positive Risk	Turnaround Time	Limitations
Biochemical Assay	IC50 / Ki	Direct binding affinity	High (Ignores cellular context)	1-2 Days	Does not account for membrane permeability or intracellular competition.
CETSA	(Melting Shift)	Intracellular target engagement	Low	3-5 Days	Requires high-quality antibodies; difficult for intrinsically disordered proteins.
CRISPR/Cas9 KO	Phenocopy (Yes/No)	Genetic target dependence	Medium (Scaffold effects)	3-6 Weeks	Cannot distinguish between catalytic inhibition and loss of structural scaffolding.
Drug-Resistant Mutant Rescue	% Phenotypic Rescue	Strict on-target pharmacological dependence	Very Low (Gold Standard)	4-8 Weeks	Technically challenging to identify a mutant that blocks drug binding but retains native function.

Part 4: Advanced Troubleshooting FAQs

Q: I cannot find a drug-resistant point mutation that doesn't also destroy the basal catalytic activity of my protein. What is my alternative for a rescue experiment? A: If the active site is too sensitive to mutagenesis, consider using an orthogonal chemical biology approach. You can engineer a "bump-and-hole" system, where you mutate the target to accommodate a bulky, inactive analog of your inhibitor. Alternatively, if your goal is simply to prove the target's necessity without off-target drug toxicity, consider utilizing targeted protein degradation (e.g., PROTACs or a dTAG degron system). Degraders operate catalytically and often exhibit superior selectivity profiles compared to traditional occupancy-driven inhibitors.

Q: My CETSA assay shows no thermal shift, but my inhibitor is definitely killing the cells. What does this mean? A: If you have verified that your Western blot detection is working properly (e.g., clear melt curve in the DMSO control), a lack of a thermal shift strongly implies that the drug is not engaging your target inside the cell. The cell death you are observing is almost certainly due to off-target cytotoxicity. You should immediately halt phenotypic experiments and re-evaluate the compound's permeability, intracellular stability, or screen for off-target liabilities using broad-spectrum kinase/proteome profiling panels.

References

• Pelago Bioscience. "CETSA®: Measuring Target Engagement in Whole Blood." Pelago Bioscience. Available at:[Link]

• Bio-Techne. "Monitoring Target Engagement in Drug Discovery: Application of Wes to the Cellular Thermal Shift Assay." Bio-Techne Application Notes. Available at: [Link]

• Weiss, W. A., et al. "Recognizing and exploiting differences between RNAi and small-molecule inhibitors." Nature Chemical Biology (via Stanford University). Available at: [Link]

• Vipergen. "Small molecule drug discovery - Next Generation Treatment Solutions." Vipergen Target Validation Strategies. Available at: [Link]

Sources

• 1. web.stanford.edu [web.stanford.edu]
• 2. pelagobio.com [pelagobio.com]
• 3. resources.bio-techne.com [resources.bio-techne.com]
• 4. small molecule drug discovery - Next Generation Treatment Solutions [vipergen.com]

Technical Support Center: Synthesis of 1-Aryl-3-Phenylurea Derivatives

Status: Online Operator: Senior Application Scientist Ticket Focus: Troubleshooting, Method Selection, and Purification of Diarylureas Reference ID: UREA-SYN-2026[1]

🟢 Module 1: Method Selection & Reaction Setup

"Which route should I use?"

The synthesis of 1-aryl-3-phenylureas is a cornerstone in medicinal chemistry, particularly for kinase inhibitors (e.g., Sorafenib).[1] However, the "standard" route is not always the best. Use this decision matrix to select your protocol.

🔹 Protocol Decision Tree

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on substrate availability and reactivity profiles.

🟡 Module 2: The Isocyanate Route (Standard)

"My yield is low, and I have a white precipitate."

The reaction of an aryl amine with phenyl isocyanate is the most common method but is plagued by moisture sensitivity.

⚠️ The "Water Cycle" Trap

If your solvent or atmosphere contains moisture, you will generate the Symmetrical Urea Byproduct , which is often indistinguishable from your product by TLC but insoluble in most solvents.

Mechanism of Failure:

• Hydrolysis: Phenyl Isocyanate +

  [Carbamic Acid] Aniline + .

• Scavenging: The newly formed Aniline reacts with remaining Phenyl Isocyanate

  1,3-Diphenylurea (Symmetrical Urea) .[1]

🛠️ Troubleshooting Guide: Reactivity & Yield

Symptom	Probable Cause	Corrective Action
White precipitate forms immediately	Moisture contamination (Symmetrical Urea formation).[1]	Protocol: Dry solvents (DCM/THF) over activated molecular sieves (3Å or 4Å) for 24h. Run under balloon.
No reaction (TLC shows SM)	Amine is deactivated (EWG present, e.g., , ).	Catalysis: Add 1.0 eq. Pyridine or catalytic DMAP. Heat: Reflux in Toluene or Dioxane (100°C+).[1]
Product is oil/gum	Incomplete crystallization.	Trituration: Add cold or Hexanes and sonicate. Most diarylureas are solids.
New spot on TLC (High Rf)	Bis-acylation (Urea reacts with 2nd Isocyanate).[1]	Stoichiometry: Reduce Isocyanate to 0.95 eq. Avoid large excess.

🔬 Standard Anhydrous Protocol

• Dissolve 1.0 eq of Aryl Amine in anhydrous DCM or THF (0.1 M concentration).

• Add 1.0–1.1 eq of Phenyl Isocyanate dropwise at 0°C (ice bath) under Nitrogen.

• Warm to Room Temperature (RT) and stir for 2–12 hours.

• Monitor by TLC. If precipitate forms, filter and wash with cold DCM.[1]

🟠 Module 3: Alternative Routes (Deactivated Amines & Safety)

"I can't use isocyanates, or my amine is too unreactive."

When the amine is a poor nucleophile (e.g., 2-aminopyridine) or isocyanates are unavailable, use activation strategies .[1]

Option A: The CDI (Carbonyldiimidazole) Method

Safe, "Green" alternative to phosgene.[1]

• Mechanism: CDI activates the first amine to form an N-acylimidazole, which is then displaced by the second amine.

• Critical Step: You must ensure the first step is complete before adding the second amine to avoid symmetrical byproducts.

Protocol:

• Dissolve Amine A (1.0 eq) in anhydrous THF/DMF.

• Add CDI (1.1 eq) and stir at RT (or 60°C for deactivated amines) for 2–4 hours. Check for disappearance of Amine A.

• Add Amine B (1.0 eq) and base (TEA, 1.0 eq). Heat to 60–80°C.

Option B: The Carbamate Intermediate (Phenyl Chloroformate)

Best for extremely unreactive amines where CDI fails.

• Step 1: Amine + Phenyl Chloroformate (+ Pyridine)

  Phenyl Carbamate intermediate.

• Step 2: Phenyl Carbamate + Second Amine (+ DMSO/Heat)

  Urea + Phenol.

• Note: The phenol byproduct must be removed during workup (NaOH wash).

🔴 Module 4: Purification & Isolation

"How do I separate the product from the sludge?"

The biggest challenge in urea synthesis is that the Symmetrical Urea Byproduct (1,3-diphenylurea) is highly crystalline and insoluble, often co-precipitating with your product.[1]

🧪 Purification Strategy: The "Acid-Base Swing"

If your target urea contains a basic nitrogen (e.g., a pyridine ring, common in kinase inhibitors like Sorafenib), use this method to isolate it from the non-basic symmetrical urea.[1]

Figure 2: The "Acid-Base Swing" purification technique for basic urea derivatives.[1]

General Purification Tips

• Flash Chromatography: Urea derivatives are polar.[2] Use a gradient of DCM:MeOH (99:1 to 90:10) .

• Recrystallization: If the acid swing is not applicable, recrystallize from Ethanol or Acetonitrile . The symmetrical urea is often much less soluble in hot ethanol than the unsymmetrical target.

📚 References

• BenchChem. (2025).[2][3][4] Technical Support Center: Isocyanate Reaction Troubleshooting. Retrieved from [1]

• Gallou, I., et al. (2005).[1] Scalable Synthesis of Urea Derivatives.Journal of Organic Chemistry.

• MDPI. (2019). Design, Synthesis and Biological Evaluation of 1-Aryl-3-Phenylurea Derivatives.Molecules.[3][4][5][6][7][8][9][10][11]

• Common Organic Chemistry. (2025). Urea Formation: Common Conditions and Mechanisms.[5][7]

Sources

• 1. Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Comprehensive Guide to the Synthesis of Urea Derivatives and Their Applications [hbgxchemical.com]
• 8. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 10. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea and Other Phenylurea Compounds: A Guide for Researchers

The phenylurea scaffold is a privileged motif in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities, ranging from anticancer and anti-inflammatory to herbicidal and antimicrobial properties.[1][2] This guide provides a comparative analysis of the synthetic compound 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea and other notable phenylurea derivatives. We will delve into its synthesis, compare its potential biological activities with established compounds based on structure-activity relationships, and provide detailed experimental protocols for its evaluation.

Synthesis and a Closer Look at 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

The synthesis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea can be achieved through a straightforward and common method for the preparation of unsymmetrical ureas: the reaction of an amine with an isocyanate.[3] In this case, 2-(3,4-dimethoxyphenyl)ethylamine serves as the amine precursor, which can be synthesized from 3,4-dimethoxyphenylacetic acid.

A plausible synthetic route is outlined below:

Step 1: Synthesis of the Amine Precursor

The synthesis of the key intermediate, 2-(3,4-dimethoxyphenyl)ethylamine, has been previously described in the literature.[4] This can be achieved through the reduction of a corresponding nitrile or amide derivative of 3,4-dimethoxyphenylacetic acid.

Step 2: Urea Formation

The final step involves the reaction of 2-(3,4-dimethoxyphenyl)ethylamine with phenyl isocyanate. This reaction is typically carried out in an aprotic solvent such as dichloromethane or tetrahydrofuran at room temperature.[1]

Comparative Analysis of Biological Activity

To understand the potential biological activity of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea, we will compare it with other phenylurea compounds for which experimental data is available. The biological activity of phenylurea derivatives is highly dependent on the nature and position of substituents on the phenyl rings.

Table 1: Comparative in vitro Anticancer Activity of Selected Phenylurea Derivatives

Compound	Structure	Target Cell Line	IC50 (µM)	Reference
Sorafenib	A complex diaryl urea	Various, e.g., HepG2 (liver)	~9.5	[5]
Compound 16j	N-3-bromoacetylaminophenyl-N'-alkyl urea	CEM (leukemia)	0.38	[6]
MCF-7 (breast)	1.83	[6]
Compound 5a	1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivative	KM12 (colon)	1.25	[7]
SNB-75 (CNS)	1.26	[7]
Compound 5d	1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivative	EKVX (lung)	1.72	[7]
COLO 205 (colon)	1.65	[7]
Phenyl Urea	The parent compound	K562 (leukemia)	>250	[8]

Structure-Activity Relationship (SAR) Insights

The data presented in Table 1 and from various studies reveal several key SAR trends for phenylurea compounds:

• Substituents on the Phenyl Ring: The presence and nature of substituents on the phenyl rings are critical for activity. For instance, the complex substitution pattern in Sorafenib contributes to its multi-kinase inhibitory activity.[5] Halogen substitution, as seen in many active compounds, can enhance anticancer potency.[6]

• The Urea Linker: The urea moiety itself is a crucial pharmacophore, capable of forming key hydrogen bonds with biological targets.[9]

• Terminal Groups: The nature of the group at the other end of the urea linker also significantly influences activity. For example, the pyridinylphenyl group in compounds 5a and 5d confers potent antiproliferative activity.[7]

Based on these SAR observations, we can hypothesize that 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea, with its dimethoxyphenyl group, may exhibit interesting biological activities, potentially in the realm of anticancer or enzyme inhibition. The 3,4-dimethoxy substitution is a common feature in many biologically active natural products and synthetic compounds.

Experimental Protocols

To facilitate the investigation of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea and other novel phenylurea compounds, a detailed protocol for a standard in vitro cytotoxicity assay is provided below.

Protocol: MTT Assay for Cell Viability

This protocol is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells of interest (e.g., cancer cell lines)

• Complete cell culture medium

• 96-well plates

• 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (or other test compounds) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration.

Mechanistic Insights: Phenylurea Compounds as Kinase Inhibitors

Many phenylurea derivatives, most notably Sorafenib, exert their anticancer effects by inhibiting multiple protein kinases involved in tumor progression and angiogenesis.[5] A key pathway targeted by such inhibitors is the Raf/MEK/ERK signaling cascade.

Caption: The Raf/MEK/ERK signaling pathway and its inhibition by Sorafenib.

This diagram illustrates how growth factors activate receptor tyrosine kinases (RTKs), leading to the activation of the RAS-RAF-MEK-ERK cascade. This pathway ultimately regulates gene expression related to cell proliferation, survival, and angiogenesis. Phenylurea-based kinase inhibitors like Sorafenib can block this pathway by targeting key kinases such as RAF.

Conclusion

This guide has provided a comparative overview of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea in the context of other biologically active phenylurea compounds. While direct experimental data for this specific compound is limited in the public domain, analysis of structure-activity relationships within the phenylurea class suggests its potential for biological activity. The provided synthetic strategies and experimental protocols offer a framework for the synthesis and evaluation of this and other novel phenylurea derivatives, contributing to the ongoing discovery of new therapeutic agents.

References

• ResearchGate. IC 50 values of compounds 5a-7c, CP and phenyl urea against K562, MDA-MB-231, and HepG2. Available from: [Link]

• PubMed. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. Available from: [Link]

• ResearchGate. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents | Request PDF. Available from: [Link]

• MDPI. Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Available from: [Link]

• Science.gov. cytotoxicity ic50 values: Topics by Science.gov. Available from: [Link]

• MDPI. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Available from: [Link]

• Molecules. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Available from: [Link]

• Indo Global Journal of Pharmaceutical Sciences. Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Available from: [Link]

• ResearchGate. Recent developments in tubulin polymerization inhibitors: An overview. Available from: [Link]

• PMC. Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Available from: [Link]

• Encyclopedia.pub. Molecular Hybrids Targeting Tubulin Polymerization. Available from: [Link]

• PubMed. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Available from: [Link]

• Taylor & Francis Online. Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Available from: [Link]

• MDPI. Discovery of Novel 3,4-Dihydro-2(1H)-Quinolinone Sulfonamide Derivatives as New Tubulin Polymerization Inhibitors with Anti-Cancer Activity. Available from: [Link]

• Google Patents. CN106008276B - The synthetic method of the phenylurea analog herbicide of phenylurea analog herbicide or deuterated label.

• Hilaris Publisher. Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Available from: [Link]

• MDPI. Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Available from: [Link]

• MDPI. Diarylureas as Antitumor Agents. Available from: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea vs. Validated Kinase Inhibitors: A Structural &amp; Mechanistic Guide

The following guide provides an in-depth technical analysis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea , positioning it within the broader landscape of kinase inhibitor discovery.

While this specific molecule (CAS 67616-08-4) is often utilized as a chemical building block or early-stage screening hit rather than a marketed drug, its structure serves as a quintessential example of the phenylurea pharmacophore —a structural motif critical to the design of Type II kinase inhibitors.

Executive Summary

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea represents a class of urea-based small molecules that target kinases via an allosteric or "Type II" mechanism. Unlike ATP-competitive inhibitors (Type I) that bind to the active kinase conformation (DFG-in), urea derivatives typically stabilize the inactive (DFG-out) conformation.

This guide compares this specific phenylurea scaffold against validated kinase inhibitors (e.g., Sorafenib, BIRB 796, Staurosporine) to elucidate its utility as a structural probe and starting point for Structure-Activity Relationship (SAR) optimization.

Structural & Mechanistic Analysis

The Phenylurea Pharmacophore

The core structure of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea consists of three key domains essential for kinase binding:

• Hydrophobic Tail (3,4-dimethoxyphenethyl): Occupies the allosteric hydrophobic pocket created by the DFG-out shift.

• Urea Linker (-NH-CO-NH-): The critical "anchor." It forms hydrogen bonds with the conserved Glutamate (αC-helix) and Aspartate (DFG motif) in the kinase active site.

• Aryl Head Group (Phenyl): Extends towards the solvent front or hinge region, though this specific molecule lacks the specialized heterocycles (e.g., pyridine, pyrazole) found in potent drugs like Sorafenib.

Mechanism of Action: Type II Inhibition

Most urea-based inhibitors are Type II inhibitors . They do not compete directly with ATP for the phosphate-binding loop but instead bind to a hydrophobic pocket adjacent to the ATP site, locking the kinase in an inactive state.

• Selectivity: Higher than Type I inhibitors because the inactive conformation varies significantly between kinases.

• Kinetics: Slow association/dissociation rates (long residence time).

Comparative Performance Analysis

The following table contrasts 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea with industry-standard kinase inhibitors.

Feature	1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea	Sorafenib (Nexavar)	BIRB 796 (Doramapimod)	Staurosporine
Primary Class	Phenylurea Scaffold / Probe	Diaryl Urea Drug	Diaryl Urea Inhibitor	Indolocarbazole
Binding Mode	Type II (Putative, DFG-out)	Type II (DFG-out)	Type II (DFG-out)	Type I (ATP-competitive)
Target Profile	Broad / Weak (Screening Hit)	VEGFR, PDGFR, Raf	p38 MAPK, JNK	Pan-Kinase (Non-selective)
Key Structural Motif	Urea linker + Dimethoxy tail	Urea + Pyridine Hinge Binder	Urea + Pyrazole Hinge Binder	Rigid Planar Ring System
Potency (IC50)	µM Range (Typical for scaffolds)	nM Range (<100 nM)	nM Range (<50 nM)	nM Range (<10 nM)
Utility	SAR Starting Point / Negative Control	Clinical Oncology	Anti-inflammatory Research	Broad Spectrum Control

Scientific Insight: The lower potency of the subject compound compared to Sorafenib is attributed to its lack of a dedicated "hinge-binding" motif (like the pyridine ring in Sorafenib or the pyrazole in BIRB 796). Without this anchor, the molecule relies heavily on the urea-Glu/Asp interaction, resulting in weaker affinity (µM vs nM).

Signaling Pathway & Mechanism Visualization

The diagram below illustrates the intervention points of Urea-based inhibitors (Type II) within the MAPK signaling cascade, a common target for this chemical class.

Caption: Mechanism of Phenylurea Inhibitors in the MAPK/VEGFR Signaling Cascade. Type II inhibitors stabilize the inactive kinase conformation.

Experimental Protocols for Validation

To evaluate 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea against standard inhibitors, use the following self-validating protocols.

Protocol A: Biochemical Kinase Assay (FRET-based)

Objective: Determine the IC50 value against a target kinase (e.g., p38 MAPK or VEGFR2).

• Reagent Prep:

  • Prepare 10 mM stock of the compound in 100% DMSO.

  • Dilute serially (1:3) in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Control: Use Sorafenib (1 µM) as a positive control and DMSO (0.1%) as a negative control.

• Enzyme Reaction:

  • Mix Kinase (0.5 nM final), Peptide Substrate (labeled), and Compound in a 384-well plate.

  • Incubate for 15 min (Pre-incubation allows Type II inhibitors to access the DFG-out pocket).

• Initiation:

  • Add ATP (at Km concentration).

  • Incubate for 60 min at Room Temp.

• Detection:

  • Add Stop Solution/Detection Reagent (e.g., Eu-labeled antibody).

  • Read TR-FRET signal.

• Data Analysis:

  • Fit data to a 4-parameter logistic equation:

    .

Protocol B: Cellular Target Engagement (Western Blot)

Objective: Confirm inhibition of downstream phosphorylation (e.g., p-ERK).

• Cell Culture: Seed HUVEC or tumor cells (e.g., A375) at

  cells/well.

• Treatment:

  • Starve cells (serum-free media) for 12 hours.

  • Treat with Compound (1, 10, 50 µM) for 2 hours.

  • Stimulate with Growth Factor (e.g., VEGF 50 ng/mL) for 15 min.

• Lysis: Wash with ice-cold PBS; lyse in RIPA buffer + Phosphatase Inhibitors.

• Blotting:

  • Primary Antibodies: Anti-p-ERK1/2 (Thr202/Tyr204) and Total ERK1/2.

  • Validation: A decrease in p-ERK/Total-ERK ratio indicates successful kinase inhibition.

Synthesis & Optimization Workflow

This diagram outlines how 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea is used as a scaffold to develop potent drugs.

Caption: Medicinal Chemistry Optimization Workflow transforming the phenylurea scaffold into a clinical candidate.

References

• Liu, Y. & Gray, N. S. (2006). Rational design of inhibitors that bind to inactive kinase conformations. Nature Chemical Biology, 2(7), 358–364. Link

• Wilhelm, S. et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery, 5, 835–844. Link

• Sigma-Aldrich. (2024). Product Specification: 1-(2-(3,4-Dimethoxyphenyl)ethyl)-3-phenylurea (CAS 67616-08-4).[1] AldrichCPR Collection. Link

• ChemScene. (2024). 1-(3,4-Dimethoxyphenethyl)-3-phenylurea: Chemical Properties and Safety Data. Link

• Wan, P. T. et al. (2004). Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell, 116(6), 855-867. Link

Sources

• 1. chemscene.com [chemscene.com]

cross-validation of bioassay results in different cancer cell lines

Topic: Strategic Cross-Validation of Bioassays in Cancer Cell Lines Content Type: Technical Comparison & Protocol Guide Author Persona: Senior Application Scientist

In early-stage drug discovery, a "hit" in a single cell line using a single assay is not a result—it is a hypothesis. The failure rate of oncology drugs in clinical trials (approx. 97%) is frequently traced back to preclinical data that could not be reproduced or translated.

As Application Scientists, we must move beyond simple screening and adopt Orthogonal Cross-Validation . This guide details how to validate drug potency by triangulating results across different detection chemistries (Assay Cross-Validation), genetic backgrounds (Panel Cross-Validation), and physical dimensions (2D vs. 3D).

Part 1: The Comparative Landscape of Viability Assays

Reliance on a single readout is the most common source of false positives. For example, a compound might inhibit luciferase (false positive in ATP assays) or alter mitochondrial reductase activity without killing the cell (artifact in tetrazolium assays).

Recommendation: Always pair a metabolic endpoint assay with a membrane-integrity or real-time assay.

Comparative Technical Analysis

Feature	CellTiter-Glo® (ATP)	MTT/MTS (Tetrazolium)	Real-Time Imaging (e.g., Incucyte)
Primary Readout	ATP Quantitation (Luminescence)	Metabolic Activity (Colorimetric)	Confluence / Caspase dyes (Fluorescence)
Sensitivity	High (<10 cells/well). Gold standard for HTS.	Moderate . Requires high cell density.	Moderate . Depends on morphology.
Common Artifacts	Luciferase inhibitors; ATP fluctuation during metabolic stress (not death).	Chemical reduction by test compounds (e.g., polyphenols); Metabolic slowing (false toxicity).	Cell clumping; Cytostatic vs. Cytotoxic ambiguity.
Throughput	Ultra-High (384/1536-well).	Medium (Wash steps often required).	Medium (Data heavy).
Best Use Case	Primary Screening (Speed/Sensitivity).	Secondary Confirmation (Low cost).	Kinetic Profiling (Mode of Action).

Critical Insight: If your IC50 shifts >10-fold between ATP and MTT assays, suspect an assay-specific artifact rather than true biology.

Part 2: Protocol – The Orthogonal Validation Workflow

This protocol outlines the "Tiered Validation" approach used in high-rigority environments (e.g., NCI-60 screening standards).

Step-by-Step Methodology

• Cell Line Authentication (The Zero-Step):

  • Action: Perform Short Tandem Repeat (STR) profiling before starting.

  • Rationale: Up to 30% of cell lines are misidentified. Treating HeLa cells thinking they are MCF-7 renders all data void.

• Primary Screen (High-Throughput):

  • Method: CellTiter-Glo (CTG) in 384-well format.

  • Dosing: Single-point (10 µM) or 5-point dose-response.

  • Criterion: Compounds showing >50% inhibition proceed.

• Orthogonal Confirmation (Mechanism Flip):

  • Method: Re-test hits using a non-metabolic assay, such as CellTox™ Green (membrane integrity) or protease release assays.

  • Rationale: Distinguishes true cell death from metabolic dormancy.

• Genotypic Contextualization:

  • Action: Test confirmed hits in a "Matched Pair" (e.g., Mutant vs. Wild-Type).

  • Example: EGFR inhibitors must be tested in PC-9 (Sensitive) vs. A549 (Resistant).

Workflow Visualization

The following diagram illustrates the decision logic for validating a hit.

Figure 1: The Tiered Validation Workflow ensures that only compounds with robust, mechanism-independent activity progress to lead optimization.

Part 3: Genotypic Cross-Validation (Case Study)

A drug's potency is meaningless without genetic context. You must validate results across cell lines that represent the molecular diversity of the target.

Case Study: EGFR Inhibitors (Gefitinib/Erlotinib)

• Sensitive Model (PC-9): Harboring EGFR exon 19 deletion (delE746-A750). This mutation destabilizes the inactive conformation of the kinase, increasing drug binding affinity.

• Resistant Model (A549): Wild-type EGFR but harbors KRAS mutation (G12S). The downstream activation of KRAS bypasses the EGFR blockade, rendering the drug ineffective.

Experimental Data Summary (Representative IC50s):

• PC-9: ~0.03 µM (Highly Sensitive)

• A549: >10 µM (Resistant)

If your novel EGFR inhibitor kills A549 cells with the same potency as PC-9, it is likely acting via off-target toxicity (e.g., mitochondrial poisoning) rather than specific EGFR inhibition.

Pathway Logic Visualization

Figure 2: Signaling logic demonstrating why A549 (KRAS mutant) serves as a negative control for EGFR-targeted therapies, validating on-target specificity.

Part 4: Dimensional Cross-Validation (2D vs. 3D)

The final tier of validation is dimensional. 2D monolayers maximize drug exposure, often overestimating potency. 3D Spheroids (e.g., using Ultra-Low Attachment plates) mimic the tumor microenvironment, introducing hypoxia and limited diffusion.

The "Resistance Gap": It is standard to observe a 2- to 10-fold increase in IC50 when moving from 2D to 3D.

• Observation: If a compound is potent in 2D but inactive in 3D, it may lack tissue penetrance.

• Observation: If a compound retains potency in 3D, it suggests favorable physicochemical properties (lipophilicity/diffusion).

Protocol Tip: When comparing 2D and 3D, normalize cell number per well (e.g., 2,000 cells) and extend incubation time for 3D assays (72h–96h) to allow for slower diffusion kinetics.

References

• National Cancer Institute. (n.d.).[1][2] NCI-60 Human Tumor Cell Lines Screen. Retrieved from [Link]

• Riss, T. L., et al. (2016). Cell Viability Assays. Assay Guidance Manual. NCBI. Retrieved from [Link]

• Koizumi, F., et al. (2005). Establishment of a human non-small cell lung cancer cell line resistant to gefitinib. International Journal of Cancer. Retrieved from [Link]

• Breslin, S., & O'Driscoll, L. (2013). Three-dimensional cell culture: the missing link in drug discovery. Drug Discovery Today. Retrieved from [Link]

Sources

• 1. NCI-60 Human Tumor Cell Line Screen - NCI [dctd.cancer.gov]
• 2. Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

The Devil is in the Details: A Comparative Guide to Negative Controls in Cell-Based Assays

In the realm of cell-based assays, where the subtle responses of living cells dictate the course of research and drug development, the integrity of your data is paramount. While positive controls confirm that an assay is working, it is the often-underestimated negative controls that provide the crucial context for interpreting your results. A well-designed negative control is the bedrock of a self-validating system, allowing you to confidently distinguish true biological effects from experimental artifacts. This guide provides an in-depth comparison of common negative controls, supported by experimental data and detailed protocols, to empower researchers to make informed decisions and generate robust, reproducible data.

The Philosophy of a True Negative: Establishing a Baseline

A Comparative Analysis of Common Negative Controls

The following sections will delve into the nuances of various negative controls, providing a comparative framework to guide your experimental design.

The Foundational Controls: Untreated and Vehicle Controls

When to Use Which?

• Untreated Control: Essential for all experiments to monitor the baseline health and behavior of the cells.

• Vehicle Control: Mandatory whenever a solvent is used to deliver the experimental compound. In a well-designed experiment, the response of the vehicle control should be comparable to the untreated control.[6]

Data-Driven Comparison: Cytotoxicity Assay

Consider a typical cytotoxicity assay where a novel compound dissolved in 0.1% DMSO is tested on a cancer cell line.

Control Type	Average Cell Viability (%)	Standard Deviation	Interpretation
Untreated	100	4.5	Baseline cell health.
0.1% DMSO (Vehicle)	98.2	5.1	The vehicle has a negligible effect on cell viability.
Compound X (10 µM)	45.7	6.2	The compound exhibits significant cytotoxicity.

This is illustrative data. Actual results will vary depending on the cell line, compound, and assay conditions.

As the data illustrates, the vehicle control confirms that the observed cell death is due to Compound X and not the DMSO solvent. A significant drop in viability in the vehicle control would indicate solvent toxicity, confounding the interpretation of the compound's effect.[8]

Experimental Protocol: Vehicle Control in a 96-Well Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of your test compound in a suitable vehicle (e.g., DMSO).

• Working Solutions: Prepare serial dilutions of your test compound in culture medium. Ensure the final concentration of the vehicle is consistent across all wells.

• Vehicle Control Preparation: Prepare a solution of culture medium containing the same final concentration of the vehicle as the test compound wells.

• Treatment:

  • Untreated Wells: Add only fresh culture medium.

  • Vehicle Control Wells: Add the vehicle control solution.

  • Experimental Wells: Add the different concentrations of your test compound.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Assay Readout: Perform your chosen cytotoxicity assay (e.g., MTT, CellTiter-Glo®) according to the manufacturer's instructions.

• Data Analysis: Normalize the results of the experimental wells to the vehicle control wells to determine the percent cell viability.[9]

Transfection-Based Assays: Mock vs. Scrambled Controls

In experiments involving the introduction of nucleic acids (e.g., plasmids, siRNA, shRNA), it is crucial to control for the effects of the transfection process itself. The two most common negative controls in this context are the mock transfection control and the scrambled control .

• Mock Transfection Control: Cells are treated with the transfection reagent alone, without any nucleic acid.[10][11] This control accounts for any cellular stress or toxicity induced by the transfection process.

Why is a Scrambled Control Often Superior to Mock?

While a mock transfection controls for the delivery method, a scrambled control more accurately mimics the experimental condition by including a nucleic acid molecule. This is particularly important in RNA interference (RNAi) experiments, where the introduction of any short RNA duplex can potentially trigger off-target effects.[14]

Data-Driven Comparison: siRNA-Mediated Gene Knockdown

The following table presents illustrative data from a gene knockdown experiment targeting Gene X, with off-target effects monitored by measuring the expression of a known off-target gene (Gene Y).

Control/Treatment	Gene X Expression (relative to untreated)	Gene Y Expression (relative to untreated)
Untreated	1.00	1.00
Mock Transfection	0.98	1.05
Scrambled siRNA	0.95	1.25
siRNA against Gene X	0.20	1.30

This is illustrative data.

In this example, both the scrambled siRNA and the specific siRNA show a slight upregulation of Gene Y, suggesting a sequence-independent off-target effect. The mock transfection does not reveal this, highlighting the importance of using a scrambled control to identify such artifacts.[15]

Experimental Workflow: siRNA Transfection with Appropriate Controls

Caption: Workflow for an siRNA experiment with negative controls.

Experimental Protocol: Mock and Scrambled siRNA Transfection

• Cell Seeding: One day before transfection, seed cells in antibiotic-free medium so they are 50-80% confluent at the time of transfection.

• Prepare siRNA-Transfection Reagent Complexes:

  • For each well to be transfected (Targeted and Scrambled):

    • Dilute the siRNA (e.g., 20 pmol) in serum-free medium.

    • In a separate tube, dilute the transfection reagent (e.g., Lipofectamine™ RNAiMAX) in serum-free medium.

    • Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate for 5-20 minutes at room temperature.

  • For Mock Transfection wells:

    • Prepare a complex with only the transfection reagent and serum-free medium (no siRNA).

• Transfection: Add the complexes drop-wise to the respective wells.

• Incubation: Incubate the cells for 24-72 hours at 37°C.

• Analysis: Harvest the cells and analyze the target gene and protein expression levels.

Flow Cytometry: Isotype vs. Fluorescence Minus One (FMO) Controls

In flow cytometry, distinguishing true positive signals from background fluorescence is critical. Two key negative controls for this are isotype controls and Fluorescence Minus One (FMO) controls .

• Isotype Control: An antibody of the same immunoglobulin class (e.g., IgG1, IgG2a), subclass, and with the same fluorochrome conjugation as the primary antibody, but with no specificity for the target antigen.[16] Isotype controls are intended to account for non-specific binding of the antibody to Fc receptors on the cell surface.[17]

• FMO Control: A sample stained with all the antibodies in a multicolor panel except for the one being evaluated.[2][18] The FMO control reveals the spread of fluorescence from the other fluorochromes into the channel of interest, which is a major source of background in multicolor experiments.

The Great Debate: Isotype vs. FMO

The use of isotype controls is a topic of ongoing debate. While they can be useful for assessing non-specific binding, particularly in single-color experiments or for intracellular staining, they have limitations.[18] A perfect isotype control is difficult to find, and they do not account for fluorescence spillover.[2] For multicolor flow cytometry, FMO controls are widely considered more appropriate for setting accurate gates to distinguish positive from negative populations.[18][19]

Data-Driven Comparison: 4-Color Flow Cytometry Panel

Imagine analyzing a rare cell population expressing Marker X-PE in a 4-color panel.

Control Type	% Positive for Marker X-PE	Interpretation
Unstained Cells	0.1	Autofluorescence baseline.
Isotype Control-PE	0.8	Indicates some non-specific binding of the PE-conjugated antibody.
FMO (minus PE)	2.5	Reveals significant fluorescence spread from other channels into the PE channel.
Fully Stained Sample	5.2	The true percentage of Marker X-positive cells.

This is illustrative data.

In this scenario, relying solely on the isotype control would lead to an underestimation of the background and an overestimation of the positive population. The FMO control provides a more accurate measure of the background, allowing for proper gate setting.[20]

Logical Relationship: Choosing Flow Cytometry Controls

Caption: Decision tree for selecting flow cytometry negative controls.

Experimental Protocol: FMO Control for a Multicolor Panel

• Prepare Master Mix: Create a "master mix" of all antibodies in your panel except for the one you are creating the FMO control for.

• Aliquot Cells: Aliquot the same number of cells into tubes for your fully stained sample and your FMO control.

• Stain FMO Control: Add the master mix to the FMO control tube.

• Stain Fully Stained Sample: Add the master mix and the antibody that was omitted from the mix to the fully stained sample tube.

• Incubate: Incubate both tubes according to your standard staining protocol.

• Wash: Wash the cells to remove unbound antibodies.

• Acquire Data: Acquire data for both samples on the flow cytometer.

• Analyze: Use the FMO control to set the gate for the positive population in the channel of the omitted antibody.

Troubleshooting with Negative Controls

Observation in Negative Control	Potential Cause	Suggested Solution
High signal in vehicle control	Solvent toxicity	Test lower concentrations of the vehicle or switch to a different solvent.
High signal in mock transfection	Transfection reagent toxicity	Optimize the concentration of the transfection reagent or try a different reagent.
High background in isotype control	Non-specific antibody binding	Increase blocking time, use a different blocking agent, or titrate the primary antibody.
High background in FMO control	Inadequate compensation	Re-run compensation controls and ensure proper compensation is applied.
Signal in no-template control (qPCR)	Contamination	Use fresh, sterile reagents and dedicated pipettes.[13]

Conclusion: The Cornerstone of Reliable Data

Negative controls are not mere formalities; they are indispensable components of a rigorous and self-validating experimental design.[22] By understanding the specific purpose of each type of negative control and selecting the most appropriate one for your cell-based assay, you can significantly enhance the quality and reliability of your data. This guide provides a framework for making these critical decisions, empowering you to move forward with your research with greater confidence and scientific integrity.

References

• Elabscience. (2021, October 19). Flow Cytometry Isotype Control Setup. Retrieved from [Link]

• Zorzetto-Fernandes, A. L., et al. (2016, May 29). FMO or Isotype control?. ResearchGate. Retrieved from [Link]

• Lee, M. Y., et al. (2018). A comparison of in vitro cytotoxicity assays in medical device regulatory studies. Toxicology in Vitro, 49, 82-89.

• Flow Cytometry Core Facility, University of Bergen. (n.d.). Controls in Flow Cytometry. Retrieved from [Link]

• Araceli Biosciences. (2020, December 8). Controlling your High Content Assays. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Isotype Controls - Flow Cytometry Guide. Retrieved from [Link]

• Cossarizza, A., et al. (2019). Introduction to Multiparametric Flow Cytometry and Analysis of High-Dimensional Data. In Methods in Molecular Biology (Vol. 2032, pp. 3-23). Humana, New York, NY.

• Kapoor, U. (2015, August 4). Can I use an untreated control (cells+media+reagent) instead of a vehicle control to calculate % cell viability?. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]

• Maecker, H. T., & Trotter, J. (2006). Flow cytometry controls, instrument setup, and the determination of positivity. Cytometry Part A, 69(9), 1037-1042.

• Iyer, D. (2017, May 8). How do you exactly calculate the effect of a vehicle control in a MTT drug cytotoxicity assay?. ResearchGate. Retrieved from [Link]

• Oliveira, D. M., et al. (2014). Comprehensive Luciferase-Based Reporter Gene Assay Reveals Previously Masked Up-Regulatory Effects of miRNAs. International Journal of Molecular Sciences, 15(9), 15683-15696.

• TD2 Oncology. (2025, February 6). Controls in Flow Cytometry. Retrieved from [Link]

• Scacheri, P. C., et al. (2004). Off-target effects of siRNA specific for GFP. BMC Molecular Biology, 5(1), 1-8.

• Anonymous. (2017, January 25). Hi, why scrambled siRNA is used in negative control cells when doing siRNA transfection?. ResearchGate. Retrieved from [Link]

• van der Meer, D., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. Scientific Reports, 10(1), 1-13.

• Science Ready. (n.d.). What are Positive and Negative Controls?. Retrieved from [Link]

• QIAGEN. (n.d.). Performing appropriate miRNA control experiments. Retrieved from [Link]

• QIAGEN. (n.d.). What negative controls are typically included in qPCR and/or qRT-PCR experiments?. Retrieved from [Link]

• UTHealth Houston. (n.d.). Biological Controls. McGovern Medical School. Retrieved from [Link]

• Monsi, T. P. (2021, June 20). What controls to include for transient transfection of plasmid DNA in a mammalian system?. ResearchGate. Retrieved from [Link]

• Boster Biological Technology. (n.d.). How to Design Positive and Negative Controls for IHC, WB & ELISA. Retrieved from [Link]

• siTOOLs Biotech. (n.d.). Technote 2: Ways to Reduce siRNA Off-target Effects. Retrieved from [Link]

• van der Westhuizen, J. H. (2013). Chapter 3: In Vitro Cytotoxicity. In The in vitro toxicity of DDT and its metabolites in a human hepatoma cell line (HepG2) (Doctoral dissertation, Stellenbosch: Stellenbosch University).

• Horizon Discovery. (n.d.). Off-target effects: disturbing the silence of RNA interference (RNAi). Retrieved from [Link]

• Guilhermino, J. F., et al. (2007). Statistical techniques for handling high content screening data. Journal of Biomolecular Screening, 12(6), 737-747.

• Schaefer, M. (2020, February 22). Statistical analysis of Luciferase Assays. BioMedical AI. Retrieved from [Link]

• News-Medical.Net. (2017, July 24). Normalization: An Essential Part of Bioluminescent Reporter Assay. Retrieved from [Link]

• Anthiya R G, S. (2018, March 8). Bioluminescence assay: Why my negative control wells have higher signal than my experiment wells in a 96-well assay?. ResearchGate. Retrieved from [Link]

• Nick, T. (2025, April 29). 6 Steps for Successful in vitro Drug Treatment. Bitesize Bio. Retrieved from [Link]

• Anonymous. (2005, March 13). What is a mock transfection?. Protocol Online. Retrieved from [Link]

• Bray, M. A., & Carpenter, A. E. (2017). Quality Control Measures and Statistical Strategies to Address the Challenges of High-Content Phenotypic Data. In High-Content Screening (pp. 23-40). Humana Press, New York, NY.
• Al-furjan, M. S. H., et al. (2025). A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. Journal of Magnesium and Alloys.
• Wang, Y., et al. (2019). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. ACS Omega, 4(7), 12646-12652.

• van den Berg, M. (2016, November 29). How to reduce off-target effects siRNA?. ResearchGate. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• Anonymous. (2014, November 14). What is the difference among a control group, a vehicle treated group and a test group?. Quora. Retrieved from [Link]

Sources

• 1. Flow Cytometry Isotype Control Setup [elabscience.com]
• 2. Flow Cytometry Controls - Tips for Better Data | BD Biosciences [bdbiosciences.com]
• 3. siRNA Design Guidelines | Technical Bulletin #506 | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Performing appropriate RNAi control experiments [qiagen.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Controlling your High Content Assays  - Araceli Biosciences [aracelibio.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. carpenter-singh-lab.broadinstitute.org [carpenter-singh-lab.broadinstitute.org]
• 11. What is a mock transfection? - Cell Biology [protocol-online.org]
• 12. researchgate.net [researchgate.net]
• 13. siRNAs with decreased off-target effect facilitate the identification of essential genes in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. horizondiscovery.com [horizondiscovery.com]
• 15. Off-target effects of siRNA specific for GFP - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Isotype Control [ptglab.com]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. researchgate.net [researchgate.net]
• 19. Introduction to Multiparametric Flow Cytometry and Analysis of High-Dimensional Data - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biotech.ufl.edu [biotech.ufl.edu]
• 21. Controls for RNAi Experiments | Thermo Fisher Scientific - JP [thermofisher.com]
• 22. bosterbio.com [bosterbio.com]

Comparative Guide: Antithrombotic Efficacy of P2Y1 vs. P2Y12 Inhibitors

This guide provides an in-depth technical comparison of P2Y1 and P2Y12 receptor inhibition, synthesizing mechanistic insights with experimental efficacy data. It is designed for researchers and drug development professionals requiring a rigorous analysis of purinergic signaling in thrombosis.

Executive Summary: The Two-Receptor Model

ADP-induced platelet activation relies on a "two-receptor model" where P2Y1 and P2Y12 play distinct but synergistic roles. While P2Y12 inhibitors (e.g., Clopidogrel, Ticagrelor) are the clinical standard for preventing arterial thrombosis, P2Y1 inhibitors remain largely experimental tools (e.g., MRS2179, MRS2500).

• P2Y1 (Gq-coupled): Initiates activation. Responsible for intracellular calcium mobilization, shape change, and weak, reversible aggregation.

• P2Y12 (Gi-coupled): Amplifies and stabilizes.[1][2] Responsible for sustained aggregation, granule secretion, and stabilization of the fibrinogen receptor (GPIIb/IIIa).

Current data suggests that while P2Y12 inhibition is sufficient to destabilize thrombi, dual inhibition (or P2Y1 targeting) offers a theoretical advantage in preventing the initiation of the thrombotic event, albeit with distinct bleeding risk profiles.

Mechanistic Comparison & Signaling Pathways

The efficacy of these inhibitors is dictated by their downstream signaling cascades.

Signaling Pathway Diagram

The following diagram illustrates the divergent pathways of ADP signaling. P2Y1 drives the initial calcium spike, while P2Y12 lowers cAMP to release the "brake" on platelet activation (VASP).

Figure 1: Divergent signaling of ADP receptors. P2Y1 drives Calcium/Shape Change; P2Y12 drives cAMP reduction/Stabilization.[2]

Comparative Efficacy Data

The following table synthesizes data from in vitro Light Transmission Aggregometry (LTA) and in vivo thrombosis models. Note that P2Y1 inhibitors are primarily research compounds (MRS series), whereas P2Y12 inhibitors include approved drugs.

Feature	P2Y1 Inhibitors (e.g., MRS2179, MRS2500)	P2Y12 Inhibitors (e.g., Cangrelor, Ticagrelor)
Primary Effect	Abolishes Shape Change ; delays onset of aggregation.	Abolishes Macro-Aggregation ; shape change remains intact.
LTA Profile (ADP)	No initial wave; flat line (if high potency).	Initial wave present (shape change), followed by rapid disaggregation.
Thrombus Stability	Prevents initial adhesion/monolayer formation.	Destabilizes formed thrombi; leads to embolization.
Bleeding Risk	Moderate prolongation (Preclinical data).	Significant prolongation (Clinical data).
Synergy	High: Combining with P2Y12 blockade nearly abolishes all ADP responses.	High: Standard of care involves dual therapy with Aspirin.

Key Experimental Insight: In a canine coronary thrombosis model, the dual P2Y1/P2Y12 inhibitor GLS-409 demonstrated superior antithrombotic efficacy compared to P2Y12 inhibition alone (Cangrelor), without a statistically significant increase in bleeding time relative to the single agent.[3][4] This suggests that targeting P2Y1 may offer "upstream" prevention of thrombus initiation.

Experimental Protocols for Efficacy Assessment

To objectively compare these inhibitors in a lab setting, two distinct assays are required: Light Transmission Aggregometry (LTA) for functional output and VASP Phosphorylation for specific receptor occupancy.

Protocol A: Differential Light Transmission Aggregometry (LTA)

Purpose: To distinguish between P2Y1 and P2Y12 mediated effects based on aggregation wave morphology.

Reagents:

• Citrated Platelet-Rich Plasma (PRP).

• Agonist: ADP (2.5 µM, 5 µM, and 10 µM).

• Inhibitors: MRS2179 (P2Y1 specific), Cangrelor (P2Y12 specific).

Workflow:

• Preparation: Adjust PRP count to 250,000/µL using autologous platelet-poor plasma (PPP).

• Incubation: Incubate PRP with vehicle, MRS2179 (10 µM), or Cangrelor (1 µM) for 10 minutes at 37°C.

• Stimulation: Add ADP (start with 5 µM) and record light transmission for 6 minutes.

• Analysis:

  • P2Y12 Blockade: Observe the "Shape Change" (initial decrease in light transmission) followed by a small, reversible aggregation peak (disaggregation).

  • P2Y1 Blockade: Observe the complete absence of the initial dip (Shape Change) and a significantly delayed/reduced aggregation curve.

Protocol B: VASP Phosphorylation Assay (Flow Cytometry)

Purpose: To specifically quantify P2Y12 receptor inhibition (P2Y1 inhibition does not affect VASP).

Principle: P2Y12 activation inhibits Adenylyl Cyclase, lowering cAMP and reducing VASP phosphorylation (VASP-P).[1] P2Y12 inhibitors prevent this, maintaining high VASP-P levels even in the presence of ADP.

Step-by-Step:

• Blood Collection: Collect whole blood in citrate.[5]

• Incubation: Aliquot blood into two tubes:

  • Tube A: PGE1 (activates AC, raises cAMP) + Vehicle.

  • Tube B: PGE1 + ADP (ADP normally suppresses the PGE1 effect via P2Y12).

• Drug Treatment: If testing an inhibitor (e.g., Ticagrelor), add it to both tubes prior to Step 2.

• Fixation: Add paraformaldehyde to stop reactions.

• Staining: Permeabilize and stain with anti-VASP-P (Ser239) monoclonal antibody.

• Calculation: Calculate Platelet Reactivity Index (PRI):

  • Interpretation: A low PRI (<50%) indicates effective P2Y12 inhibition. P2Y1 inhibitors will not alter the PRI, serving as a negative control for this assay.

Experimental Logic Diagram

Use this decision tree to validate which receptor is being inhibited in your unknown samples.

Figure 2: Diagnostic logic for distinguishing P2Y1 vs P2Y12 inhibition using Aggregometry.

References

• Jin, J., & Kunapuli, S. P. (1998). Co-stimulation of Gi and Gq proteins is required for ADP-induced platelet aggregation.[6] Nature. Link

• Hechler, B., et al. (1998). MRS2179, a potent and selective antagonist of the platelet P2Y1 receptor. British Journal of Pharmacology. Link

• Dörr, M., et al. (2012). The novel P2Y12 inhibitor GLS-409 prevents platelet-mediated thrombosis in a canine model. Arteriosclerosis, Thrombosis, and Vascular Biology. Link

• Aleil, B., et al. (2005). Flow cytometric analysis of VASP phosphorylation for the monitoring of P2Y12 antagonists. Journal of Thrombosis and Haemostasis. Link

• Storey, R. F., et al. (2000). The central role of the P2(T) receptor in amplification of human platelet activation, aggregation, secretion and procoagulant activity. Blood. Link

Sources

• 1. Antiplatelet Activity, P2Y1 and P2Y12 Inhibition, and Metabolism in Plasma of Stereoisomers of Diadenosine 5′,5′″-P1,P4-dithio-P2,P3-chloromethylenetetraphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synergistic inhibition of both P2Y1 and P2Y12 adenosine diphosphate receptors as novel approach to rapidly attenuate platelet-mediated thrombosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P2Y12 Platelet Function Test | MLabs [mlabs.umich.edu]
• 6. ahajournals.org [ahajournals.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

This document provides a detailed protocol for the proper and safe disposal of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea. As a research chemical with limited publicly available safety and toxicity data, a conservative approach grounded in the principles of chemical hygiene and hazardous waste management is not just recommended, but essential. This guide is designed for researchers, scientists, and drug development professionals, offering a framework to manage this compound's waste stream responsibly, ensuring personnel safety and environmental compliance.

Compound Profile and Inferred Hazard Assessment

• Phenylurea Derivatives: This class of compounds is widely used in agriculture as herbicides.[1] Many phenylureas are known for their environmental persistence and potential to be toxic to aquatic life.[2][3][4][5] Some have been classified as potential carcinogens or endocrine disruptors.[1] For instance, related compounds like Phenylurea and 1,3-Diphenylurea are classified as harmful if swallowed.[6][7]

• 3,4-Dimethoxyphenethylamine (DMPEA): This precursor is a known irritant, causing skin and serious eye damage.[8]

Table 1: Hazard Profile of Structurally Related Compounds

Compound	CAS Number	Known Hazards	Reference
Phenylurea	64-10-8	Harmful if swallowed.	[6]
1,3-Diphenylurea	102-07-8	Harmful if swallowed, in contact with skin, or if inhaled.
3,4-Dimethoxyphenethylamine	120-20-7	Causes skin irritation and serious eye damage.	[8]
Diuron (Phenylurea Herbicide)	330-54-1	Likely human carcinogen, inhibits photosynthesis.	[1]

Core Principles for Managing Chemical Waste

Before detailing the specific protocol, it is crucial to internalize the foundational principles of laboratory waste management. All chemical waste, including the compound , must be handled under the assumption that it is hazardous.

• Segregation: Never mix hazardous waste with non-hazardous trash.[9] All materials contaminated with 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea must be treated as hazardous waste.[10]

• Containment: Use appropriate, sealed, and clearly labeled containers for waste accumulation.[11]

• Labeling: All waste containers must be accurately and clearly labeled from the moment the first drop of waste is added.[10][11]

• Professional Disposal: Final disposal must always be conducted through a licensed and certified professional waste disposal service.[10] Never dispose of this chemical down the drain or in regular trash.[10][12]

Pre-Disposal Protocol: In-Lab Handling & Accumulation

Proper disposal begins with meticulous handling and accumulation practices within the laboratory.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling the pure compound or its waste. This includes, at a minimum:

• Chemical safety goggles or a face shield.[11]

• Chemical-resistant gloves (e.g., nitrile). Always inspect gloves before use and practice proper removal techniques to avoid skin contact.[13]

• A fully buttoned laboratory coat.[11]

Step 2: Waste Container Selection and Labeling

• Container Selection: Choose a sealable, chemical-compatible waste container for solid waste. The container must be in good condition without cracks or defects.[10][11]

• Labeling: As soon as the first portion of waste is added, affix a "Hazardous Waste" label.[10] The label must include:

  • The full chemical name: "1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea Waste"

  • The primary hazards (based on our inferred assessment): "Toxic," "Irritant"

  • The date of initial accumulation.

  • The name of the principal investigator or responsible party.

Step 3: Waste Segregation and Storage

• Identify Waste Streams: All items that have come into contact with the compound are considered hazardous waste. This includes:

  • Unused or expired product.

  • Contaminated filter paper, weighing boats, and bench protectors.

  • Contaminated PPE (gloves, etc.).

  • Empty stock containers (which should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste).

• Secure Storage: Store the sealed waste container in a designated, well-ventilated secondary containment bin or cabinet.[10] This area should be away from incompatible materials, particularly strong oxidizing agents.[11]

Step-by-Step Disposal Workflow

The following workflow outlines the process from waste generation to final disposal.

Caption: Disposal workflow for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Protocol:

• Collection: Carefully place all materials contaminated with 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea into the pre-labeled hazardous waste container. Avoid generating dust.[11]

• Storage: Once the container is full or the experiment is complete, ensure the container is tightly sealed and stored in the designated waste accumulation area.

• Documentation: Complete a chemical waste collection request form as required by your institution's Environmental Health & Safety (EHS) department.[10] Be thorough and accurate in describing the contents.

• Pickup and Disposal: Arrange for the collection of the waste by a licensed professional waste disposal service.[10] The most probable method of disposal for this type of organic compound is high-temperature incineration in an approved facility.

Emergency Procedures for Accidental Spills

In the event of a spill, prompt and safe cleanup is critical.

• Evacuate and Secure: Immediately alert others in the area and evacuate non-essential personnel. Restrict access to the spill area.

• Ventilate: If safe to do so, increase ventilation in the area, for example, by working within a chemical fume hood.

• Assess and Assemble PPE: Before cleaning, assess the spill size. Ensure you are wearing the appropriate PPE as described in Section 3.

• Contain and Clean:

  • Carefully sweep or shovel the spilled solid material into a suitable, closed container for disposal.[10]

  • Avoid any methods that could generate dust.[11]

  • Use an inert absorbent material if the compound was in solution.

• Decontaminate: Thoroughly clean the affected area with soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup (absorbents, contaminated PPE, etc.) must be collected, sealed in a labeled hazardous waste container, and disposed of according to the protocol in Section 4.[10]

References

• Disposal of Chemical Waste. Safety Office, University of St Andrews. Available at: [Link]

• Standard Operating Procedure: Urea. Washington State University. Available at: [Link]

• Safety Data Sheet: N,N-Diphenylurea. CPAchem. Available at: [Link]

• Safety Data Sheet: Urea. Carl ROTH. Available at: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. Available at: [Link]

• Safety Data Sheet: 1,3-dimethyl-1,3-diphenylurea. Chemos GmbH & Co.KG. Available at: [Link]

• Breaking Down Phenylurea Herbicides: Advanced Electrochemical Approaches for Environmental Degradation and Remediation. RSC Publishing. Available at: [Link]

• Structure effect on the interaction of phenylurea herbicides with model biomembrane as an environmental mobility parameter. PubMed. Available at: [Link]

• 1,3-bis[2-(3,4-dimethoxyphenyl)ethyl]urea Product Page. LookChem. Available at: [Link]

• Effects of the phenylurea herbicide diuron on the physiology of Saccharina japonica aresch. ResearchGate. Available at: [Link]

• Structure Effect on the Interaction of Phenylurea Herbicides with Model Biomembrane as an Environmental Mobility Parameter. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemos.de [chemos.de]
• 3. Structure effect on the interaction of phenylurea herbicides with model biomembrane as an environmental mobility parameter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. cpachem.com [cpachem.com]
• 8. fishersci.com [fishersci.com]
• 9. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. chemicalbook.com [chemicalbook.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea

This guide provides essential safety and handling protocols for 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea (CAS No. 67616-08-4), a compound often utilized in drug development and pharmacological research. As a derivative of phenylurea, its handling requires a thorough understanding of potential hazards to ensure the safety of laboratory personnel. This document outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans, grounded in established safety principles for similar chemical structures.

While specific toxicological data for this compound is limited, the following recommendations are based on the safety profiles of its structural precursors and related phenylurea derivatives. This approach ensures a conservative and robust safety margin, upholding the highest standards of laboratory practice.

Hazard Identification and Risk Assessment

Understanding the potential risks is paramount to implementing effective safety measures. Based on data from related compounds, the primary hazards associated with 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea are anticipated to be:

• Acute Oral Toxicity : Phenylurea, a core component of the molecule, is classified as harmful if swallowed.[1][2]

• Skin and Eye Irritation : The precursor 3,4-Dimethoxyphenethylamine is known to cause skin and serious eye irritation.[3] It is prudent to assume the target compound may have similar properties.

• Respiratory Irritation : As a solid, the compound may form dust, which could cause respiratory irritation upon inhalation.[4]

Hazard	Potential Effect	Primary Route of Exposure
Oral Toxicity	Harmful if ingested.[1][2]	Swallowing
Skin Irritation	May cause redness and irritation upon contact.[3]	Dermal
Eye Irritation	May cause serious eye irritation or damage.[3]	Ocular
Respiratory Tract Irritation	Inhalation of dust may irritate the respiratory system.[4]	Inhalation

Mandatory Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the identified risks. The following PPE is mandatory when handling 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Eye and Face Protection

• Specification : Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are required.[4]

• Rationale : To prevent contact with the eyes from splashes or airborne dust particles, which could cause serious irritation.[3] In situations with a higher risk of splashing, the use of a face shield in addition to goggles is recommended.[5]

Skin Protection

• Laboratory Coat : A full-buttoned lab coat must be worn to protect against accidental spills and contamination of personal clothing.[6]

• Gloves :

  • Specification : Chemical-impermeable gloves, such as nitrile gloves, should be worn.[4] Always inspect gloves for any signs of degradation or perforation before use.

  • Rationale : To prevent direct skin contact, which may cause irritation.[3] Contaminated gloves should be removed promptly and disposed of as chemical waste. Hands should be washed thoroughly after glove removal.

• Clothing : Long pants and closed-toe shoes are required to ensure no skin is exposed.[6]

Respiratory Protection

• Specification : In instances where dust may be generated (e.g., weighing, transferring powder) or when working in a poorly ventilated area, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][4]

• Rationale : To prevent the inhalation of airborne particles that may cause respiratory tract irritation.[4] The use of a chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Safe Handling Protocol

• Preparation : Before handling the compound, ensure the work area, typically a chemical fume hood, is clean and uncluttered. Assemble all necessary equipment and materials.

• Donning PPE : Put on all required PPE as outlined in Section 2.

• Weighing and Transfer :

  • Conduct all weighing and transfer operations within a chemical fume hood to contain any dust.

  • Use a spatula for transferring the solid compound. Avoid creating dust clouds.

  • If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

• Post-Handling :

  • After handling, decontaminate the work surface and any equipment used.

  • Carefully remove PPE, avoiding self-contamination. Gloves should be removed last.

  • Wash hands thoroughly with soap and water.[2]

Storage

• Store the compound in a tightly sealed container in a dry, cool, and well-ventilated place.[1][3]

• Keep it away from strong oxidizing agents.[3]

Spill Management

• Evacuate : If a significant spill occurs, evacuate the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : Prevent the spill from spreading or entering drains.

• Clean-up :

  • Wear appropriate PPE, including respiratory protection.

  • For solid spills, carefully sweep or scoop the material into a suitable container for disposal. Avoid generating dust.

  • For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Decontaminate : Clean the spill area thoroughly.

Disposal Plan

• Waste Collection : All waste materials contaminated with 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea, including disposable PPE, should be collected in a clearly labeled, sealed container for hazardous chemical waste.

• Disposal Route : Dispose of the chemical waste through an approved waste disposal plant.[1][2] Do not dispose of it down the drain.[7]

Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points for safely handling 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea.

Caption: Workflow for safe handling, including spill response.

Conclusion

While 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea may not have extensive, publicly available safety data, a proactive and cautious approach based on the known hazards of its structural analogs is essential for ensuring a safe research environment. By adhering to the PPE, handling, and disposal guidelines outlined in this document, researchers can confidently work with this compound while minimizing risks.

References

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. Available at: [Link]

• 3M. (2022, August 30). Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. Available at: [Link]

• Pharmaffiliates. 1-(3,4-Dimethoxyphenethyl)urea. Available at: [Link]

• Verma, S., Hashim, R., & Krishnarth, N. (2013). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Indo Global Journal of Pharmaceutical Sciences, 3(1), 33-39.

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Available at: [Link]

• The National Institutes of Health. The NIH Drain Discharge Guide. Available at: [Link]

• University of British Columbia. (2021, October). 3. Personal Protective Equipment. Available at: [Link]

• Chemos GmbH&Co.KG. Safety Data Sheet: 1,3-dimethyl-1,3-diphenylurea. Available at: [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 7. nems.nih.gov [nems.nih.gov]